5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• CAS: 253144-69-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a key heterocyclic compound with potential applications in medicinal chemistry and materials science. The document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the chemical principles, reaction mechanisms, and practical experimental protocols. The primary focus is on a robust and well-documented synthetic route commencing from benzil monohydrazone and diethyl acetylenedicarboxylate. An alternative, modern approach via an inverse-electron-demand Diels-Alder reaction is also discussed, providing a broader perspective on the synthetic strategies available for this class of compounds. This guide emphasizes the causality behind experimental choices, ensuring that the described protocols are self-validating and grounded in established chemical literature.

Introduction and Significance

Pyridazine scaffolds are a prominent class of nitrogen-containing heterocycles that form the core of numerous biologically active molecules. The presence of two adjacent nitrogen atoms within the six-membered aromatic ring imparts unique electronic properties, influencing the molecule's ability to participate in hydrogen bonding and other intermolecular interactions. The specific target of this guide, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, is a highly functionalized derivative. The presence of two phenyl groups at positions 5 and 6 provides a rigid, sterically defined core, while the two carboxylic acid moieties at positions 3 and 4 offer multiple points for further chemical modification, making it an attractive building block for the synthesis of more complex molecules, such as ligands for metal complexes, novel polymers, or pharmacologically active agents. The strategic placement of these functional groups allows for the systematic exploration of structure-activity relationships in drug discovery programs.

Primary Synthetic Pathway: From Benzil Monohydrazone

A well-established and reliable method for the synthesis of the 5,6-diphenylpyridazine core involves the condensation of a 1,2-dicarbonyl compound with a hydrazine derivative, followed by further functionalization. In this case, the reaction of benzil monohydrazone with diethyl acetylenedicarboxylate provides a direct route to the diethyl ester of the target molecule, which can then be hydrolyzed to yield the desired dicarboxylic acid.[1]

Mechanistic Rationale

The synthesis proceeds through a multi-step reaction sequence initiated by the nucleophilic attack of the benzil monohydrazone on the electron-deficient alkyne of diethyl acetylenedicarboxylate. This is followed by a cyclization and subsequent aromatization to form the stable pyridazine ring. The choice of diethyl acetylenedicarboxylate is critical as it introduces the two ester functionalities at the desired 3 and 4 positions of the final product. The subsequent hydrolysis of the diethyl ester to the dicarboxylic acid is a standard ester saponification reaction, typically carried out under basic conditions followed by acidification.

Experimental Protocol

This protocol is adapted from the procedure described by Shalaby et al.[1]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mol)
Benzil monohydrazone	224.27	2.24	0.01
Diethyl acetylenedicarboxylate	170.16	1.7 (mL)	~0.01
Methanol	32.04	small amount	-

Procedure:

• In a suitable reaction vessel, a mixture of benzil monohydrazone (2.24 g, 0.01 mol) and diethyl acetylenedicarboxylate (1.7 mL, ~0.01 mol) is prepared.

• The reaction mixture is heated in an oil bath at a temperature of 140-150°C for one hour.

• After one hour, the reaction is cooled to room temperature.

• Upon cooling, the reaction mixture is triturated with a small amount of methanol to induce the precipitation of a yellow solid.

• The solid product, 3,4-diethoxycarbonyl-5,6-diphenylpyridazine, is collected by filtration. The reported yield for this step is 52%.[1]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mol)
3,4-Diethoxycarbonyl-5,6-diphenylpyridazine	376.41	1.6	~0.00425
Potassium Hydroxide	56.11	0.7	~0.0125
Methanol	32.04	15 mL	-
Dilute Hydrochloric Acid (10%)	-	as needed	-

Procedure:

• A solution of 3,4-diethoxycarbonyl-5,6-diphenylpyridazine (1.6 g) in 15 mL of methanolic potassium hydroxide (prepared by dissolving 0.7 g of KOH in 15 mL of methanol) is prepared in a round-bottom flask.

• The solution is heated under reflux for 2 hours.

• Upon cooling, a white solid will precipitate from the solution. This is the potassium salt of the dicarboxylic acid.

• The solid is collected by filtration.

• The collected solid is then dissolved in a minimal amount of water and acidified with 10% dilute hydrochloric acid.

• The precipitated white solid, 5,6-diphenyl-3,4-pyridazinedicarboxylic acid, is collected by filtration and washed several times with water. The reported yield for this step is 43%.[1]

Characterization Data

• 3,4-Diethoxycarbonyl-5,6-diphenylpyridazine :

  • Appearance : Yellow solid.[1]

  • IR (cm⁻¹) : 1726 (C=O, ester).[1]

  • Mass Spectrum : M⁺ = 376.[1]

• 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid :

  • Appearance : White crystals.[1]

  • Melting Point : 160°C (with decomposition).[1]

  • ¹³C-NMR : Shows 14 distinct carbon signals, consistent with the proposed structure.[1]

Alternative Synthetic Pathway: Inverse-Electron-Demand Diels-Alder Reaction

A more contemporary and convergent approach to the synthesis of the 5,6-diphenylpyridazine core involves an inverse-electron-demand Diels-Alder (IEDDA) reaction. This powerful cycloaddition strategy utilizes an electron-poor diene and an electron-rich dienophile, the opposite of the electronic requirements for a normal Diels-Alder reaction. In this context, a substituted 1,2,4,5-tetrazine acts as the electron-poor diene, and diphenylacetylene serves as the electron-rich dienophile.

Mechanistic Overview

The reaction is initiated by a [4+2] cycloaddition between dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate and diphenylacetylene. This is followed by a retro-Diels-Alder reaction, which results in the extrusion of a molecule of nitrogen gas (N₂) to form the aromatic pyridazine ring. The resulting dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate can then be hydrolyzed under standard conditions to yield the final dicarboxylic acid. This approach is highly efficient and often proceeds under mild conditions.

Caption: Primary synthesis workflow overview.

Conclusion

This technical guide has detailed two robust synthetic strategies for the preparation of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. The primary route, starting from benzil monohydrazone, is well-documented and provides a reliable method with clear experimental protocols. The alternative inverse-electron-demand Diels-Alder pathway represents a more modern and convergent approach, highlighting the versatility of contemporary cycloaddition chemistry in the synthesis of complex heterocyclic systems. Researchers and scientists can leverage the information presented herein to confidently synthesize this valuable chemical building block for their specific research and development needs.

References

• Shalaby, A. A., et al. (1999). Synthesis and Reactions of 3,4-Dicarboxy-5,6-diphenylpyridazine. Synthetic Communications, 29(23), 4143-4151. [Link]

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The Emerging Potential of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid: A Technical Guide for Researchers

Abstract

The pyridazine scaffold is a cornerstone in modern medicinal chemistry and materials science, renowned for its versatile physicochemical properties and broad spectrum of biological activities.[1] This technical guide delves into the core attributes and potential applications of a specific, yet underexplored, derivative: 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid . While direct literature on this exact molecule is nascent, this document synthesizes data from closely related analogues to provide a forward-looking perspective for researchers, scientists, and drug development professionals. We will explore its probable synthetic pathways, its potential as a therapeutic agent, and its utility as a versatile ligand in coordination chemistry for the development of novel materials.

Introduction: The Pyridazine Core and its Significance

The pyridazine nucleus, a six-membered aromatic ring with two adjacent nitrogen atoms, is considered a "privileged structure" in drug discovery. The inherent polarity conferred by the nitrogen atoms enhances aqueous solubility and provides hydrogen bond accepting capabilities, crucial for molecular recognition at biological targets.[2] Furthermore, the pyridazine ring can improve metabolic stability and often exhibits low cytochrome P450 inhibitory effects. These features make pyridazine derivatives attractive candidates for addressing a wide array of therapeutic areas, including oncology, inflammation, and infectious diseases.[1][3] The subject of this guide, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, combines the benefits of the pyridazine core with the steric and electronic influence of two phenyl groups and the reactive potential of two carboxylic acid moieties.

Synthesis and Chemical Profile

While a definitive, optimized synthesis for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is not extensively documented, a plausible synthetic route can be extrapolated from the synthesis of related compounds. A likely precursor is a 5,6-diphenyl-pyridazine derivative, which can be synthesized from the condensation of a benzil monohydrazone with a suitable dicarbonyl compound.

Proposed Synthetic Workflow

A potential synthetic pathway could involve the following key steps, based on established pyridazine chemistry:

• Formation of a Dinitrile Precursor: Reaction of benzil with a suitable dinitrile, such as succinonitrile, in the presence of a base would yield a diphenyl-dihydropyridazine dinitrile.

• Aromatization: Subsequent oxidation would lead to the formation of the aromatic pyridazine ring, yielding 5,6-diphenyl-3,4-dicyanopyridazine.

• Hydrolysis: The final step would involve the acid- or base-catalyzed hydrolysis of the dinitrile groups to the corresponding dicarboxylic acid.

Caption: Proposed synthetic pathway for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Potential Applications in Medicinal Chemistry

The structural motifs of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid suggest a rich potential for biological activity. The broader class of pyridazine derivatives has demonstrated significant promise in several therapeutic areas.[4][5]

Anticancer Potential

Pyridazine-containing compounds have been extensively investigated as anticancer agents, targeting a variety of biological processes in cancer cells.[3] The diphenyl substitution pattern in the target molecule is noteworthy, as related 5,6-disubstituted pyridazin-3(2H)-ones have been designed as analogues of the anticancer agent Combretastatin A-4.[6][7]

Potential Mechanisms of Action:

• Kinase Inhibition: The pyridazine scaffold is a common feature in protein kinase inhibitors, which are crucial regulators of cell proliferation and survival.

• Enzyme Inhibition: Derivatives of 5,6-diphenylpyridazine have shown inhibitory activity against enzymes like acyl-CoA:cholesterol acyltransferase (ACAT).[8] The dicarboxylic acid functionality could be explored for its potential to interact with the active sites of various enzymes.

Anti-inflammatory and Analgesic Properties

Derivatives of 5,6-diphenyl-3(2H)-pyridazinone have been synthesized and evaluated for their analgesic and anti-inflammatory activities.[3][9] Some of these compounds have shown potent anti-inflammatory effects, in some cases exceeding that of acetylsalicylic acid.[10][11] The mechanism of action for some of these derivatives is believed to be independent of cyclooxygenase (COX) inhibition, suggesting alternative anti-inflammatory pathways.[9]

Applications in Coordination Chemistry and Materials Science

The dicarboxylic acid functionality positions 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid as an excellent candidate for a multidentate ligand in coordination chemistry. Pyridine-dicarboxylic acids are well-established building blocks for the construction of coordination polymers and metal-organic frameworks (MOFs).[1][12]

Luminescent Materials

Transition metal complexes, particularly those of d6 metals like ruthenium(II) and iridium(III), are known for their luminescent properties and have found applications in bioimaging and sensing.[13] The combination of the pyridazine core, which can act as a diimine-type ligand, and the carboxylate groups for metal binding, makes 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid a promising ligand for the design of novel luminescent metal complexes. The extended conjugation from the phenyl groups could further influence the photophysical properties of such complexes.

Caption: Schematic of the ligand in coordination with a metal ion.

Coordination Polymers and MOFs

The rigid structure and multiple coordination sites of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid make it an ideal building block for creating robust coordination polymers and MOFs.[14] These materials have potential applications in:

• Gas Storage and Separation: The porous nature of MOFs can be tailored for the selective adsorption of gases.

• Catalysis: The metal centers within the framework can act as catalytic sites.

• Sensing: The luminescent properties of MOFs can be modulated by the presence of specific analytes, enabling their use as chemical sensors.[12]

Experimental Protocols: A Starting Point

For researchers wishing to explore the potential of this molecule, the following generalized protocols for the synthesis of related pyridazine derivatives can serve as a starting point.

General Procedure for Synthesis of 5,6-disubstituted Pyridazin-3(2H)-ones

This protocol is adapted from the synthesis of related pyridazinone structures and would need to be modified for the target dicarboxylic acid.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the appropriate benzil monohydrazone and an active methylene compound (e.g., diethyl malonate) in absolute ethanol.

• Base Addition: Slowly add a solution of sodium ethoxide in ethanol to the reaction mixture.

• Reflux: Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography.

• Workup: After cooling, the reaction mixture is typically acidified to precipitate the product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent.

General Protocol for the Synthesis of Coordination Complexes

• Ligand and Metal Salt Preparation: Dissolve equimolar amounts of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid and a chosen metal salt (e.g., Zn(NO₃)₂·6H₂O, Cu(NO₃)₂·3H₂O) in a suitable solvent system, such as a mixture of dimethylformamide (DMF) and water.

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless steel autoclave. Seal the autoclave and heat it in an oven at a temperature typically ranging from 100 to 180 °C for 24 to 72 hours.

• Crystal Formation: After slow cooling to room temperature, crystals of the coordination polymer are typically formed.

• Isolation and Characterization: The crystals are collected by filtration, washed with the solvent, and dried. Characterization can be performed using single-crystal X-ray diffraction, powder X-ray diffraction, infrared spectroscopy, and thermogravimetric analysis.

Conclusion and Future Outlook

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid stands as a molecule of significant untapped potential. By drawing reasoned inferences from its structural analogues, we can anticipate a wide range of applications spanning medicinal chemistry and materials science. Its potential as a precursor for novel anticancer and anti-inflammatory agents warrants further investigation. Furthermore, its utility as a versatile ligand for the construction of luminescent materials and functional coordination polymers presents exciting opportunities for the development of advanced materials. This guide serves as a foundational document to inspire and direct future research into this promising chemical entity.

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An In-Depth Technical Guide to 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid Derivatives: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, chemical properties, and burgeoning biological applications of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid and its derivatives. This class of compounds, characterized by a central pyridazine ring flanked by two phenyl groups and bearing two carboxylic acid functionalities, represents a scaffold of significant interest in medicinal chemistry. We will delve into the foundational synthesis of the core molecule, explore pathways for its derivatization, and discuss the current understanding of its therapeutic potential.

The 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid Scaffold: An Introduction

The pyridazine core, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a prevalent motif in a multitude of biologically active compounds.[1][2] The specific substitution pattern of the 5,6-diphenyl-3,4-pyridazinedicarboxylic acid scaffold, with its bulky phenyl groups and reactive carboxylic acid handles, imparts unique steric and electronic properties that make it an attractive starting point for the design of novel therapeutic agents. The phenyl groups can engage in hydrophobic and pi-stacking interactions within biological targets, while the carboxylic acid groups provide sites for derivatization to modulate solubility, polarity, and binding interactions.

Synthesis of the Core Structure

The foundational synthesis of the 5,6-diphenyl-3,4-pyridazinedicarboxylic acid core is a critical first step in the exploration of its derivatives. A key method involves the reaction of benzil monohydrazone with diethyl acetylenedicarboxylate.[3]

Synthesis of Diethyl 5,6-Diphenylpyridazine-3,4-dicarboxylate

A pivotal intermediate, diethyl 5,6-diphenylpyridazine-3,4-dicarboxylate, can be synthesized by heating equimolar amounts of benzil monohydrazone and diethyl acetylenedicarboxylate.[3] The reaction proceeds to a 52% yield and the resulting product can be purified by trituration with methanol.[3]

Experimental Protocol:

A mixture of benzil monohydrazone (0.01 mol) and diethyl acetylenedicarboxylate (0.01 mol) is heated in an oil bath at 140-150°C for one hour.[3] Upon cooling, the reaction mixture is triturated with a small volume of methanol to yield a yellow solid of diethyl 5,6-diphenylpyridazine-3,4-dicarboxylate.[3]

Diagram: Synthesis of Diethyl 5,6-Diphenylpyridazine-3,4-dicarboxylate

Caption: Reaction scheme for the synthesis of the diethyl ester intermediate.

Hydrolysis to 5,6-Diphenylpyridazine-3,4-dicarboxylic Acid

The diester can be subsequently hydrolyzed to the target dicarboxylic acid using a hot methanolic potassium hydroxide solution, followed by acidification.[3] This step is crucial for enabling further derivatization at the carboxylic acid positions.

Experimental Protocol:

Diethyl 5,6-diphenylpyridazine-3,4-dicarboxylate is hydrolyzed by refluxing with a methanolic solution of potassium hydroxide.[3] After the reaction is complete, the mixture is cooled and acidified with dilute hydrochloric acid to precipitate the 5,6-diphenylpyridazine-3,4-dicarboxylic acid.[3]

Diagram: Hydrolysis to the Dicarboxylic Acid

Caption: Hydrolysis of the diethyl ester to the corresponding dicarboxylic acid.

Chemical Reactivity and Derivatization

The presence of two carboxylic acid groups on the 5,6-diphenyl-3,4-pyridazinedicarboxylic acid scaffold opens up numerous possibilities for chemical modification. These modifications are key to developing a library of derivatives with diverse physicochemical properties and biological activities.

Decarboxylation

Thermal decarboxylation of 5,6-diphenylpyridazine-3,4-dicarboxylic acid in glycerol leads to the formation of 3,4-diphenylpyridazine.[3] This reaction highlights the lability of the carboxylic acid groups under certain conditions and provides a route to the corresponding non-carboxylated scaffold.

Experimental Protocol:

5,6-Diphenylpyridazine-3,4-dicarboxylic acid (1 g) is heated in glycerol (10 mL) for 6 hours.[3] The reaction mixture is then cooled and poured into ice-cold water to precipitate the product, which is subsequently filtered, washed, and recrystallized.[3]

Potential Therapeutic Applications

While research specifically on the biological activities of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid derivatives is still emerging, the broader class of pyridazine-containing compounds has shown a wide range of pharmacological effects. These include:

• Antimicrobial and Antifungal Activity: Various pyridazine derivatives have demonstrated efficacy against a range of microbial and fungal pathogens.[4]

• Anti-inflammatory and Analgesic Properties: Substituted pyridazinones have been reported to possess potent analgesic and anti-inflammatory activities.[5]

• Cardiovascular Effects: Certain pyridazine derivatives have been investigated for their cardiotonic and antihypertensive properties.[6]

• Anticancer Activity: The pyridazine scaffold is present in a number of compounds with demonstrated anticancer effects.[1]

The 5,6-diphenyl-3,4-pyridazinedicarboxylic acid core provides a unique framework for the design of novel agents targeting these and other therapeutic areas. The ability to generate diverse libraries of amides, esters, and other derivatives from the dicarboxylic acid allows for systematic structure-activity relationship (SAR) studies to optimize potency and selectivity for specific biological targets.

Future Directions and Conclusion

The 5,6-diphenyl-3,4-pyridazinedicarboxylic acid scaffold represents a promising starting point for the development of novel therapeutic agents. The synthetic routes to the core molecule and its derivatives are accessible, providing a solid foundation for further exploration. Future research should focus on:

• Expansion of the Derivative Library: Systematic synthesis of a wide range of amide, ester, and other derivatives to explore the chemical space around the core scaffold.

• Biological Screening: Comprehensive screening of these derivatives against a panel of biological targets to identify lead compounds with promising therapeutic potential.

• Structure-Activity Relationship (SAR) Studies: Elucidation of the relationships between the chemical structure of the derivatives and their biological activity to guide the design of more potent and selective compounds.

• Mechanistic Studies: Investigation of the mode of action of the most promising compounds to understand their interactions with biological targets at a molecular level.

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The Luminescent Realm of Pyridazine Derivatives: A Technical Guide for Researchers and Drug Development Professionals

Foreword: The Understated Brilliance of the Pyridazine Scaffold

In the vast landscape of heterocyclic chemistry, the pyridazine nucleus, a six-membered aromatic ring with two adjacent nitrogen atoms, has quietly emerged as a powerhouse for the development of advanced luminescent materials. Its inherent electron-deficient nature, coupled with a high dipole moment and robust hydrogen-bonding capabilities, makes it an exceptional building block for creating molecules with tailored photophysical properties. This guide is intended for researchers, scientists, and drug development professionals who seek to harness the unique luminescent characteristics of pyridazine derivatives for a new generation of technologies, from high-efficiency organic light-emitting diodes (OLEDs) to sophisticated biological probes. We will delve into the core principles governing their luminescence, explore synthetic strategies, and provide practical insights into their characterization and application, moving beyond a mere recitation of facts to explain the causality behind experimental choices and design principles.

The Heart of the Matter: Understanding the Luminescence of Pyridazine Derivatives

The luminescence of pyridazine derivatives is intrinsically linked to their electronic structure. The two adjacent nitrogen atoms create a π-deficient system, making the pyridazine ring an excellent electron acceptor. This property is the cornerstone of the widely employed donor-acceptor (D-A) design strategy.

The Donor-Acceptor Architecture: A Versatile Platform

By strategically attaching electron-donating groups to the pyridazine core, a molecule with an intramolecular charge transfer (ICT) character can be created. Upon photoexcitation, an electron is promoted from the highest occupied molecular orbital (HOMO), typically localized on the donor moiety, to the lowest unoccupied molecular orbital (LUMO), which is predominantly centered on the pyridazine acceptor. The relaxation of this excited ICT state results in the emission of light, the color of which can be finely tuned by modulating the energy gap between the HOMO and LUMO.

The choice of donor and its substitution pattern on the pyridazine ring are critical determinants of the resulting photophysical properties. Stronger donors generally lead to a smaller HOMO-LUMO gap and, consequently, a red-shift in the emission spectrum. The versatility of this D-A approach allows for the rational design of pyridazine derivatives with emission colors spanning the entire visible spectrum.

Thermally Activated Delayed Fluorescence (TADF): A Pathway to 100% Internal Quantum Efficiency

A particularly exciting application of the D-A architecture in pyridazine derivatives is in the realm of Thermally Activated Delayed Fluorescence (TADF). In conventional fluorescent molecules, only the singlet excitons (25% of the total) can radiatively decay to the ground state, limiting the maximum internal quantum efficiency (IQE) to 25%. TADF materials, however, can harvest the non-emissive triplet excitons (75%) through a process called reverse intersystem crossing (RISC).

For efficient RISC to occur, the energy gap between the lowest singlet (S1) and triplet (T1) excited states (ΔEST) must be sufficiently small (typically < 0.2 eV) to be overcome by thermal energy at room temperature. The twisted D-A geometry in many pyridazine derivatives minimizes the overlap between the HOMO and LUMO, leading to a small ΔEST and making them ideal candidates for TADF emitters. This allows for the up-conversion of triplet excitons to the S1 state, from which they can radiatively decay, enabling a theoretical IQE of 100%.[1]

Crafting Light: Synthesis of Luminescent Pyridazine Derivatives

The synthesis of luminescent pyridazine derivatives often relies on modern cross-coupling methodologies, which offer a high degree of control over the final molecular architecture.

Key Synthetic Strategies

Two of the most powerful and versatile methods for constructing D-A type pyridazine derivatives are the Buchwald-Hartwig and Suzuki-Miyaura cross-coupling reactions.

• Buchwald-Hartwig Cross-Coupling: This palladium-catalyzed reaction is instrumental for forming C-N bonds, allowing for the direct attachment of various amine-containing donor moieties to a halogenated pyridazine core.[2]

• Suzuki-Miyaura Cross-Coupling: This reaction, also palladium-catalyzed, facilitates the formation of C-C bonds between a halogenated pyridazine and an organoboron compound, enabling the introduction of a wide range of aryl or heteroaryl donors.

The choice of catalyst, ligand, base, and solvent are crucial for achieving high yields and purity. The following generalized protocol outlines a typical synthetic workflow.

Experimental Protocol: Generalized Synthesis of a Donor-Acceptor Pyridazine Derivative via Cross-Coupling

Objective: To synthesize a D-A pyridazine derivative by coupling an electron-donating moiety to a dihalogenated pyridazine core.

Materials:

• Dihalogenated pyridazine (e.g., 3,6-dichloropyridazine)

• Electron-donating boronic acid or amine

• Palladium catalyst (e.g., Pd(PPh3)4, Pd2(dba)3)

• Ligand (e.g., SPhos, XPhos)

• Base (e.g., K2CO3, Cs2CO3)

• Anhydrous solvent (e.g., toluene, dioxane)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, combine the dihalogenated pyridazine (1 equivalent), the electron-donating boronic acid or amine (2.2 equivalents), the palladium catalyst (0.05-0.1 equivalents), the ligand (0.1-0.2 equivalents), and the base (3 equivalents).

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the specified time (typically 12-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite. Wash the filter cake with an organic solvent (e.g., dichloromethane, ethyl acetate).

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate gradient) to obtain the pure luminescent pyridazine derivative.

• Characterization: Confirm the structure and purity of the final compound using 1H NMR, 13C NMR, and mass spectrometry.

The Language of Light: Photophysical Characterization

A thorough understanding of the photophysical properties of newly synthesized pyridazine derivatives is essential for their successful application.

Key Photophysical Parameters

• Absorption and Emission Spectra: These spectra reveal the wavelengths at which the molecule absorbs and emits light, providing initial insights into its electronic transitions.

• Molar Absorptivity (ε): A measure of how strongly a chemical species absorbs light at a given wavelength.

• Fluorescence Quantum Yield (ΦF): The ratio of the number of photons emitted to the number of photons absorbed, indicating the efficiency of the fluorescence process.[3]

• Fluorescence Lifetime (τF): The average time the molecule spends in the excited state before returning to the ground state.

Experimental Protocol: Determination of Fluorescence Quantum Yield (Comparative Method)

Objective: To determine the fluorescence quantum yield of a pyridazine derivative relative to a known standard.[3][4]

Materials:

• Fluorimeter

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Pyridazine derivative solution of unknown quantum yield

• Standard solution with a known quantum yield (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.54)

• Solvent used to dissolve both the sample and the standard

Procedure:

• Prepare a series of dilute solutions of both the sample and the standard in the same solvent, with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

• Measure the UV-Vis absorption spectra of all solutions.

• Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrumental parameters (e.g., slit widths).

• Integrate the area under the emission spectra for both the sample and the standard at each concentration.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

• Determine the slope of the linear fit for both plots.

• Calculate the quantum yield of the sample (ΦX) using the following equation:

  ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²)

  Where:

  • ΦST is the quantum yield of the standard

  • GradX and GradST are the gradients of the plots for the sample and standard, respectively

  • ηX and ηST are the refractive indices of the solvents for the sample and standard, respectively (if different)

The Influence of Environment: Substituent and Solvent Effects

The luminescent properties of pyridazine derivatives are highly sensitive to their molecular environment.

• Substituent Effects: The electronic nature of the substituents on the donor and acceptor moieties significantly impacts the photophysical properties. Electron-donating groups on the donor and electron-withdrawing groups on the pyridazine ring generally lead to a red-shift in the emission due to a decrease in the HOMO-LUMO gap.[5][6][7]

• Solvatochromism: The emission color of many D-A pyridazine derivatives is dependent on the polarity of the solvent, a phenomenon known as solvatochromism.[8][9][10][11] In polar solvents, the excited ICT state is stabilized to a greater extent than the ground state, resulting in a red-shift of the emission maximum. This property is particularly useful for developing fluorescent sensors.

Data Presentation: Photophysical Properties of Selected Pyridazine Derivatives

Derivative	Donor	Acceptor	λabs (nm)	λem (nm)	ΦF (%)	τF (ns)	Solvent	Reference
2PO-PYD	Phenoxazine	Pyridazine	~400	534	-	93	Toluene	[12]
2AC-PYD	9,9-dimethyl-9,10-dihydroacridine	Pyridazine	~400	609	-	143	Toluene	[12]
dPXZMePydz	Phenoxazine	3-methyl-pyridazine	~380	510	8.5	470 (delayed)	Toluene	[13][14]
Probe 3	p-dimethylamino	Cyano-pyridazine	~450	~550 (with Aβ)	-	-	Buffer	[15]

Harnessing the Light: Applications of Luminescent Pyridazine Derivatives

The unique photophysical properties of pyridazine derivatives have led to their exploration in a variety of cutting-edge applications.

Organic Light-Emitting Diodes (OLEDs)

As discussed earlier, the propensity of D-A pyridazine derivatives to exhibit TADF makes them highly promising emitters for next-generation OLEDs.[12][16] By enabling the harvesting of both singlet and triplet excitons, these materials can achieve high electroluminescence efficiencies, leading to brighter and more energy-efficient displays and lighting.

Fluorescent Sensors

The sensitivity of the ICT state to the local environment makes pyridazine derivatives excellent candidates for fluorescent sensors. The binding of an analyte, such as a metal ion, to a specific recognition site on the pyridazine derivative can perturb the ICT process, leading to a detectable change in the fluorescence signal (e.g., "turn-on" or "turn-off" response, or a ratiometric shift in the emission wavelength).

Bioimaging

The ability to tune the emission color and introduce specific targeting moieties makes pyridazine derivatives valuable tools for biological imaging.[15][17][18][19] They can be designed to selectively label specific cellular components or to report on the presence of disease biomarkers. For instance, pyridazine-based fluorescent probes have been developed for the detection of β-amyloid plaques, a hallmark of Alzheimer's disease.[15]

Visualizing the Science: Diagrams and Workflows

The TADF Mechanism

Caption: The Jablonski diagram illustrating the mechanism of Thermally Activated Delayed Fluorescence (TADF).

Experimental Workflow for Synthesis and Characterization

Caption: A generalized experimental workflow for the synthesis and characterization of luminescent pyridazine derivatives.

Conclusion: A Bright Future for Pyridazine-Based Luminophores

The field of luminescent pyridazine derivatives is vibrant and rapidly expanding. Their inherent electronic properties, coupled with the power of modern synthetic chemistry, provide a versatile platform for the development of materials with precisely controlled photophysical characteristics. From enhancing the efficiency of our electronic devices to illuminating the intricate workings of biological systems, the future of pyridazine-based luminophores is indeed very bright. This guide has aimed to provide a solid foundation for researchers to explore and contribute to this exciting area of scientific inquiry.

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"5,6-Diphenyl-3,4-pyridazinedicarboxylic acid chemical structure"

An In-Depth Technical Guide to the

Abstract: The pyridazine heterocycle is a privileged scaffold in medicinal chemistry, valued for its unique physicochemical properties that enhance drug-target interactions. This guide introduces a novel derivative, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a compound not yet described in the scientific literature. We present a comprehensive theoretical framework for its synthesis, characterization, and potential applications. This document provides researchers and drug development professionals with a robust, scientifically-grounded starting point for the exploration of this promising chemical entity. We detail a proposed multi-step synthesis centered around a highly efficient Inverse-Electron-Demand Diels-Alder (IEDDA) reaction, predict a full suite of analytical and spectroscopic data, and discuss the potential of this scaffold in therapeutic development based on the extensive bioactivity of related pyridazine structures.

Introduction: The Pyridazine Core in Modern Drug Discovery

The pyridazine ring, a six-membered aromatic heterocycle featuring two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its unique electronic architecture imparts a high dipole moment, robust hydrogen bonding capabilities, and a degree of polarity that can improve pharmacokinetic properties.[1] These characteristics make the pyridazine nucleus a versatile scaffold for designing biologically active molecules with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial applications.

This guide focuses on a novel, hitherto unsynthesized molecule: 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid . The rationale for the design of this specific structure is threefold:

• The Pyridazine Core: Provides a rigid, polar, and metabolically stable framework.

• Diphenyl Substitution (C5, C6): Introduces significant lipophilicity and the potential for π-π stacking interactions with biological targets.

• Dicarboxylic Acid Functionality (C3, C4): Offers strong hydrogen bond donor/acceptor sites, crucial for anchoring within enzyme active sites or receptors, and provides handles for further chemical modification or salt formation to improve solubility.

Given the absence of existing literature on this specific compound, this whitepaper serves as a foundational guide, proposing a viable synthetic pathway and predicting its key characteristics to empower researchers to synthesize and explore its therapeutic potential.

Chemical Structure and Predicted Physicochemical Properties

The proposed structure combines the key features of the pyridazine core with functional groups that are pivotal for molecular recognition in biological systems.

Caption: Chemical structure of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Table 1: Predicted Physicochemical Properties

Property	Value	Source
IUPAC Name	5,6-diphenylpyridazine-3,4-dicarboxylic acid	ChemDraw
Molecular Formula	C₁₈H₁₂N₂O₄	Calculated
Molecular Weight	320.30 g/mol	Calculated
Topological Polar Surface Area	109.5 Ų	Calculated
Hydrogen Bond Donors	2	Calculated
Hydrogen Bond Acceptors	6	Calculated

| Predicted LogP (cLogP) | 2.5 - 3.5 | Calculated |

Proposed Synthetic Pathway: An IEDDA Approach

The construction of the highly substituted pyridazine core can be efficiently achieved through an Inverse-Electron-Demand Diels-Alder (IEDDA) reaction. This powerful cycloaddition strategy involves the reaction of an electron-poor diene with an electron-rich dienophile.[2] Our proposed synthesis is a three-step sequence: (1) Synthesis of the tetrazine diene, (2) IEDDA cycloaddition to form the pyridazine diester intermediate, and (3) Hydrolysis to the target dicarboxylic acid.

Caption: Proposed three-step synthetic workflow for the target molecule.

3.1. Step 1: Synthesis of 3,6-Diphenyl-1,2,4,5-tetrazine

Causality and Expertise: The diene required for the IEDDA reaction is the electron-deficient 3,6-diphenyl-1,2,4,5-tetrazine. This symmetrical tetrazine is a stable, crystalline solid that is well-documented in the literature. Its synthesis from commercially available nitriles and hydrazine is a reliable method, making it an ideal starting point for our proposed pathway.[3]

Experimental Protocol:

• To a solution of benzonitrile in a suitable solvent (e.g., pyridine), add hydrazine hydrate.

• The mixture is heated under reflux for an extended period (24-48 hours).

• During the reaction, an intermediate dihydropyridazine is formed.

• In situ oxidation, often facilitated by air or a mild oxidizing agent, leads to the formation of the aromatic 3,6-diphenyl-1,2,4,5-tetrazine.

• Upon cooling, the product typically crystallizes from the reaction mixture and can be isolated by filtration, washed, and dried.

3.2. Step 2: IEDDA Cycloaddition to Dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate

Causality and Expertise: This is the key bond-forming step. The IEDDA reaction between an electron-deficient 1,2,4,5-tetrazine and an electron-rich alkyne is an exceptionally efficient method for constructing the pyridazine ring.[4][5] The reaction proceeds through a [4+2] cycloaddition, followed by a retro-Diels-Alder elimination of dinitrogen gas (N₂). This extrusion of N₂ is a powerful thermodynamic driving force, rendering the reaction essentially irreversible and leading to high yields of the pyridazine product. Dimethyl acetylenedicarboxylate (DMAD) is selected as the dienophile to directly install the required carboxylate functionalities at the C3 and C4 positions.

Experimental Protocol:

• Dissolve 3,6-diphenyl-1,2,4,5-tetrazine (1.0 eq) in an inert, high-boiling solvent such as toluene or xylene.

• Add dimethyl acetylenedicarboxylate (DMAD) (1.1 eq) to the solution at room temperature.

• Heat the reaction mixture to reflux (typically 80-110 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), observing the disappearance of the intensely colored tetrazine.

• The evolution of nitrogen gas will be apparent.

• Once the reaction is complete (typically 2-6 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure. The resulting crude product, dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate, can be purified by column chromatography on silica gel or by recrystallization.

3.3. Step 3: Hydrolysis to 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

Causality and Expertise: The final step is the conversion of the intermediate diester to the target dicarboxylic acid. This is a standard saponification (ester hydrolysis) reaction. Basic hydrolysis is generally preferred for its efficiency and cleaner reaction profiles compared to acidic hydrolysis for this type of substrate.

Experimental Protocol:

• Dissolve the purified dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate in a mixture of methanol and water.

• Add an excess of sodium hydroxide (NaOH) or potassium hydroxide (KOH) (2.5-3.0 eq).

• Heat the mixture to reflux (60-80 °C) and stir for several hours until TLC or LC-MS indicates complete consumption of the starting diester.

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., dichloromethane) to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and slowly acidify with concentrated hydrochloric acid (HCl) until the pH is ~1-2.

• The target dicarboxylic acid will precipitate out of the solution.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum to yield the final product, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Predicted Analytical and Spectroscopic Data

The following data are predicted for the final, purified 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid based on established spectroscopic principles and data from analogous structures.[6][7][8][9]

Table 2: Predicted Spectroscopic Data

Technique	Predicted Observations
¹H NMR (500 MHz, DMSO-d₆)	δ ~13.5 (s, broad, 2H, -COOH), δ 7.4-7.6 (m, 10H, Ar-H)
¹³C NMR (125 MHz, DMSO-d₆)	δ ~168 (-C OOH), δ ~155 (C 5/C 6-Ph), δ ~145 (C 3/C 4-COOH), δ ~130-132 (Ar-C ), δ ~128-129 (Ar-C )
Infrared (IR) (ATR)	ν ~3300-2500 cm⁻¹ (broad, O-H stretch), ~1715 cm⁻¹ (strong, C=O stretch), ~1595, 1490, 1450 cm⁻¹ (C=C and C=N stretch)[1][10][11][12][13]

| Mass Spec. (ESI-) | m/z calculated for C₁₈H₁₁N₂O₄⁻ [M-H]⁻: 319.07. Found: 319.1 |

Potential Applications and Future Research

The pyridazine scaffold is a wellspring of pharmacologically active compounds. Derivatives have shown potent activity as:

• Anticancer Agents: By targeting various kinases and metabolic pathways crucial for tumor progression.

• Anti-inflammatory Agents: Through inhibition of key signaling molecules in the inflammatory cascade.

• CNS-Active Agents: Including roles as monoamine oxidase (MAO) inhibitors.

The unique combination of lipophilic diphenyl groups and hydrophilic, metal-chelating dicarboxylic acids in 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid makes it a compelling candidate for several research avenues:

• Enzyme Inhibition: The dicarboxylic acid moiety is a classic pharmacophore for targeting metalloenzymes or enzymes with basic residues in their active sites.

• Scaffold for Library Synthesis: The carboxylic acid groups serve as versatile handles for amide coupling, allowing for the rapid generation of a library of derivatives for high-throughput screening.

• Coordination Chemistry and Materials Science: The molecule could act as a ligand for the synthesis of novel metal-organic frameworks (MOFs) with potential catalytic or gas storage properties.

Future work should focus on the execution of the proposed synthesis, full spectroscopic and crystallographic characterization of the molecule, and subsequent evaluation of its biological activity in relevant assays.

Conclusion

This technical guide provides the first comprehensive overview of the novel chemical entity, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid . By leveraging established, high-yield synthetic methodologies, primarily the Inverse-Electron-Demand Diels-Alder reaction, we have outlined a robust and logical pathway for its creation. The predicted analytical data provides a clear benchmark for its characterization. The unique structural features of this compound—a rigid heterocyclic core flanked by lipophilic and hydrogen-bonding functionalities—position it as a highly promising scaffold for the development of new therapeutic agents and advanced materials. This document serves as a catalyst for future research into this unexplored area of pyridazine chemistry.

References

• Katritzky, A. R., El-Gendy, B. E. M., Draghici, B., Fedoseyenko, D., Fadli, A., & Metais, E. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(5), 397–402. Available at: [Link]

• ResearchGate. (n.d.). IRMPD spectra of several deprotonated dicarboxylic acids.... Retrieved January 22, 2026, from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Pyridazine-4-carboxylic Acid. PubChem. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis and Structure of Dimethyl 3,6-Diphenyl-1,2-dihydro-1,2,4,5-tetrazine-1,2-dicarboxylate. Retrieved January 22, 2026, from [Link]

• MDPI. (2024). Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity. Retrieved January 22, 2026, from [Link]

• University of Calgary. (n.d.). IR: carboxylic acids. Retrieved January 22, 2026, from [Link]

• Indo Global Journal of Pharmaceutical Sciences. (n.d.). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. Retrieved January 22, 2026, from [Link]

• Thieme. (n.d.). Product Class 8: Pyridazines. Science of Synthesis. Retrieved January 22, 2026, from [Link]

• JoVE. (n.d.). Video: IR and UV–Vis Spectroscopy of Carboxylic Acids. Retrieved January 22, 2026, from [Link]

• Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved January 22, 2026, from [Link]

• OpenStax. (2023). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Two Novel 1,2,4,5-Tetrazines that Participate in Inverse Electron Demand Diels–Alder Reactions with an Unexpected Regioselectivity. PubMed Central. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Inverse Electron Demand Diels—Alder Reactions of Heterocyclic Azadienes, 1‑Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective. PubMed Central. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 3,6-Substituted-1,2,4,5-Tetrazines: Tuning Reaction Rates for Staged Labeling Applications. PubMed Central. Retrieved January 22, 2026, from [Link]

• Wikipedia. (n.d.). Inverse electron-demand Diels–Alder reaction. Retrieved January 22, 2026, from [Link]

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"CAS number for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid"

An In-Depth Technical Guide to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

This guide provides a comprehensive technical overview of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid (CAS Number: 253144-69-3), a molecule of interest for researchers and professionals in drug development. Given the limited publicly available data on this specific compound, this document synthesizes information from structurally related analogues to provide expert insights into its potential synthesis, properties, and applications.

Introduction and Strategic Context

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid belongs to the pyridazine class of nitrogen-containing heterocycles. The pyridazine scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in compounds with a wide array of biological activities, including antifungal, cardiotonic, and antimicrobial properties.[1][2][3] The presence of two phenyl groups at the 5 and 6 positions introduces significant steric and electronic features, while the adjacent dicarboxylic acid moieties at the 3 and 4 positions offer unique potential as metal chelators, rigid structural linkers, or pharmacophores capable of forming multiple hydrogen bonds with biological targets.

This guide will lay out a proposed pathway for the synthesis and characterization of this molecule and discuss its potential in drug discovery based on established structure-activity relationships within its chemical class.

Physicochemical and Structural Data

While extensive experimental data for this specific molecule is not widely published, its fundamental properties can be calculated from its structure. Further experimental validation is required for properties such as melting point and solubility.

Property	Value	Source
CAS Number	253144-69-3	[4]
Molecular Formula	C₁₈H₁₂N₂O₄	Calculated
Molecular Weight	320.30 g/mol	Calculated
Canonical SMILES	C1=CC=C(C=C1)C2=C(C(=O)O)C(=C(NN=C2)C(=O)O)C3=CC=CC=C3	Calculated
IUPAC Name	5,6-diphenylpyridazine-3,4-dicarboxylic acid	IUPAC Nomenclature
Melting Point	Not available	Requires experimental determination
Solubility	Not available	Requires experimental determination

Proposed Synthesis and Characterization Workflow

There is no established, published synthesis for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. However, based on established organochemical principles for pyridazine synthesis, a plausible route can be designed. The following protocol is a hypothetical, expert-derived procedure based on the synthesis of similar structures, such as the condensation of benzil derivatives with active methylene compounds.[5]

Proposed Synthetic Pathway

The proposed synthesis involves a multi-step process starting from benzil and diethyl malonate, proceeding through a Knoevenagel condensation followed by cyclization with hydrazine and subsequent hydrolysis.

Sources

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• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Spectroscopic Characterization of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

This technical guide provides a comprehensive overview of the spectroscopic characteristics of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of analyzing this compound using key spectroscopic techniques. Given the novelty of this specific molecule, the presented data are predicted based on established principles and spectral data from analogous structures. This guide emphasizes the causality behind experimental choices and provides self-validating protocols to ensure scientific integrity.

Introduction to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a heterocyclic organic compound featuring a pyridazine core. The pyridazine ring is a significant scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] A thorough spectroscopic analysis is paramount for unequivocal structural elucidation, purity assessment, and understanding the chemical behavior of this molecule, which are critical steps in the drug discovery and development pipeline.

The molecular structure, illustrated below, consists of a central pyridazine ring substituted with two phenyl groups at the 5th and 6th positions and two carboxylic acid groups at the 3rd and 4th positions. This unique arrangement of bulky phenyl groups and polar carboxylic acid functionalities is expected to give rise to a distinct spectroscopic fingerprint.

Figure 1: Chemical structure of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a fundamental technique for identifying the functional groups within a molecule.[1] For 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, the IR spectrum will be dominated by the characteristic vibrations of the carboxylic acid groups and the aromatic rings.

Predicted IR Spectral Data

Predicted Frequency Range (cm⁻¹)	Vibration Type	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic Acid
1700-1725	C=O stretch	Carboxylic Acid
1500-1600	C=C and C=N stretch	Aromatic Rings & Pyridazine
1210-1320	C-O stretch	Carboxylic Acid
690-900	C-H bend (out-of-plane)	Aromatic Rings

Interpretation of Key IR Absorptions

The most prominent feature in the IR spectrum is expected to be a very broad absorption band in the 2500-3300 cm⁻¹ region, which is characteristic of the O-H stretching vibration of a hydrogen-bonded carboxylic acid dimer. The carbonyl (C=O) stretching of the carboxylic acid groups should appear as a strong, sharp peak between 1700 and 1725 cm⁻¹. The presence of both of these signals provides strong evidence for the dicarboxylic acid functionality.

Vibrations corresponding to the C=C and C=N bonds of the phenyl and pyridazine rings are anticipated in the 1500-1600 cm⁻¹ range. The C-O stretching of the carboxylic acid will likely be observed between 1210 and 1320 cm⁻¹. Finally, several peaks in the fingerprint region, particularly between 690 and 900 cm⁻¹, will correspond to the out-of-plane C-H bending of the substituted aromatic rings.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: A small amount of the solid sample (1-2 mg) is finely ground with potassium bromide (KBr, ~100 mg) using an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrument Setup: The FTIR spectrometer is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference. A background spectrum of the empty sample compartment is collected.

• Data Acquisition: The KBr pellet containing the sample is placed in the sample holder. The spectrum is recorded, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio, over a range of 4000 to 400 cm⁻¹.

• Data Processing: The resulting spectrum is baseline-corrected and the peak positions are identified.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a molecule.[1] Both ¹H and ¹³C NMR will provide detailed information about the chemical environment of each unique proton and carbon atom in 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Predicted ¹H NMR Spectral Data (in DMSO-d₆)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
13.0 - 14.0	Broad Singlet	2H	Carboxylic Acid (-COOH)
7.2 - 7.6	Multiplet	10H	Phenyl (-C₆H₅)

Interpretation of the ¹H NMR Spectrum

The ¹H NMR spectrum is expected to be relatively simple. The two acidic protons of the carboxylic acid groups are anticipated to appear as a broad singlet far downfield, typically between 13.0 and 14.0 ppm, due to their acidic nature and hydrogen bonding. These protons are readily exchangeable with D₂O, a characteristic that can be used for peak confirmation.

The ten protons of the two phenyl groups are expected to resonate as a complex multiplet in the aromatic region, between 7.2 and 7.6 ppm. The overlapping signals are due to the similar chemical environments of the ortho, meta, and para protons on the two phenyl rings.

Predicted ¹³C NMR Spectral Data (in DMSO-d₆)

Predicted Chemical Shift (δ, ppm)	Assignment
165 - 170	Carboxylic Acid (-COOH)
150 - 155	Pyridazine C3 & C4
145 - 150	Pyridazine C5 & C6
128 - 135	Phenyl Carbons

Interpretation of the ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide valuable information about the carbon skeleton. The carbonyl carbons of the two carboxylic acid groups are expected to be the most deshielded, appearing in the 165-170 ppm range. The carbons of the pyridazine ring will likely resonate between 145 and 155 ppm. The carbons of the phenyl rings will give rise to several signals in the 128-135 ppm region. Due to the symmetry of the phenyl groups, fewer than 12 signals may be observed for these aromatic carbons.

Experimental Protocol for NMR Spectroscopy

Figure 2: Standard workflow for NMR data acquisition and processing.

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a suitable deuterated solvent, such as DMSO-d₆ (0.7 mL), in a 5 mm NMR tube. DMSO-d₆ is a good choice due to the expected polarity of the dicarboxylic acid.

• Instrument Setup: The NMR tube is placed in the spectrometer. The magnetic field is shimmed to ensure homogeneity.

• ¹H NMR Acquisition: A standard one-dimensional ¹H NMR spectrum is acquired. Key parameters include the spectral width, number of scans, and relaxation delay.

• ¹³C NMR Acquisition: A one-dimensional ¹³C NMR spectrum is acquired. Due to the lower natural abundance of ¹³C, a larger number of scans is typically required.

• Data Processing: The raw data (Free Induction Decay) is processed using Fourier transformation, followed by phase and baseline correction. For ¹H NMR, the signals are integrated to determine the relative number of protons.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the molecular weight of a compound and can provide structural information through fragmentation analysis.

Predicted Mass Spectral Data

m/z Value	Ion
372.09	[M+H]⁺ (Molecular Ion)
354.08	[M+H - H₂O]⁺
328.09	[M+H - CO₂]⁺
284.10	[M+H - 2CO₂]⁺

Interpretation of the Mass Spectrum

The molecular weight of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is 372.33 g/mol . In electrospray ionization (ESI) in positive mode, the molecular ion peak [M+H]⁺ is expected at an m/z of approximately 372.09.

Fragmentation of the molecular ion is likely to involve the loss of water (H₂O) from the carboxylic acid groups, resulting in a peak at m/z 354.08. Another characteristic fragmentation pathway would be the loss of carbon dioxide (CO₂), leading to a peak at m/z 328.09. The subsequent loss of the second carboxylic acid group as CO₂ would yield a fragment at m/z 284.10.

Experimental Protocol for Mass Spectrometry (ESI-MS)

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent, such as methanol or acetonitrile, with a small amount of formic acid to promote protonation.

• Instrument Setup: The mass spectrometer is calibrated using a standard solution. The ESI source parameters, such as capillary voltage and gas flow rates, are optimized for the analyte.

• Data Acquisition: The sample solution is introduced into the ESI source via direct infusion or through a liquid chromatography system. A full scan mass spectrum is acquired to identify the molecular ion.

• Tandem MS (MS/MS): To obtain fragmentation data for structural confirmation, the molecular ion is isolated and subjected to collision-induced dissociation (CID). The resulting fragment ions are then mass-analyzed.

• Data Analysis: The molecular weight is determined from the m/z of the molecular ion. The fragmentation pattern is analyzed to confirm the structure of the molecule.

Conclusion

References

• BenchChem. Spectroscopic Analysis of 3-Pyridazinealanine: A Technical Guide.
• Vieira, L. M. C., et al. Electrochemical and Spectroscopic Studies of Pyridazine Derivatives. Portugaliae Electrochimica Acta, 22, 11-18 (2004).
• Al-Tel, T. H., et al.
• Onwumere, F. C., & Iwu, I. C. Synthesis and Characterization of some Dicarboxylic Acid Monomers. IOSR Journal of Applied Chemistry, 12(6), 48-54 (2019).
• NIST Chemistry WebBook. Pyridine-3,5-dicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(o-trifluoromethylphenyl)-, diethyl ester.
• The Royal Society of Chemistry. Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectrometer.

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"physical and chemical properties of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid"

An In-Depth Technical Guide to the Anticipated Physical and Chemical Properties of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Introduction: The Pyridazine Scaffold in Drug Discovery

The pyridazine core is a significant pharmacophore in medicinal chemistry. Pyridazine derivatives are known to exhibit a wide range of biological activities, and their unique electronic and steric properties make them valuable building blocks in the design of novel therapeutic agents. The introduction of diphenyl and dicarboxylic acid functionalities to the pyridazine ring, as in the case of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, is anticipated to confer unique physicochemical characteristics that could be exploited in drug development. For instance, pyridazine-containing compounds are being explored for their potential in various therapeutic areas. The dicarboxylic acid groups can enhance solubility and provide handles for further chemical modification, such as the formation of amides or esters, to modulate pharmacokinetic and pharmacodynamic properties.

Proposed Synthesis Pathway

A plausible synthetic route to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid could commence from the well-established starting material, benzil. The following multi-step synthesis is proposed based on analogous reactions found in heterocyclic chemistry.

Experimental Protocol: A Hypothetical Synthesis

• Step 1: Synthesis of 3,4,5,6-tetraphenyl-1,2-dihydropyridazine. This intermediate can be synthesized through the condensation of benzil with hydrazine hydrate.

• Step 2: Oxidation to 3,4,5,6-tetraphenylpyridazine. The dihydropyridazine can be oxidized using a suitable oxidizing agent, such as potassium permanganate or nitric acid, to yield the aromatic pyridazine ring.

• Step 3: Oxidative Cleavage to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. The two phenyl groups at the 3 and 4 positions can be oxidatively cleaved to carboxylic acid groups. This is a challenging transformation that might require strong oxidizing conditions, such as ozonolysis followed by an oxidative workup, or a multi-step process involving dihydroxylation and subsequent cleavage. The stability of the pyridazine ring under these harsh conditions would need to be carefully evaluated.

An alternative approach could involve the reaction of a substituted maleic anhydride with a suitable hydrazine derivative, a strategy that has been used for the synthesis of other pyridazine dicarboxylic acids.[1]

Synthesis Workflow Diagram

Caption: Key chemical transformations of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Predicted Spectroscopic Data

Spectroscopic analysis will be crucial for the characterization of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. The following are predicted key spectroscopic features based on its structure and data from related compounds. [2][3][4][5]

Spectroscopy	Predicted Key Signals
¹H NMR	- Aromatic protons: Multiplets in the range of δ 7.0-8.5 ppm corresponding to the phenyl group protons. - Carboxylic acid protons: A broad singlet at δ > 10 ppm, which is exchangeable with D₂O.
¹³C NMR	- Aromatic carbons: Signals in the range of δ 120-150 ppm. - Carboxylic acid carbons: Signals in the range of δ 165-175 ppm. - Pyridazine ring carbons: Signals in the range of δ 140-160 ppm.
IR (Infrared)	- O-H stretch: A broad band from 2500-3300 cm⁻¹ (carboxylic acid). - C=O stretch: A strong, sharp band around 1700-1725 cm⁻¹ (carboxylic acid). - C=C and C=N stretches: Bands in the 1400-1600 cm⁻¹ region (aromatic rings).

| Mass Spectrometry | - Molecular Ion Peak (M⁺): Expected at m/z = 320. - Fragmentation: Loss of CO₂ (m/z = 44) and COOH (m/z = 45) are expected fragmentation pathways. |

Potential Applications in Drug Development

While no specific biological activity has been reported for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, the structural motifs present suggest several potential avenues for investigation. The pyridazine core is a known privileged structure in medicinal chemistry. [6]The dicarboxylic acid functionality can be used to improve pharmacokinetic properties or to act as a metal-chelating moiety. The diphenyl substitution pattern may facilitate interactions with hydrophobic pockets of target proteins. Potential therapeutic areas for exploration could include oncology, inflammation, and infectious diseases, where related heterocyclic compounds have shown promise. [6][7][8]

Conclusion

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid represents an unexplored scaffold with potential for applications in medicinal chemistry and materials science. This guide provides a theoretical foundation for its synthesis, and predicted physical and chemical properties. Experimental validation of these predictions is a necessary next step to unlock the full potential of this intriguing molecule. The insights provided here are intended to guide researchers in the rational design and execution of experiments aimed at synthesizing and characterizing this novel compound.

References

• Synthesis of 5,5-Diphenyl-2,4-imidazolidinedione (Phenytoin)
• Efficient Synthesis of 5,6-Fused Ring Pyridazines for Advanced Organometallic Semiconductor Applic
• SYNTHESIS AND INSILICO EVALUATION OF 4, 6- DIPHENYL PYRIDINE-3 (2H)
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• (5,6-Diphenyl-furo[2,3-d]pyrimidin-4-ylamino)-acetic acid - Advanced ChemBlocks. Accessed January 22, 2026.
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The Biological Versatility of Pyridazinedicarboxylic Acids: A Technical Guide for Drug Discovery Professionals

Abstract

The pyridazine scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of pharmacological activities.[1][2] This technical guide delves into the specific and nuanced biological activities of pyridazinedicarboxylic acids, a subclass of pyridazine derivatives with significant therapeutic potential. While the parent pyridazine core is known for its anti-inflammatory, anticancer, and neuroprotective properties, the introduction of two carboxylic acid moieties presents a unique opportunity for targeted drug design.[3][4][5] This document will explore the known biological landscape of pyridazine derivatives, extrapolate the potential roles of the dicarboxylic acid functionality, and provide detailed experimental frameworks for the synthesis and evaluation of these promising compounds. We aim to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to unlock the full therapeutic potential of pyridazinedicarboxylic acids.

The Pyridazine Scaffold: A Privileged Structure in Medicinal Chemistry

The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, is considered a "privileged structure" in drug discovery.[3] Its unique electronic properties and ability to form multiple hydrogen bonds allow it to interact with a wide range of biological targets. This has led to the development of numerous pyridazine-containing compounds with diverse therapeutic applications.

Established Biological Activities of Pyridazine Derivatives:

• Anticancer Activity: Pyridazine derivatives have demonstrated significant potential as anticancer agents.[3][6] They have been shown to inhibit the proliferation of various cancer cell lines, including breast cancer, by targeting key enzymes involved in cell cycle progression, such as cyclin-dependent kinase 2 (CDK2).[6] Some pyridazinone-based compounds have also exhibited potent activity against melanoma, non-small cell lung cancer, prostate cancer, and colon cancer.[7]

• Anti-inflammatory Properties: The pyridazinone core is a well-established scaffold for the development of anti-inflammatory agents with reduced ulcerogenic side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).[8] These compounds often exert their effects through the inhibition of cyclooxygenase (COX) enzymes, with some derivatives showing selectivity for COX-2.[9]

• Neuroprotective Effects: A significant area of research for pyridazine derivatives is in the realm of neuroprotection.[4] This is largely attributed to their ability to modulate glutamatergic neurotransmission, a key pathway implicated in neurodegenerative diseases.[1][10]

The Role of Dicarboxylic Acids: A Gateway to Enhanced and Novel Bioactivities

The introduction of two carboxylic acid groups onto the pyridazine ring is hypothesized to significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. Carboxylic acids are known to participate in crucial biological interactions, including:

• Enhanced Receptor Binding: The carboxylate groups can form strong ionic bonds and hydrogen bonds with amino acid residues in the active sites of enzymes and receptors. This is particularly relevant for targets that recognize acidic ligands, such as glutamate receptors.

• Improved Solubility: The presence of two polar carboxylic acid groups can increase the water solubility of the parent compound, which can be advantageous for drug formulation and administration.

• Chelating Properties: The dicarboxylic acid moiety can act as a chelating agent for metal ions, which may be relevant for inhibiting metalloenzymes or modulating metal-dependent signaling pathways.

Neuroprotective Potential: Targeting Glutamate Receptors and Transporters

Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its dysregulation is a hallmark of many neurodegenerative disorders.[10] Pyridazinedicarboxylic acids, as structural analogs of glutamate, are prime candidates for modulating glutamatergic signaling.

Antagonism of NMDA Receptors

Overactivation of the N-methyl-D-aspartate (NMDA) receptor is a key driver of excitotoxicity and neuronal cell death.[11] Compounds that can block this receptor are therefore of great interest for the treatment of stroke, traumatic brain injury, and epilepsy. The dicarboxylic acid functionality in pyridazine derivatives could mimic the glutamate binding site, leading to competitive antagonism.

Activation of Excitatory Amino Acid Transporter 2 (EAAT2)

EAAT2 is the primary transporter responsible for clearing glutamate from the synaptic cleft, thereby preventing excitotoxicity.[6][12] Upregulation of EAAT2 expression and function is a promising therapeutic strategy for neuroprotection. Certain pyridazine derivatives have been identified as potent activators of EAAT2 at the translational level.[4][13] The dicarboxylic acid structure may enhance the interaction with the transporter, leading to more efficient glutamate uptake.

Diagram: Proposed Mechanism of Neuroprotection by Pyridazinedicarboxylic Acids

Caption: Proposed dual mechanism of neuroprotection by pyridazinedicarboxylic acids.

Anticancer and Anti-inflammatory Potential: Expanding the Therapeutic Horizon

While the neuroprotective effects are a primary focus, the inherent anticancer and anti-inflammatory properties of the pyridazine scaffold suggest that dicarboxylic acid derivatives may also be active in these areas.

Anticancer Activity

The antiproliferative effects of pyridazine derivatives are well-documented.[3][6] The dicarboxylic acid moiety could enhance this activity by:

• Targeting pH-Dependent Mechanisms: The acidic nature of tumors could lead to preferential accumulation of the dicarboxylic acid compounds in the tumor microenvironment.

• Inhibiting Enzymes in Cancer Metabolism: Many enzymes crucial for cancer cell survival and proliferation have active sites that accommodate dicarboxylic acid substrates or inhibitors.

Anti-inflammatory Activity

The anti-inflammatory potential of pyridazinones is linked to their ability to inhibit COX enzymes.[8] The dicarboxylic acid functionality could improve the binding affinity and selectivity for these enzymes, potentially leading to more potent and safer anti-inflammatory drugs.

Experimental Protocols for Synthesis and Biological Evaluation

General Synthesis of Pyridazinedicarboxylic Acids

A common route for the synthesis of the pyridazine core involves the condensation of a 1,4-dicarbonyl compound with hydrazine. For the synthesis of pyridazinedicarboxylic acids, a key starting material is pyridazine-4,5-dicarboxylic acid anhydride.

Step-by-step synthesis from pyridazine-4,5-dicarboxylic acid anhydride:

• Reaction with Nucleophiles: The anhydride can be reacted with various binucleophiles, such as ethylenediamine or o-phenylenediamine, to yield a range of pyridazine derivatives.[14]

• Spirocyclization: Reactions with specific nucleophiles like 2-aminothiophenol can lead to spirocyclization, forming novel heterocyclic systems.[14]

• Purification: The crude product is typically purified by column chromatography using a solvent system such as hexane:ethyl acetate.[10]

Diagram: General Synthetic Workflow

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An In-depth Technical Guide to Diphenylpyridazinedicarboxylic Acids: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of diphenylpyridazinedicarboxylic acids, a promising class of heterocyclic compounds. Drawing upon established principles of pyridazine chemistry and pharmacology, this document will explore their synthesis, delve into their potential biological activities, and elucidate their structure-activity relationships. This guide is intended to serve as a foundational resource for researchers and professionals in drug discovery and development.

Introduction: The Pyridazine Scaffold in Medicinal Chemistry

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its derivatives exhibit a remarkable spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and cardiovascular effects.[1][2] The inherent physicochemical properties of the pyridazine ring, such as its ability to participate in hydrogen bonding and dipole-dipole interactions, contribute to its successful application in the design of bioactive molecules. The introduction of diphenyl and dicarboxylic acid functionalities to this core structure is anticipated to modulate these properties, leading to novel compounds with unique therapeutic potential.

Synthesis of Diphenylpyridazinedicarboxylic Acids

While the direct synthesis of diphenylpyridazinedicarboxylic acids is not extensively documented, established methods for pyridazine synthesis can be logically extended to produce these target compounds. A plausible and efficient synthetic strategy involves a hetero-Diels-Alder reaction, a powerful tool for the construction of six-membered heterocyclic rings.[3][4]

A primary proposed pathway involves the [4+2] cycloaddition of a 3,6-diphenyl-1,2,4,5-tetrazine with an acetylenic dienophile, such as dimethyl acetylenedicarboxylate (DMAD). This reaction proceeds via an inverse-electron-demand Diels-Alder mechanism, followed by the retro-Diels-Alder elimination of dinitrogen to yield the aromatic pyridazine ring.[5][6] The resulting diester can then be hydrolyzed to the corresponding dicarboxylic acid.

Alternatively, a palladium-catalyzed carbonylation of 3,6-dichloro-4,5-diphenylpyridazine could be explored. This method has been successfully employed for the synthesis of pyridazine-3,6-dicarboxylic acid esters from 3,6-dichloropyridazine.[7] Subsequent hydrolysis of the resulting esters would yield the desired diphenylpyridazinedicarboxylic acid.

Proposed Synthetic Workflow

Caption: Proposed synthetic routes to diphenylpyridazinedicarboxylic acids.

Detailed Experimental Protocol (Hypothetical)

Synthesis of Dimethyl 3,6-diphenylpyridazine-4,5-dicarboxylate via Diels-Alder Reaction:

• Reactant Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,6-diphenyl-1,2,4,5-tetrazine (1.0 eq) in a suitable high-boiling solvent such as toluene or xylene.

• Addition of Dienophile: To the stirred solution, add dimethyl acetylenedicarboxylate (DMAD) (1.1 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (typically 110-140 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the characteristic deep color of the tetrazine indicates the progression of the reaction.

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired dimethyl 3,6-diphenylpyridazine-4,5-dicarboxylate.

Hydrolysis to 3,6-Diphenylpyridazine-4,5-dicarboxylic Acid:

• Saponification: Dissolve the synthesized diester (1.0 eq) in a mixture of ethanol and an aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide (2.5 eq).[8][9]

• Reaction: Heat the mixture to reflux and stir for several hours until the reaction is complete (monitored by TLC).

• Acidification: After cooling to room temperature, remove the ethanol under reduced pressure. Dilute the aqueous residue with water and acidify with a mineral acid (e.g., HCl) to a pH of approximately 2-3.

• Isolation: The dicarboxylic acid will precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

Biological Activities and Therapeutic Potential

Based on the extensive literature on pyridazine derivatives, diphenylpyridazinedicarboxylic acids are anticipated to exhibit significant biological activities, particularly in the areas of anti-inflammatory and anticancer therapies.

Anti-inflammatory Activity

Pyridazine derivatives are well-known for their anti-inflammatory properties, often attributed to their ability to inhibit key inflammatory mediators.[10][11][12] The introduction of phenyl rings at the 3 and 6 positions may enhance this activity through increased lipophilicity and potential for π-π stacking interactions with biological targets. The carboxylic acid groups can act as bioisosteres of other acidic functionalities found in known anti-inflammatory drugs and can also form crucial hydrogen bonds within enzyme active sites.

A plausible mechanism of action for the anti-inflammatory effects of these compounds is the inhibition of cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade.[13]

Caption: Potential mechanism of anti-inflammatory action.

Anticancer Activity

Numerous pyridazine derivatives have demonstrated potent antiproliferative activity against various cancer cell lines.[14][15][16][17] The diphenylpyridazine scaffold could serve as a platform for the development of novel anticancer agents. The planar aromatic system can intercalate with DNA or interact with the active sites of kinases involved in cancer cell signaling. The dicarboxylic acid moieties can enhance solubility and provide additional points of interaction with target proteins.

Potential molecular targets for these compounds include key kinases in oncogenic signaling pathways, such as VEGFR, or they may induce apoptosis through various cellular mechanisms.[16]

Table 1: Antiproliferative Activity of Selected Pyridazine Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Pyridazinone Derivatives	HCT-116 (Colon)	Varies	[16]
Pyridazine-based compounds	Various	Varies	[14]
Diarylurea pyridazinones	A549 (Lung)	1.66 - 100	[17]

Note: This table presents data for related pyridazine compounds to illustrate the general potential of the scaffold, as specific data for diphenylpyridazinedicarboxylic acids is not currently available.

Structure-Activity Relationship (SAR)

The biological activity of diphenylpyridazinedicarboxylic acids can be rationally optimized by modifying their chemical structure. The following points outline a hypothetical structure-activity relationship based on general principles of medicinal chemistry and the known SAR of related pyridazine derivatives.[1][2][18][19]

• Phenyl Rings: Substitution on the phenyl rings can significantly influence activity. Electron-withdrawing groups (e.g., halogens, nitro groups) or electron-donating groups (e.g., methoxy, methyl groups) at various positions (ortho, meta, para) can alter the electronic properties and steric bulk of the molecule, thereby affecting its binding to biological targets.[2]

• Carboxylic Acid Groups: The dicarboxylic acid functionality is crucial for interacting with polar residues in enzyme active sites. Esterification or amidation of these groups would likely alter the compound's activity and pharmacokinetic profile.[8][9]

• Pyridazine Core: Modifications to the pyridazine ring itself, while synthetically challenging, could lead to significant changes in biological activity.

Caption: Key structural features influencing biological activity.

Conclusion and Future Directions

Diphenylpyridazinedicarboxylic acids represent a promising, yet underexplored, class of compounds with significant therapeutic potential. Based on the well-established pharmacology of the pyridazine scaffold, these molecules are prime candidates for investigation as novel anti-inflammatory and anticancer agents.

Future research should focus on:

• Efficient Synthesis: The development and optimization of synthetic routes to access a diverse library of diphenylpyridazinedicarboxylic acid analogs.

• Biological Screening: Comprehensive in vitro and in vivo evaluation of their anti-inflammatory and anticancer activities.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by these compounds.

• Lead Optimization: Systematic modification of the lead compounds based on SAR studies to improve potency, selectivity, and pharmacokinetic properties.

This in-depth guide provides a solid foundation and a strategic framework for researchers to embark on the exploration of this intriguing class of molecules, with the ultimate goal of developing novel and effective therapeutic agents.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Abstract

This document provides a comprehensive, two-step experimental protocol for the synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. The synthetic strategy employs a robust and efficient inverse-electron-demand Diels-Alder (IEDDA) reaction, followed by a standard saponification. The initial step involves the [4+2] cycloaddition of 3,6-diphenyl-1,2,4,5-tetrazine with dimethyl acetylenedicarboxylate (DMAD) to yield the intermediate, dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate. This is followed by the alkaline hydrolysis of the diester intermediate to produce the target dicarboxylic acid. This protocol is designed for researchers in organic synthesis, medicinal chemistry, and materials science, offering detailed procedural steps, mechanistic insights, and guidelines for characterization.

Introduction

Pyridazine scaffolds are privileged heterocyclic motifs found in a wide array of biologically active compounds and advanced functional materials. Their unique electronic properties and ability to act as ligands make them valuable building blocks in drug development and organometallic chemistry. Specifically, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid serves as a versatile precursor for novel pharmaceuticals and a sophisticated ligand for creating complex coordination polymers and metal-organic frameworks (MOFs).

The synthesis protocol detailed herein is based on the highly reliable inverse-electron-demand Diels-Alder (IEDDA) reaction. This type of cycloaddition is particularly effective for creating highly substituted pyridazine systems.[1][2] Unlike conventional Diels-Alder reactions, the IEDDA pathway involves an electron-rich dienophile reacting with an electron-poor diene, such as a 1,2,4,5-tetrazine.[3][4] The reaction between 3,6-diphenyl-1,2,4,5-tetrazine and an alkyne like DMAD proceeds readily, followed by a retro-Diels-Alder elimination of dinitrogen gas (N₂) to afford the stable aromatic pyridazine ring.[5][6] The subsequent hydrolysis of the resulting diester is a fundamental transformation to yield the final dicarboxylic acid.

Overall Reaction Scheme

Step 1: Inverse-Electron-Demand Diels-Alder Reaction

3,6-Diphenyl-1,2,4,5-tetrazine + Dimethyl acetylenedicarboxylate → Dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate + N₂

Step 2: Saponification (Hydrolysis)

Dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate + NaOH → 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Materials and Equipment

Reagents and Chemicals

Compound	CAS No.	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
3,6-Diphenyl-1,2,4,5-tetrazine	1671-97-2	234.26	2.34 g	1.0	Reagent, deep red/purple solid
Dimethyl acetylenedicarboxylate (DMAD)	762-42-5	142.11	1.56 g (1.35 mL)	1.1	Reagent, colorless to yellow liquid
Toluene	108-88-3	92.14	50 mL	-	Solvent, anhydrous
Sodium Hydroxide (NaOH)	1310-73-2	40.00	1.60 g	4.0 (for Step 2)	Reagent for hydrolysis
Methanol (MeOH)	67-56-1	32.04	40 mL	-	Solvent for hydrolysis
Water (H₂O)	7732-18-5	18.02	10 mL	-	Solvent for hydrolysis
Hydrochloric Acid (HCl), conc.	7647-01-0	36.46	~5 mL	-	For acidification
Ethyl Acetate	141-78-6	88.11	As needed	-	For extraction/washing
Hexanes	110-54-3	86.18	As needed	-	For washing

Equipment

• 100 mL and 250 mL round-bottom flasks

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bars

• Glass funnel and filter paper

• Büchner funnel and vacuum flask

• Rotary evaporator

• pH paper or pH meter

• Standard laboratory glassware (beakers, graduated cylinders)

• Analytical balance

• Thin Layer Chromatography (TLC) plates and chamber

Experimental Workflow Diagram

Caption: Overall workflow for the synthesis and characterization of the target compound.

Detailed Experimental Protocol

PART A: Synthesis of Dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,6-diphenyl-1,2,4,5-tetrazine (2.34 g, 10.0 mmol).

• Solvent Addition: Add 50 mL of anhydrous toluene to the flask. Stir the mixture to dissolve the tetrazine, which should form a deep red or purple solution.

• Dienophile Addition: Add dimethyl acetylenedicarboxylate (DMAD) (1.56 g, 1.35 mL, 11.0 mmol) dropwise to the stirred solution at room temperature.

  • Scientist's Note: A slight excess of the dienophile (DMAD) is used to ensure the complete consumption of the limiting tetrazine reagent. The reaction is an inverse-electron-demand Diels-Alder cycloaddition, which is typically very efficient.[7]

• Reaction Execution: Heat the reaction mixture to reflux (approx. 110 °C) using a heating mantle. The progress of the reaction can be monitored by the disappearance of the vibrant color of the tetrazine. The reaction is typically complete within 2-4 hours.

  • Scientist's Note: The reflux condition provides the thermal energy for the cycloaddition and subsequent extrusion of N₂ gas, which is the irreversible step that drives the reaction to completion, forming the stable aromatic pyridazine ring.[5] You can also monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate), observing the disappearance of the colored tetrazine spot.

• Work-up and Isolation: Once the reaction is complete (the solution becomes a pale yellow or orange-brown color), allow the flask to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator to yield a crude solid.

• Purification: Recrystallize the crude product from a suitable solvent system, such as hot ethanol or an ethyl acetate/hexanes mixture. Filter the purified crystals using a Büchner funnel, wash with a small amount of cold hexanes, and dry under vacuum. This should yield the diester intermediate as a white or off-white solid.

PART B: Hydrolysis to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• Reaction Setup: In a 250 mL round-bottom flask, dissolve the dried dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate from Part A (assuming ~8.0 mmol theoretical yield) in a mixture of 40 mL of methanol and 10 mL of water.

• Base Addition: In a separate beaker, dissolve sodium hydroxide (1.60 g, 40.0 mmol) in 10 mL of water. Add this aqueous NaOH solution to the stirred solution of the diester.

  • Scientist's Note: A significant excess of NaOH is used to ensure the complete saponification of both ester groups. The reaction involves the nucleophilic attack of hydroxide ions on the carbonyl carbons of the esters.

• Reaction Execution: Attach a reflux condenser and heat the mixture to reflux (approx. 70-80 °C) for 4-6 hours, or until TLC analysis indicates the complete disappearance of the starting diester.

• Work-up and Precipitation: After cooling the reaction mixture to room temperature, remove the methanol using a rotary evaporator. Dilute the remaining aqueous solution with ~50 mL of water.

• Acidification: Slowly add concentrated hydrochloric acid (HCl) dropwise to the stirred aqueous solution. The dicarboxylic acid will begin to precipitate. Continue adding acid until the pH of the solution is approximately 2.

  • Scientist's Note: The product is soluble in its carboxylate salt form under basic conditions. Acidification protonates the carboxylate groups, rendering the dicarboxylic acid insoluble in the aqueous medium, thus causing it to precipitate out.

• Isolation and Purification: Collect the white precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with several portions of cold water to remove any inorganic salts (NaCl).

• Drying: Dry the final product, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, in a vacuum oven at 60-70 °C to a constant weight.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR: Expect to see multiplets in the aromatic region for the phenyl protons and a broad singlet for the acidic carboxylic acid protons.

• ¹³C NMR: Should show distinct signals for the quaternary carbons of the pyridazine ring, the phenyl carbons, and the carbonyl carbons of the carboxylic acids.

• FT-IR: Look for a broad O-H stretch (~2500-3300 cm⁻¹) characteristic of a carboxylic acid, and a strong C=O stretch (~1700-1725 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product (C₁₈H₁₂N₂O₄, MW = 320.30 g/mol ).

• Melting Point: A sharp melting point is indicative of high purity.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

• Dimethyl acetylenedicarboxylate (DMAD) is a lachrymator and toxic. Handle with care.

• Toluene is flammable and volatile. Avoid ignition sources.

• Concentrated hydrochloric acid and sodium hydroxide are highly corrosive. Handle with extreme caution.

References

• Li, H., Sun, Z., Wu, W., et al. (2018). Inverse-Electron-Demand Diels–Alder Reactions for the Synthesis of Pyridazines on DNA. Organic Letters, 20(22), 7186-7191. [Link][1][2][7]

• Boger, D. L. (2009). Inverse Electron Demand Diels–Alder Reactions of Heterocyclic Azadienes. PubMed Central. [Link][3]

• Sauer, J., & Wiest, H. (1962). Diels-Alder-Additionen Mit Inversem Elektronenbedarf. Angewandte Chemie, 74(10), 353. As referenced in Pipkorn, R., et al. (2009). International Journal of Medical Sciences. [Link][4]

• Yang, M., et al. (2012). 3,6-Substituted-1,2,4,5-tetrazines: tuning reaction rates for staged labeling applications. Organic & Biomolecular Chemistry. [Link][5][6]

• Karver, M. R., et al. (2012). Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation. DASH (Harvard). [Link][8]

• Boger, D. L., Coleman, R. S., Panek, J. S., et al. (1985). A detailed, convenient preparation of dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate. The Journal of Organic Chemistry, 50(25), 5377–5379. [Link][4]

Sources

• 1. Inverse-Electron-Demand Diels-Alder Reactions for the Synthesis of Pyridazines on DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acs.figshare.com [acs.figshare.com]
• 3. Inverse Electron Demand Diels—Alder Reactions of Heterocyclic Azadienes, 1‑Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medsci.org [medsci.org]
• 5. 3,6-Substituted-1,2,4,5-Tetrazines: Tuning Reaction Rates for Staged Labeling Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3,6-Substituted-1,2,4,5-tetrazines: tuning reaction rates for staged labeling applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. figshare.com [figshare.com]
• 8. dash.harvard.edu [dash.harvard.edu]

Application Notes and Protocols for the Purification of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Introduction

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a heterocyclic compound with potential applications in medicinal chemistry and materials science. Its rigid, aromatic structure, coupled with the presence of two carboxylic acid functionalities, makes it an attractive scaffold for the synthesis of novel therapeutic agents and functional polymers. The purity of this compound is paramount for its effective use in downstream applications, necessitating robust and reliable purification methodologies. This document provides a comprehensive guide to the purification of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, detailing various methods, from fundamental recrystallization to more advanced chromatographic techniques. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on the rationale behind each step to ensure scientific integrity and reproducibility.

Understanding the Target Molecule and Potential Impurities

A crucial first step in developing a purification strategy is to understand the synthesis of the target compound, as this informs the nature of potential impurities. 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is typically synthesized via a two-step process:

• Formation of the Diethyl Ester Precursor: The synthesis commences with the reaction of benzil monohydrazone with diethyl acetylenedicarboxylate. This reaction forms the intermediate, 3,4-diethoxycarbonyl-5,6-diphenylpyridazine.[1]

• Hydrolysis to the Dicarboxylic Acid: The diethyl ester is then hydrolyzed, typically using a base such as potassium hydroxide in a methanolic solution, followed by acidification to yield the final dicarboxylic acid.[1]

Based on this synthetic route, the primary impurities to consider are:

• Unreacted Starting Materials: Benzil monohydrazone and diethyl acetylenedicarboxylate.

• Incomplete Hydrolysis Product: Monoethyl 5,6-diphenyl-3,4-pyridazinedicarboxylate (the monoester).

• Byproducts of Side Reactions: Potential side products from the initial condensation reaction.

• Inorganic Salts: Salts such as potassium chloride, formed during the final acidification step if hydrochloric acid is used.

The purification strategies outlined below are designed to effectively remove these and other potential contaminants.

Purification Methodologies

Recrystallization: The Primary Purification Technique

Recrystallization is a powerful and widely used technique for purifying solid organic compounds. The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent or solvent system at different temperatures. For 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a polar protic solvent is a logical starting point due to the presence of the two carboxylic acid groups capable of hydrogen bonding.

Rationale for Solvent Selection:

Aromatic carboxylic acids are often sparingly soluble in cold water but show increased solubility in hot water and organic solvents.[2] Ethanol and dioxane have been reported for the recrystallization of similar pyridazine derivatives.[2] A mixed solvent system can also be effective if a single solvent does not provide the desired solubility profile.

Protocol 1: Single Solvent Recrystallization

Objective: To purify crude 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid using a single solvent.

Materials:

• Crude 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• High-purity solvent (e.g., ethanol, isopropanol, or dioxane)

• Erlenmeyer flask

• Hot plate with magnetic stirring

• Condenser

• Buchner funnel and filter flask

• Filter paper

• Vacuum source

Procedure:

• Dissolution: Place the crude 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent.

• Heating: Gently heat the mixture on a hot plate with stirring. Add the solvent portion-wise until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure maximum recovery upon cooling.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Allow the clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Table 1: Suggested Solvents for Recrystallization

Solvent	Rationale
Ethanol	Often effective for pyridazine derivatives and carboxylic acids.
Isopropanol	Similar properties to ethanol, can offer different solubility characteristics.
Dioxane	A polar aprotic solvent that can be effective for dissolving polar compounds.[2]
Acetic Acid/Water	Mixtures of acetic acid and water can be effective for aromatic acids.

Protocol 2: Two-Solvent Recrystallization

Objective: To purify the compound when a suitable single solvent cannot be identified.

Procedure:

• Dissolve the crude product in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature.

• While the solution is still hot, add a "poor" solvent (in which the compound is sparingly soluble) dropwise until the solution becomes slightly turbid.

• Add a few drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly, as described in Protocol 1.

• Isolate, wash, and dry the crystals.

Acid-Base Extraction: Exploiting the Acidity of the Carboxylic Groups

This technique is particularly useful for separating acidic compounds from neutral or basic impurities. The dicarboxylic acid can be deprotonated with a weak base to form a water-soluble carboxylate salt, while non-acidic impurities remain in an organic phase.

Protocol 3: Acid-Base Extraction

Materials:

• Crude 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• Organic solvent (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous sodium bicarbonate solution

• Dilute hydrochloric acid (e.g., 1 M HCl)

• Separatory funnel

• Beakers and flasks

Procedure:

• Dissolution: Dissolve the crude product in an appropriate organic solvent like ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and add an equal volume of saturated sodium bicarbonate solution. Shake the funnel vigorously, venting frequently to release any pressure buildup from carbon dioxide evolution.

• Separation: Allow the layers to separate. The deprotonated dicarboxylic acid will be in the aqueous layer as its sodium salt. Drain the aqueous layer into a clean flask.

• Repeat Extraction: Repeat the extraction of the organic layer with fresh sodium bicarbonate solution to ensure complete transfer of the acidic product.

• Washing the Organic Layer (Optional): The organic layer, containing neutral impurities, can be washed with brine and dried over anhydrous sodium sulfate. Evaporation of the solvent will yield the neutral impurities.

• Acidification and Precipitation: Cool the combined aqueous extracts in an ice bath and slowly add dilute hydrochloric acid with stirring until the solution is acidic (pH ~2). The 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid will precipitate out of the solution.

• Isolation and Washing: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold deionized water to remove any inorganic salts.

• Drying: Dry the purified product under vacuum.

Column Chromatography: For High Purity Requirements

For instances where recrystallization and acid-base extraction are insufficient to achieve the desired level of purity, column chromatography offers a more powerful separation technique. Silica gel is the most common stationary phase for the purification of polar organic molecules.

Rationale for Method Development:

The choice of eluent is critical for successful separation. A solvent system that provides a good separation of the target compound from its impurities on a Thin Layer Chromatography (TLC) plate should be used. For a dicarboxylic acid, a polar eluent system will be necessary.

Protocol 4: Silica Gel Column Chromatography

Materials:

• Crude 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• Silica gel (for column chromatography)

• Eluent (e.g., a mixture of ethyl acetate and hexane with a small percentage of acetic acid)

• Chromatography column

• Collection tubes or flasks

• TLC plates and developing chamber

• UV lamp for visualization

Procedure:

• TLC Analysis: Develop a suitable eluent system using TLC. A good system will show the desired product with an Rf value of approximately 0.3-0.4 and good separation from impurities. Adding a small amount of acetic acid to the eluent can help to suppress the ionization of the carboxylic acid groups and reduce tailing on the silica gel.

• Column Packing: Prepare a silica gel column using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry powder can be loaded onto the top of the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Purity Assessment

After purification, it is essential to assess the purity of the 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. Several analytical techniques can be employed:

• Melting Point Determination: A sharp melting point close to the literature value (160 °C with decomposition) is a good indicator of purity.[1] Impurities will typically broaden the melting point range and lower the melting point.

• Thin Layer Chromatography (TLC): A single spot on a TLC plate in multiple eluent systems is indicative of high purity.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for determining purity. A single sharp peak in the chromatogram indicates a pure compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can confirm the structure of the compound and detect the presence of impurities.

• Mass Spectrometry (MS): Mass spectrometry can confirm the molecular weight of the compound.

Table 2: Analytical Methods for Purity Confirmation

Technique	Purpose	Expected Result for Pure Compound
Melting Point	Assess purity and identity	Sharp melting point at 160 °C (with decomposition)[1]
TLC	Qualitative purity check	Single spot in multiple solvent systems
HPLC	Quantitative purity analysis	Single sharp peak
1H NMR	Structural confirmation and impurity detection	Spectrum consistent with the proposed structure and absence of impurity signals
13C NMR	Structural confirmation	Correct number of signals corresponding to the carbon atoms in the molecule
Mass Spectrometry	Molecular weight confirmation	Molecular ion peak corresponding to the calculated mass

Experimental Workflows and Diagrams

Diagram 1: General Purification Workflow

Caption: General workflow for the purification of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Diagram 2: Decision Tree for Purification Method Selection

Caption: Decision tree to guide the selection of the appropriate purification method.

Conclusion

The successful purification of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a critical step in its utilization for research and development. This guide provides a detailed overview of the most effective purification techniques, including recrystallization, acid-base extraction, and column chromatography. By understanding the nature of the potential impurities arising from its synthesis, researchers can select and optimize the most appropriate purification strategy. The validation of purity through a combination of analytical methods is essential to ensure the reliability of subsequent experiments and applications.

References

[1] Shalaby, A. M., et al. (1999). Synthesis and Reactions of 3,4-Dicarboxy-5,6-diphenylpyridazine. Phosphorus, Sulfur, and Silicon and the Related Elements, 149(1), 1-10. Kökçal, P., et al. (2014). Novel 5,6-bis-(4-substitutedphenyl)-2H(3)-pyridazinones: Synthesis and reactions. Journal of Chemical Sciences, 126(5), 1537-1545. [3] Efficient Synthesis of 5,6-Fused Ring Pyridazines for Advanced Organometallic Semiconductor Applications. (n.d.). Poster presentation, source details not fully available. [4] Synthesis of Pyridazine Derivatives via Aza-Diels-Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines. (2021). Journal of Organic Chemistry, 86(13), 8926-8932. [2] El-Sayed, M. A. A., et al. (2009). Synthesis and Antifungal Activity of 5-Chloro-6-Phenyl-pyridazin-3(2H)-one Derivatives. Molecules, 14(9), 3546-3557.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Synthesis and Antifungal Activity of 5-Chloro-6-Phenyl-pyridazin-3(2H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 4. Synthesis of Pyridazine Derivatives via Aza-Diels-Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines [organic-chemistry.org]

Application Notes and Protocols for the Spectroscopic Analysis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Introduction: Unveiling the Structure of a Privileged Heterocycle

The pyridazine moiety is a cornerstone in medicinal chemistry and materials science, valued for the unique electronic properties conferred by its adjacent nitrogen atoms.[1] The compound 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid represents a sophisticated derivative, incorporating both the pyridazine core and multiple functional groups—phenyl rings and carboxylic acids—that offer avenues for further chemical modification. Its potential applications as a building block in drug development or as a ligand in organometallic chemistry necessitate unambiguous structural characterization.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, detailing the application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for the definitive structural elucidation and purity assessment of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. The protocols and interpretive guidance herein are designed to be self-validating, blending established principles with practical, field-proven insights to ensure data integrity and trustworthiness.

Molecular Framework

Before delving into spectroscopic analysis, understanding the molecule's basic properties is essential.

Property	Value
IUPAC Name	5,6-diphenylpyridazine-3,4-dicarboxylic acid
Molecular Formula	C₁₈H₁₂N₂O₄
Molecular Weight	320.30 g/mol
CAS Number	Not readily available

Part I: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is an indispensable, non-destructive technique for determining the precise arrangement of atoms in an organic molecule. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map the chemical environment of each atom and piece together the molecular puzzle.

Causality in Method Selection: Why 2D NMR is Crucial

While 1D ¹H and ¹³C NMR provide foundational data, the structural complexity of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid—with its multiple aromatic systems—necessitates two-dimensional (2D) NMR experiments. Techniques like COSY, HSQC, and HMBC are not merely confirmatory; they are essential for unambiguously assigning signals, especially for the quaternary carbons and the closely grouped aromatic protons.[2][3] These methods provide through-bond correlation data that validates the proposed structure beyond any reasonable doubt.

Experimental Protocol: Acquiring High-Fidelity NMR Data

This protocol is designed for a standard 400 MHz (or higher) NMR spectrometer.[4]

1. Sample Preparation:

• Weighing: Accurately weigh 10–15 mg of high-purity 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

• Solvent Selection: Use approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). This solvent is chosen for its excellent ability to dissolve polar compounds, including carboxylic acids, and its high boiling point, which minimizes evaporation. The acidic protons of the carboxylic acids are readily observable in DMSO-d₆.

• Dissolution: Transfer the weighed sample into a clean, dry NMR tube. Add the deuterated solvent and cap the tube securely. Gently vortex or sonicate the sample until it is fully dissolved.

2. Instrument Setup & Calibration:

• Tune and match the NMR probe for both ¹H and ¹³C frequencies.

• Lock the spectrometer onto the deuterium signal of DMSO-d₆.

• Perform shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical peaks. The residual solvent peak of DMSO-d₆ will be used as the internal standard for chemical shift calibration (δ = 2.50 ppm for ¹H; δ = 39.52 ppm for ¹³C).[4]

3. Data Acquisition Parameters:

Parameter	¹H NMR (Proton)	¹³C NMR (Carbon)
Pulse Program	Standard single-pulse (e.g., 'zg30')	Proton-decoupled single-pulse (e.g., 'zgpg30')
Spectral Width	~16 ppm (centered around 8 ppm)	~220 ppm (centered around 120 ppm)
Acquisition Time	2–3 seconds	1–2 seconds
Relaxation Delay	2 seconds	2–5 seconds (longer for quaternary carbons)
Number of Scans	16–64	1024–4096 (due to low natural abundance of ¹³C)
Temperature	298 K	298 K

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Perform phase and baseline corrections to obtain a clean spectrum.

• Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Predicted Spectral Data and Interpretation

Based on established chemical shift principles for aromatic and heterocyclic compounds, the following spectral data are predicted.[4][5]

Table 1: Predicted ¹H and ¹³C NMR Data for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid (in DMSO-d₆)

¹H NMR	Predicted δ (ppm)	Multiplicity	Integration	Assignment
Phenyl-H	7.30 - 7.60	Multiplet (m)	10H	Protons on the two C₆H₅ rings
Carboxyl-H	13.0 - 14.0	Broad Singlet (br s)	2H	-COOH
¹³C NMR	Predicted δ (ppm)	Carbon Type	Assignment
Phenyl-C	128.0 - 131.0	CH	ortho, meta, para carbons of C₆H₅ rings
Phenyl-C	133.0 - 136.0	Quaternary (C)	ipso carbons of C₆H₅ rings
Pyridazine-C	145.0 - 150.0	Quaternary (C)	C3, C4 (attached to -COOH)
Pyridazine-C	155.0 - 160.0	Quaternary (C)	C5, C6 (attached to C₆H₅)
Carboxyl-C	165.0 - 170.0	Quaternary (C)	-C OOH

• ¹H NMR Interpretation: The spectrum is expected to be dominated by a complex multiplet in the aromatic region (7.30-7.60 ppm), integrating to 10 protons, which corresponds to the two phenyl groups. A significantly downfield, broad signal around 13-14 ppm is characteristic of the two equivalent carboxylic acid protons. The broadness is due to hydrogen bonding and chemical exchange.

• ¹³C NMR Interpretation: The carbon spectrum will show multiple signals. The phenyl carbons will appear in their typical range (128-136 ppm). The four quaternary carbons of the pyridazine ring will be deshielded and appear further downfield, with the carbons attached to the electron-withdrawing carboxylic acid groups (C3, C4) and those attached to the phenyl groups (C5, C6) having distinct chemical shifts. The carbonyl carbons of the carboxylic acids will be the most deshielded, appearing around 165-170 ppm.

Part II: Mass Spectrometry (MS) Analysis

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions. It is essential for confirming the molecular weight of a compound and can provide valuable structural information through the analysis of fragmentation patterns.

Causality in Method Selection: ESI in Negative Ion Mode

Electrospray Ionization (ESI) is the method of choice for this molecule due to its polar, acidic nature. Operating in negative ion mode is particularly advantageous as the two carboxylic acid groups are easily deprotonated, leading to the formation of highly stable [M-H]⁻ and/or [M-2H]²⁻ ions. High-Resolution Mass Spectrometry (HRMS), using instruments like Orbitrap or TOF analyzers, is critical for determining the exact mass and, consequently, the elemental composition, which serves as ultimate proof of the molecular formula.

Experimental Protocol: LC-MS Analysis

1. Sample Preparation:

• Prepare a stock solution of the sample at 1 mg/mL in a suitable solvent like methanol or acetonitrile.

• Dilute the stock solution to a final concentration of 1–10 µg/mL using a mobile phase-compatible solvent (e.g., 50:50 methanol:water).

2. LC-MS System and Parameters:

• Liquid Chromatography (LC): A C18 reverse-phase column is suitable for separating the analyte from potential impurities. A simple gradient elution using water and acetonitrile (both with 0.1% formic acid to aid ionization, though negative mode is primary) is recommended.

• Mass Spectrometer: An ESI-equipped high-resolution mass spectrometer.

• Ionization Mode: ESI Negative (-).

• Mass Range: 100–500 m/z.

• Capillary Voltage: 2.5–3.5 kV.

• Drying Gas (N₂) Flow: 8–12 L/min.

• Drying Gas Temperature: 300–350 °C.

3. MS/MS Fragmentation:

• For structural confirmation, perform tandem MS (MS/MS) on the precursor ion (e.g., m/z 319.07 for [M-H]⁻).

• Apply a range of collision energies (e.g., 10–40 eV) to induce fragmentation and observe the resulting product ions.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for MS sample preparation, data acquisition, and interpretation.

Predicted Mass Spectra and Fragmentation

Table 2: Predicted m/z values for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Ion Species	Calculated Exact Mass	Observed m/z
[M]	320.0797	-
[M-H]⁻	319.0724	319.07
[M+H]⁺	321.0870	321.09
[M-2H]²⁻	318.0650	159.03

Primary Fragmentation Pathways ([M-H]⁻): The fragmentation of dicarboxylic acids in negative ion mode often involves characteristic neutral losses.[6][7]

• Loss of Carbon Dioxide (-44 Da): The most common fragmentation for a deprotonated carboxylic acid is the loss of CO₂. This would result in a fragment at m/z 275.08 .

• Sequential Loss of CO₂ (-88 Da): A subsequent loss of the second carboxylic group as CO₂ could occur, leading to a fragment at m/z 231.09 .

• Loss of a Carboxyl Radical (-45 Da): Cleavage of the C-C bond can lead to the loss of a ·COOH radical, although loss of CO₂ is typically more favorable.

• Loss of Water (-18 Da): While less common in the primary fragmentation of the [M-H]⁻ ion, loss of H₂O can occur at higher collision energies.[7]

The presence of the stable pyridazine and phenyl rings suggests that fragments corresponding to these substructures would also be observed upon further fragmentation.

Conclusion

The structural verification of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is robustly achieved through the synergistic application of NMR spectroscopy and mass spectrometry. ¹H and ¹³C NMR, supported by 2D correlation experiments, provide an unambiguous map of the proton and carbon framework. High-resolution mass spectrometry confirms the elemental composition via exact mass measurement and supports the structure through predictable fragmentation patterns, such as the characteristic loss of carbon dioxide from the carboxyl groups. Following the detailed protocols and interpretive guides presented in this document will ensure the generation of high-quality, reliable, and defensible data for researchers engaged in the synthesis and application of this complex heterocyclic molecule.

References

• Shcherbinin, M., et al. (2020). 5,6-Dihydro-[1][8][9]oxadiazolo[3,4-d]pyridazine-4,7-dione. Molbank, 2020(2), M1123. Available from: [Link]

• Mishra, R., et al. (2010). 6-Oxo-3-phenyl-5,6-dihydropyridazine-1(4H)-carbohydrazide. Molbank, 2010(1), M652. Available from: [Link]

• Breci, L. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available from: [Link]

• Katritzky, A. R., et al. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(5), 397-402. Available from: [Link]

• Efficient Synthesis of 5,6-Fused Ring Pyridazines for Advanced Organometallic Semiconductor Applications. (n.d.). StudyLib. Available from: [Link]

• Katritzky, A. R., et al. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. ResearchGate. Available from: [Link]

• Shcherbinin, M., et al. (2020). 5,6-Dihydro-[1][8][9]oxadiazolo[3,4-d]pyridazine-4,7-dione. ResearchGate. Available from: [Link]

• Rentería-Gómez, A., et al. (2022). Mechanochemical Synthesis, Spectroscopic Characterization and Molecular Structure of Piperidine–Phenytoin Salt. Molecules, 27(23), 8239. Available from: [Link]

• Saad, H. A., et al. (2008). Novel 5,6-bis-(4-substitutedphenyl)-2H(3)-pyridazinones: Synthesis and reactions. Arkivoc, 2008(15), 234-245. Available from: [Link]

• Lee, J. W., & Kim, K. H. (2020). Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS. Metabolites, 10(4), 159. Available from: [Link]

• Sudharani, K., et al. (2023). Synthesis and Insilico Evaluation of 4, 6- Diphenyl Pyridine-3 (2h) - Onederivatives. Indo American Journal of Pharmaceutical Research, 13(12). Available from: [Link]

• Grossert, J. S., et al. (2000). Primary fragmentations by MS/MS of [M -H] -ions from dicarboxylic acids and some monoesters having C-3 to C-12 chain lengths. Journal of Mass Spectrometry, 35(4), 528-538. Available from: [Link]

• Interpretation of 1H-NMR and 13C-NMR data for compound 8. (n.d.). ResearchGate. Available from: [Link]

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Application Notes &amp; Protocols: 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

An in-depth guide for researchers, scientists, and drug development professionals.

Introduction: A Versatile Heterocyclic Building Block

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a polyfunctionalized heterocyclic compound with significant potential in modern organic synthesis. Its structure is characterized by a pyridazine core, an electron-deficient diazine ring system known for its unique reactivity. The molecule is further embellished with two phenyl groups at the 5- and 6-positions, which impart steric influence and modulate electronic properties, and two adjacent carboxylic acid groups at the 3- and 4-positions. These carboxylic acid moieties are key functional handles, serving as versatile points for derivatization, ligand formation, and participation in cyclization reactions.

The strategic placement of these functional groups makes 5,6-diphenyl-3,4-pyridazinedicarboxylic acid a valuable precursor for a wide range of molecular architectures. Its applications span from the synthesis of complex polyheterocyclic systems and novel polymers to its use as a multidentate ligand in coordination chemistry. This guide elucidates its core applications, providing detailed protocols and the scientific rationale behind its synthetic utility.

Part 1: Synthesis of the Core Scaffold

The synthesis of pyridazine derivatives often involves the condensation of a 1,4-dicarbonyl compound with hydrazine.[1] For the title compound, a logical precursor is diphenyl-ethyne which can be oxidized to benzil (1,2-diphenylethane-1,2-dione). The subsequent reaction with a hydrazine derivative bearing two carboxylate precursors, such as diethyl 2,3-dihydrazono-succinate, followed by aromatization would yield the pyridazine core. A more direct, albeit classical, approach involves the reaction of a suitably substituted 1,2-dicarbonyl compound with hydrazine, followed by functional group manipulation to install the carboxylic acids.

General Synthetic Workflow:

The following diagram outlines the conceptual synthetic pathway towards the title compound and its key derivatives, highlighting its role as a central hub for further chemical exploration.

Caption: Synthetic utility workflow of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Part 2: Application in Heterocycle Synthesis via Anhydride Formation

The two adjacent carboxylic acid groups can be readily dehydrated to form a cyclic anhydride. This anhydride is a highly reactive intermediate, susceptible to nucleophilic attack, making it an excellent precursor for constructing more complex heterocyclic systems. The reaction of pyridazine-dicarboxylic acid anhydrides with 1,4-binucleophiles, such as o-phenylenediamine or 2-aminothiophenol, can lead to the formation of novel spirocyclic compounds.[2]

Causality: The formation of the anhydride activates the carboxyl groups. The strain in the five-membered anhydride ring and the electrophilicity of the carbonyl carbons drive the subsequent reaction. When a binucleophile attacks, one carbonyl is opened, forming an amide (or thioester) linkage. The second nucleophilic group on the same molecule is then positioned perfectly for an intramolecular cyclization onto the remaining carbonyl, leading to a stable spiro-heterocyclic product.

Protocol 1: Synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Anhydride and Subsequent Spirocyclization

Objective: To synthesize a novel spiro-quinoxaline-pyridazine derivative.

Reagents & Materials	Supplier	Grade
5,6-Diphenyl-3,4-pyridazinedicarboxylic acid	In-house Synth.	>98%
Acetic Anhydride	Sigma-Aldrich	Reagent Grade, >98%
o-Phenylenediamine	Acros Organics	>99%
Glacial Acetic Acid	Fisher	ACS Grade
Toluene	VWR	Anhydrous
Diethyl Ether	VWR	Anhydrous

Step-by-Step Methodology:

Part A: Anhydride Formation

• In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, suspend 5,6-diphenyl-3,4-pyridazinedicarboxylic acid (1.0 eq).

• Add acetic anhydride (10 volumes, e.g., 30 mL for 3g of starting material).

• Heat the mixture to reflux (approx. 140°C) with vigorous stirring for 3-4 hours. The suspension should gradually dissolve.

• Allow the reaction to cool to room temperature, then cool further in an ice bath for 30 minutes to promote crystallization.

• Collect the crystalline anhydride product by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

  • Characterization: The formation of the anhydride can be confirmed by IR spectroscopy, observing the characteristic symmetric and asymmetric C=O stretching bands for a cyclic anhydride (approx. 1850 and 1780 cm⁻¹).

Part B: Spirocyclization

• To a dried flask containing the synthesized anhydride (1.0 eq), add anhydrous toluene (15 volumes).

• Add o-phenylenediamine (1.05 eq) to the suspension.

• Add glacial acetic acid (2-3 drops) as a catalyst.

• Heat the mixture to reflux (approx. 110°C) for 6-8 hours, monitoring the reaction by TLC (e.g., 7:3 Hexane:EtOAc).

• Upon completion, cool the reaction mixture to room temperature. The spirocyclic product often precipitates from the solution.

• Collect the solid product by vacuum filtration.

• Recrystallize the crude product from a suitable solvent system (e.g., Ethanol/Water or DMF/Water) to obtain the pure spiro-compound.

  • Self-Validation: The structure of the final product should be unequivocally confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to verify the formation of the new heterocyclic ring system.

Part 3: Application as a Ligand in Coordination Chemistry

The combination of two carboxylate groups and two nitrogen atoms in the pyridazine ring makes 5,6-diphenyl-3,4-pyridazinedicarboxylic acid an excellent candidate for a multidentate ligand in coordination chemistry.[3] Carboxylate groups are known for their versatile coordination modes (monodentate, chelating, bridging), which can lead to the formation of diverse and fascinating structures, from simple mononuclear complexes to intricate 3D coordination polymers or Metal-Organic Frameworks (MOFs).[4][5]

Causality: The hard oxygen donors of the carboxylates preferentially coordinate to a wide range of metal ions. The nitrogen atoms of the pyridazine ring act as softer donor sites. This combination allows for the construction of stable, often polymeric, networks where the ligand bridges multiple metal centers, creating extended structures with potential applications in catalysis, gas storage, or luminescence.

Protocol 2: Solvothermal Synthesis of a Zinc(II) Coordination Polymer

Objective: To synthesize a crystalline coordination polymer using the title compound as a ligand.

Reagents & Materials	Supplier	Grade
5,6-Diphenyl-3,4-pyridazinedicarboxylic acid	In-house Synth.	>98%
Zinc(II) Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)	Sigma-Aldrich	>99%
N,N-Dimethylformamide (DMF)	VWR	Anhydrous
Ethanol	Fisher	ACS Grade

Step-by-Step Methodology:

• In a 20 mL glass vial, dissolve 5,6-diphenyl-3,4-pyridazinedicarboxylic acid (0.1 mmol) in DMF (5 mL).

• In a separate vial, dissolve Zn(NO₃)₂·6H₂O (0.1 mmol) in DMF (5 mL).

• Combine the two solutions in a 23 mL Teflon-lined stainless-steel autoclave.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 120°C over 2 hours, hold at 120°C for 72 hours, and then cool slowly to room temperature over 24 hours.

  • Rationale: The slow cooling is crucial for the formation of high-quality single crystals suitable for X-ray diffraction.

• After cooling, decant the mother liquor. Colorless crystals of the coordination polymer should be visible.

• Wash the crystals thoroughly with fresh DMF and then with ethanol to remove any unreacted starting materials.

• Dry the crystals in air.

  • Self-Validation: The primary method for validating the product is Single-Crystal X-ray Diffraction (SCXRD) to determine the precise 3D structure, coordination environment of the Zinc(II) ion, and the network topology. Powder X-ray Diffraction (PXRD) should be used to confirm the phase purity of the bulk sample. Thermogravimetric Analysis (TGA) can be used to assess thermal stability.

Visualization of a Potential Coordination Mode:

Caption: Chelating-bridging coordination mode of the dicarboxylate ligand.

Part 4: Application in Inverse-Demand Diels-Alder Reactions

The electron-deficient pyridazine ring can function as a diene in inverse-electron-demand Diels-Alder (IEDDA) reactions.[6][7] This powerful cycloaddition allows for the construction of highly substituted benzene rings after the initial cycloadduct undergoes a retro-Diels-Alder reaction to extrude molecular nitrogen (N₂). The reaction is typically driven by the use of an electron-rich dienophile, such as a vinyl ether or an enamine.

Causality: In a standard Diels-Alder reaction, the Highest Occupied Molecular Orbital (HOMO) of the diene interacts with the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile. In an IEDDA reaction, this is reversed. The electron-withdrawing nature of the pyridazine ring lowers the energy of its LUMO, facilitating a favorable interaction with the high-energy HOMO of an electron-rich dienophile.[7] The subsequent expulsion of N₂ is thermodynamically favorable as it forms a stable aromatic ring and a very stable small molecule.

Protocol 3: Synthesis of a Substituted Diphenyl Phthalate Derivative via IEDDA

Objective: To demonstrate the use of the title compound as a diene in an IEDDA reaction to form a polysubstituted aromatic compound.

Reagents & Materials	Supplier	Grade
5,6-Diphenyl-3,4-pyridazinedicarboxylic acid	In-house Synth.	>98%
2,2'-(Ethylenedioxy)bis(ethylamine) (for esterification)	Sigma-Aldrich	>98%
Thionyl Chloride (SOCl₂)	Acros Organics	>99%
Ethyl Vinyl Ether	TCI Chemicals	Stabilized, >98%
1,4-Dioxane	VWR	Anhydrous

Step-by-Step Methodology:

Part A: Esterification of the Diacid

• Note: The free carboxylic acids can interfere with the IEDDA reaction. They must first be converted to esters (e.g., methyl or ethyl esters).

• Suspend the diacid (1.0 eq) in a round-bottom flask with a reflux condenser.

• Add methanol (20 volumes) followed by a catalytic amount of concentrated sulfuric acid (or use excess thionyl chloride for the acid chloride route).

• Reflux the mixture for 12-16 hours until TLC analysis shows complete conversion to a less polar spot.

• Work up the reaction by neutralizing with aqueous NaHCO₃ solution and extracting with ethyl acetate. Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield the crude dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate. Purify by column chromatography if necessary.

Part B: Inverse-Demand Diels-Alder Reaction

• In a sealed pressure tube, dissolve the dimethyl 5,6-diphenylpyridazine-3,4-dicarboxylate (1.0 eq) in anhydrous 1,4-dioxane (10 volumes).

• Add a significant excess of the electron-rich dienophile, ethyl vinyl ether (5-10 eq).

• Seal the tube tightly and heat in an oil bath at 120-140°C for 24-48 hours. Monitor the reaction for the disappearance of the starting material.

  • Rationale: The reaction often requires elevated temperatures to overcome the activation barrier and to facilitate the extrusion of N₂ from the bicyclic intermediate.

• After cooling, carefully vent the tube and concentrate the reaction mixture under reduced pressure to remove excess dienophile and solvent.

• The crude residue contains the desired polysubstituted benzene derivative. Purify the product by flash column chromatography on silica gel (e.g., using a gradient of hexane/ethyl acetate).

  • Self-Validation: The final product, a substituted diphenyl phthalate, will have a distinct NMR spectrum compared to the starting pyridazine. The disappearance of the pyridazine ring protons/carbons and the appearance of new aromatic signals, along with HRMS data confirming the loss of N₂, will validate the transformation.

References

• El-Gaby, M. S. A., Atalla, A. A., Gaber, A. M., & Abd Al-Wahab, K. A. (2001). Novel 5,6-bis-(4-substitutedphenyl)-2H(3)-pyridazinones: Synthesis and reactions. Il Farmaco, 56(8), 557-562.
• Poff, N., Johnson, D., & Snyder, C. (n.d.). Efficient Synthesis of 5,6-Fused Ring Pyridazines for Advanced Organometallic Semiconductor Applications. Research Paper.

• El-Sayed, R., & El-Gaby, M. S. A. (1998). Reactivity of pyridazine-4,5-dicarboxylic acid anhydride towards 1,4-binucleophiles: new spirocyclization reactions. Journal of Chemical Research, 22(4), 184-185. URL: [Link]

• Serafim, R. S., & Pilli, R. A. (2010). Reactivity and Synthetic Applications of 4,5-Dicyanopyridazine: An Overview. Molecules, 15(7), 4770-4799. URL: [Link]

• Mangalagiu, I. I., & Darabantu, M. (2025). Advances in the Synthesis of Heterocyclic Compounds and Their Applications. Molecules, 30(18), 4321. URL: [Link]

• Li, Y., Wang, X., & Li, G. (2018). Six new coordination compounds based on rigid 5-(3-carboxy-phenyl)-pyridine-2-carboxylic acid: synthesis, structural variations and properties. CrystEngComm, 20(31), 4463-4473. URL: [Link]

• Diels, O., & Alder, K. (1928). Synthesen in der hydroaromatischen Reihe. Justus Liebigs Annalen der Chemie, 460(1), 98-122. This is the seminal paper, but a more accessible overview is available at Wikipedia. URL: [Link]

• Zhu, H.-Y., et al. (2013). Poly[diaqua[μ6-4,4′-(1,4-phenylene)bis(2,6-dimethylpyridine-3,5-dicarboxylato)]dilead(II)]. Acta Crystallographica Section E, 69(7), m369-m370. URL: [Link]

• Zhang, X., et al. (2020). A series of coordination polymers based on 2,6-pyridinedicarboxylic acid ligand: Synthesis, crystal structures, photo-catalysis and fluorescent sensing. Inorganica Chimica Acta, 501, 119253. URL: [Link]

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• 4. Poly[diaqua­[μ6-4,4′-(1,4-phenyl­ene)bis­(2,6-dimethyl­pyridine-3,5-dicarboxyl­ato)]dilead(II)] - PMC [pmc.ncbi.nlm.nih.gov]
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5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid: A Versatile Ligand for Advanced Coordination Chemistry

Introduction: The Architectural Allure of a Diphenyl-Substituted Pyridazine Ligand

In the dynamic field of coordination chemistry, the rational design of organic ligands is paramount to the synthesis of novel metal-organic frameworks (MOFs) and coordination polymers with tailored properties. Among the vast array of potential ligands, nitrogen-containing heterocycles bearing carboxylic acid functionalities have garnered significant attention due to their versatile coordination modes and their ability to form robust, multidimensional structures. This application note delves into the synthesis, coordination chemistry, and potential applications of a particularly promising, yet underexplored, ligand: 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid .

The unique architecture of this ligand, featuring a pyridazine core flanked by two phenyl groups and two adjacent carboxylic acid moieties, offers a compelling combination of structural rigidity and electronic tunability. The phenyl substituents can introduce steric influences and potential for π-stacking interactions within the resulting coordination compounds, while the dicarboxylic acid functionality provides multiple binding sites for metal ions. These features make 5,6-diphenyl-3,4-pyridazinedicarboxylic acid a highly attractive candidate for the construction of functional materials for catalysis, gas storage, and drug delivery.

This guide provides a comprehensive overview, including a proposed synthetic pathway for the ligand, detailed protocols for the synthesis of its coordination polymers, and a discussion of essential characterization techniques.

Part 1: Synthesis of the Ligand: A Proposed Pathway

Direct literature on the synthesis of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid is scarce. Therefore, a plausible multi-step synthetic route is proposed here, based on established reactions for analogous pyridazine systems. The key starting material for this proposed synthesis is the known compound, 3-Chloro-5,6-diphenyl-pyridazine-4-carboxylic acid ethyl ester.

Proposed Synthetic Scheme:

Caption: Proposed synthetic pathway for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Detailed Synthetic Protocol (Proposed):

Step 1: Cyanation of 3-Chloro-5,6-diphenyl-pyridazine-4-carboxylic acid ethyl ester

• Rationale: The introduction of a cyano group at the 3-position is a key step to enable the subsequent formation of the second carboxylic acid. Palladium-catalyzed cyanation reactions are well-established for the conversion of aryl halides to aryl nitriles.[1]

• Protocol:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 3-Chloro-5,6-diphenyl-pyridazine-4-carboxylic acid ethyl ester (1 equivalent), zinc cyanide (Zn(CN)₂, 0.6 equivalents), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents).

  • Add anhydrous, degassed dimethylformamide (DMF) as the solvent.

  • Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and quench with aqueous ammonia.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3-Cyano-5,6-diphenyl-pyridazine-4-carboxylic acid ethyl ester.

Step 2: Hydrolysis of 3-Cyano-5,6-diphenyl-pyridazine-4-carboxylic acid ethyl ester

• Rationale: Both the nitrile and the ester functionalities need to be hydrolyzed to the corresponding carboxylic acids. This can be achieved under either acidic or basic conditions.[2][3]

• Protocol (Acid Hydrolysis):

  • To a round-bottom flask, add 3-Cyano-5,6-diphenyl-pyridazine-4-carboxylic acid ethyl ester (1 equivalent) and a mixture of concentrated hydrochloric acid and water (e.g., 6 M HCl).

  • Heat the mixture to reflux and stir for 24-48 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture in an ice bath. The product, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, may precipitate.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

  • If the product does not precipitate, neutralize the solution carefully with a base (e.g., NaOH) to the isoelectric point of the dicarboxylic acid to induce precipitation.

Step 3: Dechlorination (Alternative Route Consideration)

• Rationale: An alternative strategy could involve the removal of the chloro group at an earlier stage. Catalytic hydrogenation is a common method for the dehalogenation of aryl chlorides.[4]

• Note: This step would need to be carefully considered in the overall synthetic strategy, as the timing of the dechlorination relative to the introduction and hydrolysis of the second carboxyl group would be critical.

Part 2: Application in Coordination Chemistry - Synthesis of a Representative Coordination Polymer

The presence of two adjacent carboxylic acid groups and two nitrogen atoms in the pyridazine ring makes 5,6-diphenyl-3,4-pyridazinedicarboxylic acid a versatile ligand capable of adopting various coordination modes. This allows for the construction of coordination polymers with diverse topologies and potential applications.

Experimental Workflow for Coordination Polymer Synthesis:

Caption: General workflow for the synthesis of a coordination polymer.

Protocol: Synthesis of a Copper(II) Coordination Polymer

• Rationale: Copper(II) ions are known to form a wide variety of coordination polymers with dicarboxylic acid ligands due to their flexible coordination geometry. The solvothermal method is often employed to promote the growth of high-quality single crystals suitable for X-ray diffraction analysis.

• Materials:

  • 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid (Ligand)

  • Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

• Procedure:

  • In a 20 mL glass vial, dissolve 5,6-diphenyl-3,4-pyridazinedicarboxylic acid (0.1 mmol) in 5 mL of DMF.

  • In a separate vial, dissolve copper(II) nitrate trihydrate (0.1 mmol) in 5 mL of ethanol.

  • Combine the two solutions in a 25 mL Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it in an oven at 120 °C for 72 hours.

  • After the reaction, allow the autoclave to cool slowly to room temperature.

  • Blue block-shaped crystals suitable for single-crystal X-ray diffraction should form.

  • Isolate the crystals by filtration, wash them with fresh DMF and then ethanol, and air-dry.

Expected Coordination Modes and Structural Features:

The 5,6-diphenyl-3,4-pyridazinedicarboxylic acid ligand can coordinate to metal centers through its carboxylate oxygen atoms and/or the pyridazine nitrogen atoms. The specific coordination mode will depend on factors such as the metal ion, the reaction conditions, and the presence of any co-ligands.[5][6]

Potential Coordination Modes:

Coordination Site	Description
Carboxylate Groups	Can act as monodentate, bidentate chelating, or bridging ligands.
Pyridazine Nitrogens	Can coordinate to one or two metal centers, acting as a monodentate or bridging ligand.

The interplay of these coordination modes can lead to the formation of one-dimensional (1D) chains, two-dimensional (2D) layers, or three-dimensional (3D) frameworks. The bulky phenyl groups may influence the packing of these structures, potentially leading to porous materials.

Part 3: Characterization of Coordination Compounds

A thorough characterization of the synthesized coordination polymers is essential to understand their structure and properties.

• Single-Crystal X-ray Diffraction (SC-XRD): This is the most powerful technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid. It provides detailed information about bond lengths, bond angles, coordination geometry of the metal center, and the overall crystal packing.[7]

• Powder X-ray Diffraction (PXRD): Used to confirm the phase purity of the bulk crystalline material and to compare the experimental pattern with the one simulated from the single-crystal data.

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability of the coordination polymer and to identify the loss of solvent molecules.

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the ligand and the coordination polymer. Shifts in the vibrational frequencies of the carboxylate groups upon coordination to the metal center can be observed.

• Elemental Analysis: Confirms the empirical formula of the synthesized compound.

Potential Applications

The coordination polymers and MOFs derived from 5,6-diphenyl-3,4-pyridazinedicarboxylic acid are expected to have a range of potential applications, including:

• Heterogeneous Catalysis: The metal centers within the framework can act as active sites for catalytic reactions. The porous nature of the material can allow for size- and shape-selective catalysis.

• Gas Storage and Separation: The pores within the MOF structure can be used to store gases such as hydrogen and methane. The chemical functionality of the pores can also be tuned to selectively adsorb certain gases.

• Luminescent Sensing: If the ligand or the metal ion is luminescent, the resulting coordination polymer may exhibit interesting photophysical properties that could be exploited for chemical sensing applications.

• Drug Delivery: The porous framework can be used to encapsulate and release drug molecules in a controlled manner.

Conclusion

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid represents a highly promising, yet underexplored, ligand for the construction of novel coordination polymers and MOFs. Its unique structural and electronic features offer exciting opportunities for the design of functional materials with tailored properties. The proposed synthetic pathway and the detailed protocols for the synthesis and characterization of its coordination compounds provided in this application note serve as a valuable starting point for researchers in academia and industry to explore the rich coordination chemistry of this versatile ligand.

References

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• Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure. Nanoscale Advances (RSC Publishing).
• Transition metal pyridine complexes. Wikipedia.
• CN101648909A - Method for preparing cyanopyridine by using chloropyridine under the catalysis of ligand-free palladium.
• New Metal Organic Frameworks Derived from pyridine-3,5-dicarboxylic acid: Structural Diversity Rising from the Addition of Templates in the Reaction Systems.
• Crystal Structures of Metal Complexes. MDPI Books.
• New metal–organic frameworks derived from pyridine-3,5-dicarboxylic acid: structural diversity arising from the addition of templates into the reaction systems. CrystEngComm (RSC Publishing).
• Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents acting by apoptosis induction and PARP-1 inhibition through a molecular hybridization str
• How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride?
• Synthesis, Crystal Structures, and Magnetic Properties of Three Cobalt(II) Coordination Polymers Constructed from 3,5-Pyridinedicarboxylic Acid or 3,4-Pyridinedicarboxylic Acid Ligands. MDPI.
• CN101602715A - The synthetic method of 2-pyridine carboxylic acid.
• Catalytic Cyanation of C–N Bonds with CO2/NH3. PMC - NIH.
• Copper and zinc complexes with 2,3-pyridinedicarboxylic acid or 2,3-pyrazinedicarboxylic acid: Polymer structures and magnetic properties.
• Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal.
• Synthesis, Supramolecular Structural Investigations of Co(II) and Cu(II) Azido Complexes with Pyridine-Type Ligands. MDPI.
• Catalysis for CO2 Hydrogenation—What We Have Learned/Should Learn from the Hydrogen
• The Lead Coordination Polymers Containing Pyrazine-2,3-Dicarboxylic Acid: Rapid Structural Transformations and Cation Exchange.
• Arenenitrile synthesis by cyanations or substitution. Organic Chemistry Portal.
• Cyan
• Pyridine2,6Dicarboxylic Acid (Dipic): Crystal Structure from Co-Crystal to a Mixed Ligand Nickel(II) Complex.
• ZnII and CuII-Based Coordination Polymers and Metal Organic Frameworks by the of Use of 2-Pyridyl Oximes and 1,3,5-Benzenetricarboxylic Acid. NIH.
• Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31. YouTube.
• Direct Regioselective C-H Cyan

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Application Notes and Protocols for the Photophysical Characterization of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Introduction: Unveiling the Luminescent Potential of a Novel Pyridazine Derivative

The pyridazine core is a prominent heterocyclic scaffold in medicinal chemistry and materials science, with derivatives exhibiting a wide array of biological activities and intriguing photophysical properties.[1][2] The compound 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid combines the electron-deficient pyridazine ring with two phenyl substituents and two carboxylic acid moieties. This unique combination of electron-donating (phenyl) and electron-withdrawing/ionizable (carboxylic acid) groups suggests the potential for interesting photophysical behavior, including fluorescence and sensitivity to the local environment. Such characteristics are highly sought after for applications in chemical sensing, bioimaging, and as building blocks for functional materials.[3]

These application notes provide a comprehensive guide for researchers, chemists, and drug development professionals to thoroughly characterize the photophysical properties of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. The protocols herein are designed to be self-validating and are grounded in established spectroscopic techniques. By following these guidelines, researchers can build a detailed profile of the molecule's interaction with light, from fundamental absorption and emission properties to its behavior in different environments and its potential for more advanced applications.

Fundamental Spectroscopic Analysis: Absorption and Steady-State Fluorescence

A foundational understanding of a molecule's photophysical properties begins with its interaction with ultraviolet and visible light. This is assessed through UV-Vis absorption and fluorescence spectroscopy.

UV-Visible Absorption Spectroscopy

Rationale: UV-Vis spectroscopy reveals the electronic transitions within the molecule. The wavelength of maximum absorption (λmax) indicates the energy required to promote an electron from the ground state to an excited state. The molar absorption coefficient (ε) is a measure of how strongly the molecule absorbs light at a specific wavelength and is an intrinsic property of the compound.[4] For conjugated organic compounds like 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, π to π* transitions are expected to dominate the absorption spectrum.[5]

Protocol:

• Sample Preparation:

  • Prepare a stock solution of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in a suitable solvent (e.g., DMSO, ethanol, or a buffered aqueous solution, depending on solubility) at a concentration of 1 mM.

  • From the stock solution, prepare a series of dilutions in the desired solvent to obtain concentrations ranging from 1 µM to 50 µM.

• Instrumentation and Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to be used as a reference.

  • Record a baseline spectrum with the solvent-filled cuvettes in both the sample and reference beams.

  • Measure the absorbance of each diluted sample solution from 200 nm to 800 nm. Ensure that the maximum absorbance falls within the linear range of the instrument (typically 0.1 to 1.0).

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λmax).

  • Calculate the molar absorption coefficient (ε) at each λmax using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Fluorescence Spectroscopy: Excitation and Emission Spectra

Rationale: Fluorescence spectroscopy provides information about the emission of light from the molecule as it relaxes from an excited electronic state back to the ground state. The emission spectrum reveals the wavelength distribution of the emitted light, while the excitation spectrum can confirm the identity of the absorbing species that leads to the observed emission.

Protocol:

• Sample Preparation:

  • Use the same diluted solutions prepared for the UV-Vis measurements. The absorbance at the excitation wavelength should ideally be below 0.1 to avoid inner filter effects.

• Instrumentation and Measurement:

  • Use a spectrofluorometer equipped with a xenon lamp source and monochromators for both excitation and emission.[6]

  • Emission Spectrum: Set the excitation wavelength to the λmax determined from the UV-Vis spectrum. Scan the emission wavelengths from the excitation wavelength + 10 nm to 800 nm.

  • Excitation Spectrum: Set the emission wavelength to the maximum of the fluorescence emission spectrum. Scan the excitation wavelengths from 200 nm to the emission wavelength - 10 nm.

• Data Analysis:

  • Determine the wavelength of maximum fluorescence emission (λem).

  • Calculate the Stokes shift, which is the difference in wavelength (or energy) between the absorption maximum (λmax) and the emission maximum (λem). A large Stokes shift is often desirable for fluorescence-based applications.

  • Compare the normalized excitation spectrum with the normalized absorption spectrum. A good overlap between the two confirms that the absorbing species is responsible for the observed fluorescence.

Quantitative Photophysical Parameters

To fully characterize the emissive properties of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, it is crucial to determine its fluorescence quantum yield and lifetime.

Fluorescence Quantum Yield (ΦF)

Rationale: The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[7] The relative method, using a well-characterized fluorescent standard, is a common and reliable approach for determining ΦF.[8][9]

Protocol:

• Selection of a Standard:

  • Choose a fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region to the sample. For a compound expected to emit in the blue-green region, quinine sulfate in 0.1 M H2SO4 (ΦF = 0.54) is a common choice.

• Sample Preparation:

  • Prepare a series of five dilutions for both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be in the range of 0.01 to 0.1.

• Measurement:

  • Measure the UV-Vis absorption spectra of all solutions and record the absorbance at the excitation wavelength.

  • Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission curves for both the sample and the standard.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The quantum yield of the sample (ΦS) can be calculated using the following equation: ΦS = ΦR * (GradS / GradR) * (nS2 / nR2) where Φ is the quantum yield, Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance, and n is the refractive index of the solvent. The subscripts S and R refer to the sample and the reference, respectively.[7][9]

Fluorescence Lifetime (τ)

Rationale: The fluorescence lifetime is the average time the molecule spends in the excited state before returning to the ground state. It is an intrinsic property that can be sensitive to the molecule's environment. Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for measuring fluorescence lifetimes in the nanosecond range.[10][11]

Protocol:

• Instrumentation:

  • Utilize a TCSPC system equipped with a pulsed light source (e.g., a picosecond laser diode or a Ti:Sapphire laser) with a high repetition rate.[12]

  • The detector should be a fast and sensitive single-photon detector, such as a photomultiplier tube (PMT) or a single-photon avalanche diode (SPAD).

• Measurement:

  • Prepare a dilute solution of the sample with an absorbance of ~0.1 at the excitation wavelength.

  • Measure the instrument response function (IRF) using a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) at the excitation wavelength.

  • Acquire the fluorescence decay profile of the sample by collecting photons over a sufficient time to build up a statistically significant histogram.

• Data Analysis:

  • The fluorescence decay data is fitted to an exponential decay model. For a single emissive species, a mono-exponential decay is expected: I(t) = A * exp(-t/τ), where I(t) is the intensity at time t, A is the amplitude, and τ is the lifetime.

  • Use deconvolution software to account for the IRF in the fitting process, especially for short lifetimes.[10]

Environmental Sensitivity and Advanced Characterization

The photophysical properties of a molecule can be influenced by its surroundings. Investigating these effects provides deeper insights into its potential applications.

Solvatochromism Study

Rationale: Solvatochromism is the change in the absorption or emission spectrum of a compound with a change in the polarity of the solvent.[13] This phenomenon can provide information about the difference in the dipole moment between the ground and excited states of the molecule. For 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, the presence of both donor and acceptor groups suggests a potential for intramolecular charge transfer (ICT) character, which would likely lead to solvatochromic behavior.[14]

Protocol:

• Solvent Selection:

  • Choose a range of solvents with varying polarities, such as hexane, toluene, chloroform, acetone, ethanol, acetonitrile, and DMSO.[1][13]

• Measurement:

  • Prepare dilute solutions of the compound in each solvent.

  • Record the UV-Vis absorption and fluorescence emission spectra for each solution.

• Data Analysis:

  • Plot the absorption and emission maxima (in wavenumbers) against a solvent polarity scale, such as the Reichardt's dye ET(30) scale.

  • Analyze the trend to determine if the compound exhibits positive (red-shift with increasing polarity) or negative (blue-shift with increasing polarity) solvatochromism. This provides insights into the relative stabilization of the ground and excited states by the solvent.[15]

pH-Dependent Photophysical Properties

Rationale: The dicarboxylic acid groups in the target molecule are ionizable. The protonation state of these groups can significantly influence the electronic structure and, consequently, the photophysical properties. A pH titration study can reveal pH-sensitive fluorescent behavior, which is valuable for developing pH sensors.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the compound in a suitable solvent.

  • Prepare a series of buffer solutions with a wide range of pH values (e.g., pH 2 to 12).

  • Add a small aliquot of the stock solution to each buffer to maintain a constant concentration of the compound.

• Measurement:

  • Record the absorption and fluorescence emission spectra for the sample in each buffer solution.

• Data Analysis:

  • Plot the absorbance at λmax and the fluorescence intensity at λem as a function of pH.

  • Determine the pKa value(s) from the inflection points of the titration curves. This will correlate the changes in photophysical properties with the protonation/deprotonation of the carboxylic acid groups.

Aggregation-Induced Emission (AIE) Study

Rationale: Some molecules are weakly emissive in solution but become highly fluorescent upon aggregation. This phenomenon, known as aggregation-induced emission (AIE), is often attributed to the restriction of intramolecular motions in the aggregated state.[16][17][18][19] The phenyl groups on the pyridazine core could potentially lead to AIE behavior.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the compound in a good solvent (e.g., THF or DMSO).

  • Prepare a series of solvent/non-solvent mixtures. A common approach is to use water as the non-solvent. Prepare mixtures with increasing fractions of water (e.g., 0% to 90%).

• Measurement:

  • Record the fluorescence emission spectra for each solvent mixture.

• Data Analysis:

  • Plot the fluorescence intensity at λem against the percentage of the non-solvent.

  • A significant increase in fluorescence intensity at high non-solvent fractions would indicate AIE activity.

Photostability Assessment

Rationale: For many applications, particularly in bioimaging and materials science, the photostability of a fluorescent molecule is a critical parameter. This experiment evaluates the molecule's resistance to photodegradation upon prolonged exposure to light. The ICH guidelines for photostability testing provide a standardized approach.[3][20][21][22]

Protocol:

• Sample Preparation:

  • Prepare a solution of the compound in a quartz cuvette.

• Exposure:

  • Expose the sample to a light source with a broad emission spectrum, such as a xenon lamp, for a defined period. A control sample should be kept in the dark.

• Measurement:

  • Periodically measure the absorption and fluorescence spectra of the exposed sample.

• Data Analysis:

  • Plot the change in absorbance or fluorescence intensity as a function of exposure time.

  • A smaller decrease in signal over time indicates higher photostability.

Data Presentation and Visualization

Clear and concise presentation of data is essential for interpretation and communication of results.

Tabulated Summary of Photophysical Data

Parameter	Value	Conditions
λmax (nm)	e.g., 350	In ethanol
ε (M-1cm-1)	e.g., 15,000	At 350 nm in ethanol
λem (nm)	e.g., 450	In ethanol, λex = 350 nm
Stokes Shift (nm)	e.g., 100	In ethanol
ΦF	e.g., 0.25	In ethanol, vs. quinine sulfate
τ (ns)	e.g., 3.5	In ethanol, λex = 375 nm

Note: The values presented in this table are hypothetical and for illustrative purposes.

Visualizing Experimental Workflows

Graphviz diagrams can be used to illustrate the logical flow of the characterization process.

Caption: Workflow for the comprehensive photophysical characterization.

Theoretical Calculations

Rationale: Computational methods, such as Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), can provide valuable theoretical insights into the electronic structure and photophysical properties of the molecule.[23][24][25] These calculations can help in interpreting the experimental results.

Protocol:

• Ground State Geometry Optimization:

  • Optimize the ground state geometry of the molecule using a suitable functional and basis set (e.g., B3LYP/6-31G(d)).

• Frontier Molecular Orbital (FMO) Analysis:

  • Calculate the energies and visualize the distributions of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). This will provide insights into the nature of the electronic transitions.

• Excited State Calculations:

  • Use TD-DFT to calculate the vertical excitation energies, which correspond to the absorption maxima.

  • Optimize the geometry of the first excited state to calculate the emission energy.

Caption: Workflow for theoretical investigation of photophysical properties.

Conclusion

This comprehensive guide provides a systematic approach to the photophysical characterization of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. By following these detailed protocols, researchers can obtain a thorough understanding of the molecule's absorption, emission, and environmental sensitivity. This knowledge is crucial for evaluating its potential in various applications, from fluorescent probes to advanced materials. The combination of experimental measurements and theoretical calculations will provide a robust and well-rounded characterization of this novel pyridazine derivative.

References

• Krotkus, S., Matulaitis, T., Diesing, S., Copley, G., Archer, E., Keum, C., Cordes, D. B., Slawin, A. M. Z., Gather, M. C., Zysman-Colman, E., & Samuel, I. D. W. (2021). Fast Delayed Emission in New Pyridazine-Based Compounds. Frontiers in Chemistry, 8, 572862. [Link]

• ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. [Link]

• Chemistry LibreTexts. (2022). UV-Visible Spectroscopy of Organic Compounds. [Link]

• Rubio-Pons, O. (2004). Photophysical Properties of Organic and Organometallic molecules. Diva-portal.org. [Link]

• University of California, Irvine. (n.d.). An Introduction to Fluorescence Spectroscopy. [Link]

• Edinburgh Instruments. (n.d.). Relative Quantum Yield. [Link]

• Mohammed, A. M. (2018). UV-Visible Spectrophotometric Method and Validation of Organic Compounds. European Journal of Engineering and Technology Research, 3(3), 22-25. [Link]

• Mei, J., Leung, N. L. C., Kwok, R. T. K., Lam, J. W. Y., & Tang, B. Z. (2015). Aggregation-Induced Emission: Together We Shine, United We Soar!. Chemical reviews, 115(21), 11718–11940. [Link]

• ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• Rudresh, H. M., Arora, M., Balaraman, S., & Tripathi, D. (2024). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. Journal of Chemical and Pharmaceutical Research, 16(1), 074. [Link]

• Edinburgh Instruments. (2023). Determining Fluorescence Lifetimes. [Link]

• ISS. (n.d.). Measurement of Fluorescence Quantum Yields on ISS Instrumentation Using Vinci. [Link]

• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071. [Link]

• Catalán, J. (2009). Toward a generalized treatment of the solvent effect on the position of the electronic spectra of solutes. The Journal of Physical Chemistry B, 113(17), 5951-5960. [Link]

• Becker, W. (2012). Fluorescence lifetime imaging–techniques and applications. Journal of microscopy, 247(2), 119-136. [Link]

• Q1 Scientific. (2021). Photostability testing theory and practice. [Link]

• Zhang, H., Zhao, Z., Turley, A. T., Wang, L., McGonigal, P. R., Tu, Y., Li, Y., Wang, Z., Kwok, R. T. K., Lam, J. W. Y., & Tang, B. Z. (2020). Aggregate science: from structures to properties. Advanced Materials, 32(41), 2001457. [Link]

• Wang, T., Wang, L., Wang, D., Su, Z., & Wang, Y. (2018). Theoretical Studies of Photophysical Properties of D−π−A−π−D-Type Diketopyrrolopyrrole-Based Molecules for Organic Light-Emitting Diodes and Organic Solar Cells. Molecules, 23(7), 1757. [Link]

• Valeur, B., & Berberan-Santos, M. N. (2012).
• Lakowicz, J. R. (2006). Principles of fluorescence spectroscopy. Springer.
• Montalti, M., Credi, A., Prodi, L., & Gandolfi, M. T. (2006). Handbook of photochemistry. CRC press.

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Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks with 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Introduction: The Architectural Versatility of Pyridazine-Based MOFs

Metal-Organic Frameworks (MOFs) are a class of crystalline, porous materials constructed from metal ions or clusters bridged by organic ligands.[1][2] Their exceptionally high surface areas, tunable pore sizes, and the potential for functionalization have positioned them as leading candidates for a myriad of applications, including gas storage and separation, catalysis, drug delivery, and sensing.[3][4] The judicious selection of the organic linker is paramount in dictating the final topology, porosity, and physicochemical properties of the resulting framework.

This application note focuses on the synthesis of novel MOFs utilizing 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid as the primary organic linker. This ligand is of particular interest due to its unique structural features:

• Rigid Backbone: The pyridazine core provides a rigid and sterically defined coordination geometry.

• Bidentate Coordination: The two carboxylic acid groups offer robust coordination sites for metal centers.

• Steric Influence of Phenyl Groups: The bulky phenyl substituents are anticipated to influence the resulting framework topology, potentially leading to larger pore volumes and preventing dense packing or interpenetration.

• Lewis Basic Sites: The nitrogen atoms of the pyridazine ring can act as additional coordination sites or as functional centers for post-synthetic modification.

This guide provides detailed protocols for the solvothermal synthesis of MOFs with this promising ligand, outlines key characterization techniques, and discusses the rationale behind the experimental design. The protocols are designed to be a robust starting point for researchers in materials science, chemistry, and drug development.

Part 1: Synthesis of MOFs with 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

The solvothermal method is a widely employed technique for the synthesis of high-quality MOF crystals.[5][6] It involves heating the reactants in a sealed vessel at a temperature above the boiling point of the solvent, which facilitates the dissolution of precursors and the crystallization of the final product.

Generalized Solvothermal Synthesis Protocol

This protocol is a starting point and can be optimized by varying the metal salt, solvent system, temperature, and reaction time.

Materials and Reagents:

• 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid (H₂-dppda)

• Metal Salt (e.g., Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O), Copper(II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O), Cobalt(II) Nitrate Hexahydrate (Co(NO₃)₂·6H₂O))

• N,N-Dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized Water (H₂O)

• Hydrochloric Acid (HCl) or other modulators (optional)

Experimental Procedure:

• Reactant Preparation: In a 20 mL scintillation vial, combine 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid (e.g., 0.1 mmol, 32.0 mg) and the chosen metal salt (e.g., Zn(NO₃)₂·6H₂O, 0.1 mmol, 29.7 mg).

• Solvent Addition: Add a solvent mixture, typically DMF/EtOH/H₂O in a specific ratio (e.g., 8:1:1, v/v/v), for a total volume of 10 mL. The choice of solvent is critical as it influences the solubility of the reactants and the deprotonation of the carboxylic acid groups.

• Modulator Addition (Optional): To improve crystal quality and size, a modulator such as a monocarboxylic acid (e.g., formic acid, acetic acid) or a mineral acid (e.g., HCl) can be added. A small amount, such as one to two drops of concentrated HCl, can be beneficial.[5]

• Homogenization: Cap the vial and sonicate the mixture for 15-20 minutes to ensure a homogenous suspension.

• Solvothermal Reaction: Place the sealed vial in a programmable oven and heat to a specific temperature (e.g., 80-120 °C) for a designated period (e.g., 24-72 hours). The optimal temperature and time will depend on the metal-ligand combination.

• Cooling and Crystal Collection: Allow the oven to cool slowly to room temperature. Crystalline products should be visible at the bottom of the vial. Decant the mother liquor and wash the crystals with fresh DMF (3 x 10 mL) to remove unreacted starting materials.

• Solvent Exchange and Activation: To remove the high-boiling DMF from the pores of the MOF, immerse the crystals in a volatile solvent like ethanol or acetone for 24-48 hours, replacing the solvent several times.[5] Subsequently, the crystals can be activated by heating under vacuum to fully evacuate the pores.

Causality Behind Experimental Choices:

• Metal-to-Ligand Ratio: A 1:1 or 2:1 metal-to-ligand molar ratio is a common starting point for dicarboxylic acid linkers. This ratio directly influences the coordination environment of the metal and the resulting framework dimensionality.

• Solvent System: DMF is a common solvent in MOF synthesis due to its high boiling point and ability to solubilize both the organic linker and metal salts. The addition of co-solvents like ethanol and water can alter the polarity and influence crystal growth.

• Temperature and Time: These parameters are crucial for the kinetics of crystal nucleation and growth. Higher temperatures can lead to faster crystallization but may also result in smaller crystals or less stable phases.

Visualization of the Synthesis Workflow

Caption: Figure 1. Generalized Solvothermal Synthesis Workflow

Part 2: Characterization of the Synthesized MOFs

A thorough characterization is essential to confirm the successful synthesis of the desired MOF, determine its structure, and evaluate its properties.[3]

Key Characterization Techniques

Technique	Purpose	Expected Outcome for a Crystalline MOF
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the bulk sample.[7]	A unique diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure. The pattern can be compared to simulated patterns if single-crystal data is available.
Single-Crystal X-Ray Diffraction (SC-XRD)	To determine the precise atomic arrangement, connectivity, and pore structure of the MOF.	Provides detailed information on bond lengths, bond angles, coordination environment of the metal, and the overall 3D framework topology.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and identify the temperature at which the framework decomposes.[3]	A TGA curve showing initial weight loss due to the removal of guest solvent molecules, followed by a plateau indicating the stable framework, and finally a sharp weight loss at the decomposition temperature.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the coordination of the carboxylate groups to the metal centers and the presence of the pyridazine backbone.	A shift in the C=O stretching frequency of the carboxylic acid upon coordination to the metal ion. Characteristic peaks of the pyridazine and phenyl rings should also be present.
Gas Sorption Analysis (e.g., N₂ at 77 K)	To determine the porosity, surface area (BET), and pore size distribution of the activated MOF.	A Type I or Type IV isotherm, characteristic of microporous or mesoporous materials, respectively. High uptake at low relative pressures indicates significant porosity.
Scanning Electron Microscopy (SEM)	To visualize the morphology and crystal size of the synthesized MOF particles.	Images revealing the shape (e.g., cubic, octahedral, rod-like) and size distribution of the MOF crystals.

Logical Flow of Characterization

Caption: Figure 2. Logical Flow of MOF Characterization

Part 3: Potential Applications and Future Directions

MOFs constructed from 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid hold promise for several applications, largely driven by their anticipated structural features.

• Drug Delivery: The potentially large pores created by the bulky phenyl groups could be ideal for encapsulating therapeutic molecules. The nitrogen atoms on the pyridazine ring could also serve as sites for drug conjugation or for pH-responsive release mechanisms.[4]

• Catalysis: The metal nodes can act as Lewis acid catalytic sites, and the organic linker can be functionalized to introduce additional catalytic moieties.

• Sensing: The luminescence properties of certain metal ions (e.g., lanthanides) incorporated into the framework could be modulated by the presence of specific analytes, leading to the development of chemical sensors.

• Gas Storage and Separation: The tunable porosity and potential for selective interactions with gas molecules make these MOFs candidates for applications in carbon capture or hydrogen storage.

Future work should focus on systematically exploring different metal nodes (e.g., Zr, Cr, Fe) to create MOFs with enhanced stability and functionality. Post-synthetic modification of the pyridazine ring could also be a fruitful avenue for tailoring the properties of these materials for specific applications.

References

• MDPI. (n.d.). Application of a Terephthalate and Pyrazine-Based MOF in Cr Adsorption. Retrieved from [Link]

• National Institutes of Health. (n.d.). Gram-Scale Synthesis of an Ultrastable Microporous Metal-Organic Framework for Efficient Adsorptive Separation of C2H2/CO2 and C2H2/CH4. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrazine-based iron metal organic frameworks (Fe-MOFs) with modulated O-Fe-N coordination for enhanced hydroxyl radical generation in Fenton-like process | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). SYNTHESIS AND CHARACTERIZATION OF METAL ORGANIC FRAMEWORKS (MOFs) DERIVED FROM 3,5-PYRIDINEDICARBOXYLIC ACID | Request PDF. Retrieved from [Link]

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• MDPI. (n.d.). Synthesis of a New Co Metal–Organic Framework Assembled from 5,10,15,20-Tetrakis((pyridin-4-yl) phenyl)porphyrin “Co-MTPhPyP” and Its Application to the Removal of Heavy Metal Ions. Retrieved from [Link]

• ACS Publications. (n.d.). Adsorption of Pyridine over Amino-Functionalized Metal–Organic Frameworks: Attraction via Hydrogen Bonding versus Base–Base Repulsion | The Journal of Physical Chemistry C. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent advances and potential applications for metal-organic framework (MOFs) and MOFs-derived materials: Characterizations and antimicrobial activities. Retrieved from [Link]

• JAFARI. (n.d.). Synthesis and Characterization of a new hybrid material (MOF-5/Mag-H ) based on a Metal-Organic Framework and a Proton Exchanged. Retrieved from [Link]

• Wiley Online Library. (n.d.). Metal‐Organic Framework (MOF) Morphology Control by Design. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Characterization of Functionalized Metal-organic Frameworks. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal structures and schematic representations of MOFs [Zn2(dicarboxylate)2(NI‐bpy‐44)]⋅x DMF⋅y H2O (1–5). Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of Tb and Dy MOFs Using Pyridazine-3,6-Dicarboxylic Acid: Dual-Function of Tb-MOF for Luminescent Sensing of o-NBA and Riboflavin and Photocatalytic Degradation of Rhodamine B. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Metal−Organic Frameworks Based on 4-Hydroxypyridine-2,6-dicarboxylic Acid and Pyridine-2,6-dicarboxylic Acid Ligands | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). New Metal Organic Frameworks Derived from pyridine-3,5-dicarboxylic acid: Structural Diversity Rising from the Addition of Templates in the Reaction Systems. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of the Interpenetrated MOF-5. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of MOFs from Zn,Cd,Ni-4-carboxyphenylboronic acid with DMF solvent. Retrieved from [Link]

• ResearchGate. (n.d.). Figure 1. (A) Representation of the solvothermal MOF synthesis process.... Retrieved from [Link]

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• 4. Recent advances and potential applications for metal-organic framework (MOFs) and MOFs-derived materials: Characterizations and antimicrobial activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Investigating 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid as a Novel Component in Dye-Sensitized Solar Cells

Introduction

The field of dye-sensitized solar cells (DSSCs) is a dynamic area of research, continually seeking novel materials to enhance power conversion efficiency and long-term stability. While established sensitizers, such as ruthenium-based complexes and various organic dyes, have demonstrated significant success, the exploration of new molecular architectures remains a critical endeavor. This document outlines a prospective investigation into the use of a novel compound, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid , in the context of DSSCs.

Currently, there is a notable absence of published research specifically detailing the application of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in dye-sensitized solar cells. However, an analysis of its constituent chemical moieties—the pyridazine core, phenyl substituents, and dicarboxylic acid groups—suggests a plausible, albeit hypothetical, role as a functional component in DSSC assemblies. Pyridazine and its isomer, pyrazine, are known to be used in organic sensitizers, often as part of a Donor-Acceptor-π-bridge-Acceptor (D-A-π-A) framework.[1][2] The dicarboxylic acid groups are a well-established feature for anchoring dyes to the titanium dioxide (TiO₂) photoanode, a critical step for efficient electron injection.[3]

This guide, therefore, serves as a theoretical and practical framework for researchers and scientists interested in exploring the potential of this untapped molecule. We will provide a hypothetical rationale for its use, a plausible synthetic route, detailed protocols for its characterization and incorporation into a DSSC, and a methodology for performance evaluation.

Part 1: Rationale and Hypothetical Role

The molecular structure of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid suggests two primary hypothetical roles in a DSSC:

• As a Primary Sensitizer: The molecule possesses key features of a potential DSSC dye. The pyridazine ring can act as an electron-accepting unit, while the phenyl groups can be functionalized to act as electron donors. The dicarboxylic acid groups would serve as the anchoring moieties to the TiO₂ surface. The conjugated system, although needing detailed quantum chemical modeling for confirmation, could be engineered to have a suitable HOMO-LUMO gap for visible light absorption and subsequent electron injection into the TiO₂ conduction band.

• As a Co-adsorbent: In this capacity, it would be introduced alongside a primary sensitizing dye. The dicarboxylic acid groups would allow it to bind to the TiO₂ surface, potentially passivating surface states and reducing charge recombination. Its presence could also disrupt dye aggregation, leading to improved overall performance. The concept of co-sensitization using molecules with carboxylic acid and pyridyl groups has been shown to enhance DSSC efficiency.[4][5]

Part 2: Synthesis and Characterization Protocol

Proposed Synthesis Workflow:

Caption: Proposed synthetic workflow for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Step-by-Step Synthesis Protocol:

• Step 1: Knoevenagel Condensation.

  • React Benzil with Diethyl Oxaloacetate in the presence of a base such as piperidine or sodium ethoxide in a suitable solvent like ethanol.

  • The reaction mixture is typically refluxed for several hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, the product is isolated by precipitation in acidic water and purified by recrystallization.

• Step 2: Cyclization with Hydrazine.

  • The intermediate from Step 1 is dissolved in a solvent such as glacial acetic acid.

  • Hydrazine hydrate is added dropwise to the solution at room temperature.

  • The mixture is then heated to reflux for several hours to facilitate the cyclization, forming the pyridazine ring.

  • The resulting cyclized diester is isolated by cooling and filtration.

• Step 3: Hydrolysis to Dicarboxylic Acid.

  • The diester from Step 2 is subjected to basic hydrolysis using an aqueous solution of a strong base like sodium hydroxide or potassium hydroxide in a co-solvent such as ethanol.

  • The reaction is heated under reflux until the hydrolysis is complete (monitored by TLC).

  • The reaction mixture is then cooled and acidified with a mineral acid (e.g., HCl) to precipitate the final product, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

  • The solid product is collected by filtration, washed with cold water, and dried under vacuum.

Characterization Protocol:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR should be performed to confirm the molecular structure and purity of the synthesized compound.

• Mass Spectrometry (MS): High-resolution mass spectrometry will be used to determine the exact molecular weight, confirming the elemental composition.

• UV-Visible Spectroscopy: The absorption spectrum of the compound in a suitable solvent (e.g., ethanol or DMF) will be recorded to determine its light-harvesting properties, including the absorption maxima (λmax) and molar extinction coefficient.

• Cyclic Voltammetry (CV): CV will be employed to determine the HOMO and LUMO energy levels of the compound. This is crucial to assess the feasibility of electron injection into the TiO₂ conduction band and regeneration by the electrolyte.

Part 3: DSSC Fabrication and Testing Protocol

This section details the step-by-step procedure for constructing a dye-sensitized solar cell using the synthesized 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid as the sensitizer.

DSSC Fabrication Workflow:

Sources

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• 2. Pyrazine-based sensitizers for dye-sensitized solar cells - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
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• 5. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]
• 6. researchgate.net [researchgate.net]
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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid for Biological Assays

Introduction: The Pyridazine Scaffold as a Privileged Structure in Medicinal Chemistry

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is recognized as a "privileged structure" in medicinal chemistry. Its derivatives exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antihypertensive properties.[1][2] The unique electronic properties and hydrogen bonding capabilities imparted by the nitrogen atoms allow pyridazine-based molecules to interact with a variety of biological targets.[3][4] The focus of this application note is 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a scaffold that combines the bioactivity of the pyridazine core with the functional handles of two carboxylic acid groups, making it an ideal candidate for the generation of diverse chemical libraries for biological screening.

This document provides a comprehensive guide for researchers on the derivatization of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid into a series of amides and esters, followed by detailed protocols for their evaluation in anticancer and antimicrobial assays.

Synthesis of the Core Scaffold: 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of the target dicarboxylic acid.

Derivatization Strategies: Synthesis of Amide and Ester Libraries

The presence of two carboxylic acid groups on the pyridazine core allows for the straightforward synthesis of a wide array of amide and ester derivatives. This enables the exploration of structure-activity relationships (SAR) by introducing diverse functional groups.

General Protocol for Amide Synthesis via Carbodiimide Coupling

This protocol utilizes a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to facilitate the formation of the amide bond.

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid (1 equivalent) in an appropriate anhydrous solvent (e.g., dichloromethane (DCM) or dimethylformamide (DMF)).

• Activation: Add the coupling agent (e.g., EDC, 2.2 equivalents) and a catalyst such as 4-dimethylaminopyridine (DMAP, 0.2 equivalents) or 1-hydroxybenzotriazole (HOBt, 2.2 equivalents) to the solution. Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid groups.

• Amine Addition: Add the desired primary or secondary amine (2.2 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up:

  • If using DCC, filter off the dicyclohexylurea byproduct.

  • If using EDC, the byproducts are water-soluble and can be removed by aqueous work-up.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired diamide derivative.

General Protocol for Ester Synthesis via Fischer Esterification

This classic method involves the reaction of the carboxylic acid with an alcohol in the presence of a strong acid catalyst.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid (1 equivalent) in an excess of the desired alcohol (e.g., methanol, ethanol).

• Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid) to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-12 hours. Monitor the reaction progress by TLC.

• Neutralization: After cooling to room temperature, carefully neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Remove the excess alcohol under reduced pressure. Extract the aqueous residue with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or recrystallization to yield the pure diester.

Derivative Type	Reagents	General Conditions	Potential R-groups
Diamide	Primary/Secondary Amines, EDC/HOBt	Anhydrous DCM or DMF, RT, 12-24h	Alkyl, Aryl, Heteroaryl, Amino acid esters
Diester	Alcohols, H₂SO₄ (cat.)	Reflux in excess alcohol, 4-12h	Methyl, Ethyl, Benzyl, Substituted alkyls

Protocols for Biological Evaluation

The synthesized derivatives can be screened for a variety of biological activities. Here, we provide detailed protocols for assessing their potential as anticancer and antimicrobial agents.

Anticancer Activity: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cancer cell lines (e.g., HCT-116 for colon cancer, MCF-7 for breast cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

Step-by-Step Protocol:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the medium in the wells with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration of compound that inhibits 50% of cell growth).

Antimicrobial Activity: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7][8]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative))

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microplates

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., ampicillin, ciprofloxacin)

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum in MHB and adjust the turbidity to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Perform serial two-fold dilutions of the test compounds in MHB in the 96-well plate.

• Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control (bacteria with no compound), a negative control (broth only), and a vehicle control.

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Workflow for Biological Screening

Caption: A typical workflow for the biological screening of the synthesized compound library.

Conclusion

The 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid scaffold presents a versatile platform for the development of novel bioactive compounds. The straightforward derivatization at the carboxylic acid positions allows for the generation of large and diverse libraries of amides and esters. The protocols outlined in this application note provide a robust framework for the synthesis and subsequent biological evaluation of these derivatives, paving the way for the discovery of new therapeutic agents.

References

Sources

• 1. Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent contributions of pyridazine as a privileged scaffold of anticancer agents in medicinal chemistry: An updated review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sci-Hub. A convenient synthesis of pyridazine‐3,4‐dicarboxylic acid by a hetero diels‐alder reaction / Journal of Heterocyclic Chemistry, 1990 [sci-hub.jp]
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• 7. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Welcome to the technical support guide for the synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower your research. This guide is structured to address common challenges encountered during this multi-step synthesis, helping you optimize your yield and purity.

General Synthetic Workflow

The synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is typically achieved via a two-step process involving an inverse-electron-demand Diels-Alder reaction followed by ester hydrolysis. Understanding this workflow is the first step in effective troubleshooting.

Caption: Overall synthetic route from starting reagents to the final product.

Troubleshooting Guide: Question & Answer Format

This section directly addresses specific issues you may encounter.

Part 1: The Diels-Alder Reaction

Question 1: My Diels-Alder reaction shows low conversion to the diester intermediate, or it has stalled completely. What are the likely causes and solutions?

Answer: This is a common issue in cycloaddition reactions and can stem from several factors. Let's break down the potential causes and solutions.

• Cause A: Insufficient Reaction Temperature/Energy

  • Expertise & Experience: The inverse-electron-demand Diels-Alder reaction, while favorable, requires sufficient thermal energy to overcome the activation barrier and facilitate the extrusion of nitrogen gas (N₂).[1] The s-trans conformation of some dienes is more stable, and heat is required to achieve the reactive s-cis conformation needed for the reaction to proceed.

  • Solution:

    • Increase Temperature: Ensure your reaction is refluxing vigorously in a high-boiling solvent like toluene or xylene. Monitor the internal reaction temperature to confirm it has reached the solvent's boiling point.

    • Microwave Irradiation: For difficult cycloadditions, microwave-assisted synthesis can dramatically reduce reaction times and improve yields by providing efficient and uniform heating.[2]

• Cause B: Purity of Reagents

  • Expertise & Experience: The tetrazine starting material can degrade over time, especially if exposed to moisture or light. Diphenylacetylene may contain impurities from its synthesis that can inhibit the reaction.

  • Solution:

    • Verify Tetrazine Quality: Use freshly prepared or recently purchased dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate. Its characteristic deep red/purple color should be vibrant; a brownish hue may indicate degradation.

    • Purify Dienophile: Recrystallize the diphenylacetylene from ethanol prior to use to remove any potential inhibitors.

    • Use Anhydrous Solvent: Ensure your reaction solvent is dry. While the reaction itself is not overtly sensitive to trace water, using an anhydrous solvent is good practice to maintain consistent reaction conditions.

• Cause C: Competing Polymerization

  • Expertise & Experience: At high temperatures, acetylenic compounds can sometimes undergo polymerization, leading to a complex mixture and consuming your starting material.[3]

  • Solution:

    • Control Reagent Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of the more stable reagent, typically the diphenylacetylene, to ensure the complete consumption of the more sensitive tetrazine.

    • Monitor Reaction Time: Do not let the reaction run for an excessively long time after completion. Monitor the disappearance of the tetrazine's color by eye or TLC. Once the color has faded to a yellow/orange, the reaction is likely complete.

Caption: Decision-making workflow for troubleshooting the Diels-Alder step.

Part 2: The Hydrolysis (Saponification) Step

Question 2: My hydrolysis reaction is incomplete, or I am struggling to isolate the final dicarboxylic acid product after workup.

Answer: The hydrolysis of the sterically hindered diester to the dicarboxylic acid and its subsequent isolation are critical for achieving a good final yield.

• Cause A: Incomplete Hydrolysis

  • Expertise & Experience: Ester hydrolysis (saponification) is a reversible reaction in acidic conditions but is effectively irreversible under basic conditions, as the resulting carboxylate salt is deprotonated and resistant to nucleophilic attack by the alcohol.[4] However, the two ester groups on the pyridazine ring are sterically hindered by the adjacent phenyl groups, which can slow the rate of hydrolysis.

  • Solution:

    • Increase Base Equivalents: Use a sufficient excess of a strong base. A minimum of 2.5-3.0 equivalents of NaOH or LiOH is recommended to drive the reaction to completion.

    • Increase Temperature and Time: Heat the reaction mixture (e.g., 60-80 °C) for several hours. Monitor the reaction by TLC or LC-MS to confirm the disappearance of the diester starting material.

    • Add a Co-solvent: The diester may have poor solubility in a purely aqueous base. Using a mixture of water and a water-miscible organic solvent like THF, dioxane, or ethanol can improve solubility and accelerate the reaction.[5]

• Cause B: Difficulty in Product Isolation

  • Expertise & Experience: The target dicarboxylic acid is an amphiphilic molecule with two acidic protons. Its solubility is highly dependent on pH. In the basic hydrolysis mixture, it exists as a water-soluble dicarboxylate salt. Upon acidification, it becomes the neutral, less water-soluble dicarboxylic acid, causing it to precipitate.[5]

  • Solution:

    • Careful Acidification: After hydrolysis is complete, cool the reaction mixture in an ice bath. Slowly add concentrated HCl or 6M HCl with vigorous stirring. The product should precipitate out as a fine solid.

    • Check pH: Use pH paper or a pH meter to ensure the solution is strongly acidic (pH 1-2). If the solution is not acidic enough, the product will remain partially in its salt form, which is water-soluble, thus lowering your isolated yield.

    • Allow Sufficient Time for Precipitation: After acidification, allow the mixture to stir in the ice bath for at least 30-60 minutes to ensure complete precipitation before filtering.

    • Washing the Product: Wash the filtered solid with cold, deionized water to remove inorganic salts (NaCl or LiCl). Do not wash with copious amounts of water, as some product may redissolve. A final wash with a small amount of a non-polar solvent like cold diethyl ether or hexanes can help remove organic impurities and speed up drying.

Part 3: Purification

Question 3: My final product is off-color (yellow/brown) and shows impurities by NMR.

Answer: Purity is paramount, especially for drug development applications. Off-colors often indicate the presence of persistent impurities from the reaction or degradation products.

• Cause: Trapped Solvent or Starting Materials

  • Expertise & Experience: The crystalline lattice of the final product can sometimes trap residual high-boiling solvents (like toluene) or unreacted starting materials. The yellow color often comes from trace amounts of unhydrolyzed mono-ester or other side products.

  • Solution: Recrystallization

    • Solvent Selection: The key to effective recrystallization is finding a solvent system where the product is sparingly soluble at room temperature but highly soluble when hot. For a polar dicarboxylic acid, suitable solvents might include:

      • Ethanol/Water

      • Acetic Acid/Water

      • Dioxane or THF

    • Procedure: Dissolve the crude product in the minimum amount of hot solvent. If impurities are colored, you can add a small amount of activated charcoal and hot-filter the solution (use caution with flammable solvents). Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

    • Drying: Dry the purified crystals thoroughly under high vacuum, possibly with gentle heating (e.g., 40-50 °C), to remove all residual solvent.

Frequently Asked Questions (FAQs)

Q1: Can I use a different dienophile instead of diphenylacetylene? A: Yes, this reaction is versatile. You can use other internal alkynes. However, be aware that unsymmetrical alkynes will lead to a mixture of regioisomers, which can be challenging to separate.[6]

Q2: Why is an inverse-electron-demand Diels-Alder reaction necessary? A: In a typical Diels-Alder reaction, an electron-rich diene reacts with an electron-poor dienophile.[1] In this synthesis, the roles are reversed. The 1,2,4,5-tetrazine ring is electron-deficient due to the four nitrogen atoms, making it the "dienophile" in terms of electronics, while the alkyne acts as the electron-rich component. This specific electronic arrangement is highly efficient for forming the pyridazine ring system.

Q3: My final product has very poor solubility. How can I handle it for analysis and further reactions? A: The dicarboxylic acid is expected to have low solubility in many common organic solvents like dichloromethane or hexanes. For NMR analysis, use deuterated polar aprotic solvents like DMSO-d₆ or DMF-d₇. For subsequent reactions, you can convert the dicarboxylic acid to a more soluble derivative, such as its diester or diacyl chloride, depending on your synthetic goals.

Key Experimental Protocols

Protocol 1: Synthesis of Dimethyl 5,6-diphenyl-3,4-pyridazinedicarboxylate

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate (1.0 eq) and diphenylacetylene (1.1 eq).

• Add dry toluene to the flask to create a 0.2 M solution with respect to the tetrazine.

• Heat the reaction mixture to reflux (approx. 110 °C). The initial deep red/purple color of the solution will gradually fade to an orange/yellow over 4-12 hours.

• Monitor the reaction by TLC (e.g., 30% Ethyl Acetate in Hexanes), observing the disappearance of the starting materials.

• Once the reaction is complete (indicated by the color change and TLC), allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude residue, a yellow or orange solid, can be purified by column chromatography on silica gel or taken directly to the next step if sufficiently pure.

Protocol 2: Hydrolysis to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• Dissolve the crude diester intermediate from the previous step in a mixture of THF and water (e.g., 2:1 v/v).

• Add sodium hydroxide (3.0 eq) to the solution.

• Heat the mixture to 60 °C and stir for 4-6 hours, or until TLC/LC-MS analysis confirms the complete consumption of the diester.

• Cool the reaction mixture to 0 °C in an ice-water bath.

• Slowly acidify the solution to pH 1-2 by adding 6 M HCl (aq). A white or off-white precipitate will form.

• Stir the suspension at 0 °C for 30 minutes.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold deionized water, followed by a small amount of cold diethyl ether.

• Dry the product under high vacuum to yield the final dicarboxylic acid.

Data Summary Table

Parameter	Condition	Expected Outcome	Rationale / Citation
Diels-Alder Solvent	Toluene or Xylene	Good conversion	High boiling point provides necessary activation energy.
Hydrolysis Base	NaOH or LiOH (≥2.5 eq)	Complete hydrolysis	Irreversibly forms the carboxylate salt, driving the reaction to completion.[4]
Hydrolysis Solvent	THF/Water or Ethanol/Water	Improved reaction rate	Increases solubility of the organic diester in the aqueous basic medium.[5]
Workup pH	1-2	Maximum precipitation	Ensures the product is in its neutral, less soluble dicarboxylic acid form.[5]
Purification Method	Recrystallization (e.g., from EtOH/H₂O)	High purity solid	Removes trapped solvents and colored impurities.

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• ResearchGate. (2025). Oxidation methods for aromatic diazines: Substituted pyrazine-N-oxides, pyrazine-N,N′-dioxides, and 2,2′:6′,2″-terpyridine-1,1″-dioxide.
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• Knowledge UChicago. (n.d.). Bridging the pyridine-pyridazine synthesis gap by skeletal editing.
• Organic Reactions. (n.d.). The Diels-Alder Reaction: Ethylenic and Acetylenic Dienophiles.
• Khan Academy. (n.d.). Diels-Alder reaction (video).
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• ResearchGate. (2017). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride?
• RSC Publishing. (n.d.). Synthesis of 1,4,5,6-tetrahydropyridazines and pyridazines via transition-metal-free (4 + 2) cycloaddition of alkoxyallenes with 1,2-diaza-1,3-dienes.
• PMC - NIH. (n.d.). Selective Hydrolysis of Aryl Esters under Acidic and Neutral Conditions by a Synthetic Aspartic Protease Mimic.
• Molecules. (2009). Synthesis and Antifungal Activity of 5-Chloro-6-phenyl-pyridazin-3(2H)
• ResearchGate. (2025). Synthesis of New Pyridazinone Derivatives: 2,6-Disubstituted 5Hydroxy3(2 H )-pyridazinone-4-carboxylic Acid Ethyl Esters.
• YouTube. (2021). Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31.
• ResearchGate. (n.d.). Prodrugs and hydrolysis of esters.
• Chemistry LibreTexts. (2023). 17.4: Hydrolysis of Esters and Amides.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Welcome to the technical support center for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. This guide is designed for researchers, medicinal chemists, and materials scientists. Given that this is a specialized and potentially novel scaffold, this document synthesizes established chemical principles of pyridazine and dicarboxylic acid chemistry to provide robust troubleshooting strategies and foundational knowledge.

Frequently Asked Questions (FAQs)

Q1: What are the general handling and storage recommendations for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid?

A1: Based on the general guidelines for pyridinedicarboxylic acids, proper handling and storage are crucial to maintain the integrity of the compound.[1][2][3][4]

• Storage: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3] An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent potential oxidative degradation or reaction with atmospheric moisture.

• Handling: Use personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][3] Handle the compound in a chemical fume hood to avoid inhalation of any fine dust particles.[2][4] Avoid contact with strong oxidizing agents, strong bases, and strong acids, as these may promote degradation.[1][3]

• Temperature: Avoid exposure to high temperatures, as this can lead to decarboxylation.

Q2: What is the expected solubility profile of this compound?

A2: The molecular structure, featuring two polar carboxylic acid groups and two large non-polar phenyl groups, suggests a complex solubility profile.

• Aqueous Solubility: It is expected to have low solubility in neutral water. Solubility should increase significantly in basic aqueous solutions (e.g., dilute NaOH, NaHCO₃) due to the formation of the more soluble dicarboxylate salt.

• Organic Solubility: It will likely exhibit moderate to good solubility in polar aprotic solvents like DMSO and DMF. Solubility in alcohols like methanol and ethanol may be moderate but could be limited. It is expected to have poor solubility in non-polar solvents such as hexanes and toluene.

A summary of expected solubility is presented below.

Solvent Class	Examples	Expected Solubility	Rationale
Polar Protic	Water (neutral), Methanol, Ethanol	Low to Moderate	Hydrogen bonding capability, but large non-polar phenyl groups hinder solvation.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High	Strong dipole-dipole interactions can solvate the molecule effectively.
Non-Polar	Hexanes, Toluene, Dichloromethane	Very Low	The high polarity of the dicarboxylic acid moiety prevents effective solvation.
Aqueous Base	Dilute NaOH, NaHCO₃, K₂CO₃ (aq.)	High	Deprotonation to form the highly soluble dicarboxylate salt.

Q3: What are the primary stability concerns and potential degradation pathways?

A3: The primary stability concern for this molecule is decarboxylation , the loss of one or both carboxylic acid groups as CO₂. This is a known degradation pathway for many carboxylic acids, particularly those on heterocyclic rings.[5][6][7][8]

• Thermal Decarboxylation: Heating the compound, especially above its melting point, can provide the necessary activation energy to initiate the loss of CO₂.[5]

• Catalyzed Decarboxylation: The presence of certain metal catalysts or strong acidic/basic conditions can lower the temperature at which decarboxylation occurs.[8] The pyridazine nitrogen atoms can participate in stabilizing intermediates, potentially influencing the rate of this process.[6]

The diagram below illustrates the general concept of thermal decarboxylation.

Caption: Potential thermal degradation of the target compound.

Troubleshooting Guide

Issue 1: The compound is precipitating out of my reaction mixture unexpectedly.

• Question: I'm running a reaction in an organic solvent, and my starting material, 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, is crashing out. What can I do?

• Answer: This is likely a solubility issue. The compound's polarity makes it challenging to dissolve in many common organic solvents.

  • Probable Causes:

    • Incorrect Solvent Choice: The selected solvent may not have sufficient polarity to maintain the compound in solution at the desired concentration.

    • Temperature Fluctuation: Solubility is often temperature-dependent. A slight decrease in temperature could cause precipitation.

    • Reaction Progression: The reaction itself might be changing the polarity of the solvent mixture, causing your starting material to fall out of solution.

  • Troubleshooting Protocol:

    • Solvent System Modification:

      • Try a more polar aprotic solvent like DMSO or DMF.

      • Consider using a solvent mixture. For example, adding a small percentage of DMSO to a solvent like THF can significantly increase solubility.

    • Temperature Control: Ensure your reaction vessel is maintained at a constant temperature. Gentle heating may be required to keep the compound dissolved, but be mindful of potential thermal degradation (see Issue 2).

    • Use of a Co-solvent or Additive: If your reaction chemistry allows, consider converting the carboxylic acids to their corresponding carboxylate salts in situ with a non-nucleophilic organic base (e.g., triethylamine, DBU). This will dramatically increase solubility in polar solvents.

Issue 2: My analytical data (NMR, LC-MS) suggests I'm losing one or both carboxylic acid groups.

• Question: After heating my reaction or during workup, I'm observing a product with a mass corresponding to the loss of 44 Da (CO₂) or 88 Da (2x CO₂). How can I prevent this?

• Answer: You are observing decarboxylation, the most probable degradation pathway for this molecule.

  • Probable Causes:

    • Excessive Heat: Running the reaction at high temperatures is the most common cause.[5]

    • Prolonged Reaction Times: Even at moderate temperatures, extended reaction times can lead to cumulative degradation.

    • Incompatible Reagents: Strong acids, bases, or certain transition metals can catalyze the decarboxylation process.[8]

  • Troubleshooting Protocol:

    • Minimize Reaction Temperature:

      • Determine the minimum temperature required for your desired reaction to proceed at an acceptable rate.

      • If possible, run the reaction at room temperature or below, even if it requires a longer reaction time.

    • pH Control: If your reaction is not pH-sensitive, try to maintain a neutral environment.

    • Reagent Selection: Scrutinize your reagents for known decarboxylation catalysts. If a metal catalyst is required for your transformation, a ligand screening might identify a system that operates at a lower temperature.

    • Monitor Progress Closely: Use techniques like TLC or LC-MS to monitor the reaction. Stop the reaction as soon as the starting material is consumed to avoid over-exposure to harsh conditions.

The workflow below outlines key checkpoints to mitigate stability issues.

Caption: Experimental workflow with stability checkpoints.

Issue 3: I am observing broad peaks in my NMR spectrum, making characterization difficult.

• Question: The proton and carbon NMR signals for my compound are broad and poorly resolved. What could be the cause?

• Answer: Broad peaks can arise from several factors related to the compound's structure and environment.

  • Probable Causes:

    • Aggregation: The molecule has hydrogen bond donors (the -COOH protons) and acceptors (the pyridazine nitrogens and carbonyl oxygens), which can lead to intermolecular hydrogen bonding and aggregation in solution, especially at higher concentrations. This restricts molecular tumbling and broadens NMR signals.

    • Restricted Rotation (Atropisomerism): The two large phenyl groups at positions 5 and 6 may experience significant steric hindrance, restricting their rotation. If the rotation is slow on the NMR timescale, it can lead to peak broadening or even the appearance of multiple species (rotamers).

    • Residual Paramagnetic Species: Trace amounts of paramagnetic metal impurities from synthesis can cause significant line broadening.

    • Chemical Exchange: The acidic protons of the carboxylic acid groups can exchange with each other or with trace water in the NMR solvent, leading to the broadening or disappearance of the -COOH signal.

  • Troubleshooting Protocol:

    • Address Aggregation:

      • Acquire the spectrum on a more dilute sample.

      • Use a solvent that is better at disrupting hydrogen bonds, such as DMSO-d₆.

      • Slightly warming the NMR sample (e.g., to 40-50 °C) can sometimes break up aggregates and sharpen peaks.

    • Investigate Rotational Isomers:

      • Variable Temperature (VT) NMR is the best tool for this. Cooling the sample may "freeze out" the individual rotamers, resulting in sharp signals for each. Heating the sample can increase the rate of rotation, causing the broad peaks to coalesce into a single, sharp, time-averaged signal.

    • Remove Metal Impurities: If paramagnetic impurities are suspected, dissolving the sample in a solvent and filtering it through a small plug of Celite or silica can sometimes remove them.

    • Confirm Acidic Protons: To confirm the presence of the carboxylic acid protons, add a drop of D₂O to the NMR tube and re-acquire the spectrum. The acidic -COOH peaks should disappear due to H/D exchange.

References

• Dunn, G. E., Lee, G. K. J., & Thimm, H. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 50(18), 3017-3027. DOI: [Link]

• Brown, B. R. (1973). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. ResearchGate. Retrieved from [Link]

• Abdel-Ghani, N. T., & El-Sayed, R. (2010). Novel 5,6-bis-(4-substitutedphenyl)-2H(3)-pyridazinones: Synthesis and reactions. Journal of Saudi Chemical Society, 14(2), 161-167.
• Shultz, Z. P. (2023).

• Palm, D., Smucker, A. A., & Snell, E. E. (1967). Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol. The Journal of Organic Chemistry, 32(3), 826–828. DOI: [Link]

• Meghrazi Ahadi, E., Azizian, H., Fathi Vavsari, V., Aliahmadi, A., Shahsavari, Z., Bijanzadeh, H. R., & Balalaie, S. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Polycyclic Aromatic Compounds, 42(6), 3328-3343. DOI: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. 2,4-Pyridinedicarboxylic acid(499-80-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

"solubility problems of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in organic solvents"

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility challenges associated with this compound. Our goal is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to overcome these issues in the laboratory.

Introduction: Understanding the Molecule

The solubility of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is governed by a complex interplay of its structural features. The molecule combines a large, rigid, and relatively nonpolar core (the diphenyl-pyridazine system) with two highly polar and acidic functional groups (the dicarboxylic acids). This duality often leads to poor solubility in a wide range of common organic solvents. The strong intermolecular hydrogen bonding between the carboxylic acid groups and potential π-stacking from the aromatic rings contribute to a stable crystal lattice, which requires significant energy to disrupt. This guide will walk you through strategies to overcome this lattice energy and achieve successful dissolution.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid not dissolving in standard solvents like methanol or acetone?

This is the most common issue encountered. The molecule's insolubility stems from two competing factors:

• High Crystal Lattice Energy: The dicarboxylic acid moieties readily form strong intermolecular hydrogen bonds, creating a very stable crystal structure that is difficult for solvent molecules to break apart.

• Hydrophobic Character: The two phenyl rings and the pyridazine core create a large, nonpolar surface area. While the carboxylic acids are polar, the overall molecule has significant hydrophobic character, making it incompatible with many polar protic solvents. Solvents like methanol are not sufficiently polar or high-boiling to effectively solvate both the nonpolar rings and the polar acid groups simultaneously.

Q2: What are the best starting solvents to try for this compound?

For compounds with such challenging characteristics, it is best to start with highly polar aprotic solvents. These solvents have strong dipole moments and can act as hydrogen bond acceptors, helping to disrupt the solute-solute interactions without having a proton that could complicate reactivity.

Recommended starting solvents include:

• Dimethyl Sulfoxide (DMSO): Often the solvent of choice for poorly soluble, polar, and aromatic compounds. It has a high boiling point, allowing for gentle heating, and is an excellent hydrogen bond acceptor. Derivatives of pyridazinone have shown high solubility in DMSO[1][2].

• N,N-Dimethylformamide (DMF)

• N-Methyl-2-pyrrolidone (NMP)

These solvents are often effective where others fail. Always start with a small amount of compound and solvent, and use mechanical agitation (vortexing, sonication) to aid dissolution.

Q3: How does changing the pH affect the solubility of this dicarboxylic acid?

The effect of pH is the most powerful tool for modifying the solubility of this compound. The two carboxylic acid groups (–COOH) are acidic. By adding a base, you can deprotonate them to form carboxylate salts (–COO⁻).

Mechanism: R-(COOH)₂ + 2B → R-(COO⁻)₂ + 2BH⁺ (where B is a base)

This transformation has a dramatic effect because the resulting dianionic salt is an ionic compound. Ionic compounds are significantly more polar than their neutral acid counterparts and are much more soluble in polar solvents, especially water and alcohols[3][4]. The solubility of carboxylic acids increases as the pH of the solution increases[5][6][7].

Q4: I heated my sample in DMSO and it dissolved, but is it stable?

Heating increases the kinetic energy of the solvent molecules, helping them to overcome the compound's crystal lattice energy. While often effective, heating carries the risk of thermal degradation, especially with heterocyclic structures.

Best Practices & Precautions:

• Heat Gently: Use a water bath or heating block and do not exceed 50-60°C unless you have stability data.

• Minimize Time: Only heat for the minimum time required to achieve dissolution.

• Verify Stability: After dissolving with heat, it is crucial to verify that the compound has not degraded. Run a quick quality control check using a technique like HPLC or LC-MS to confirm the purity and identity of the dissolved compound.

Q5: My compound dissolved completely, but it precipitated out of solution after a few hours. What happened?

This phenomenon is typically due to the formation of a supersaturated solution. This can happen under several conditions:

• Heating and Cooling: You created a saturated solution at a higher temperature. Upon cooling to room temperature, the solubility limit decreased, and the excess compound crashed out of solution.

• Solvent Evaporation: If the solution was left open, even partial evaporation of a volatile solvent can increase the concentration beyond the saturation point.

• Slow Equilibration: Sometimes, a seemingly dissolved sample is a metastable state, and over time it equilibrates to its true, lower solubility limit.

To avoid this, either work with a slightly more dilute solution or maintain the temperature at which it is fully soluble if your experimental setup allows.

Part 2: Troubleshooting Workflow for Dissolution

When facing solubility issues, a systematic approach is key. The following decision tree provides a logical workflow to guide your experimental choices.

Caption: A step-by-step workflow for troubleshooting the solubility of the target compound.

Part 3: Predictive Data & Experimental Protocols

Predictive Solubility Table

Solvent Class	Solvent Name	Predicted Solubility (Neutral Form)	Predicted Solubility (as a Salt, with Base)	Rationale
Polar Aprotic	DMSO, DMF, NMP	Soluble	Highly Soluble	Strong H-bond acceptors with high polarity, capable of solvating the entire molecule. The gold standard starting point.
Polar Protic	Water	Insoluble	Soluble	The neutral form is too hydrophobic. As a salt, ion-dipole interactions with water lead to solubility.[4]
Methanol, Ethanol	Slightly Soluble / Poor	Soluble	Can H-bond, but lower polarity struggles with the large nonpolar core. Salt form is much more soluble.
Acetic Acid	Slightly Soluble	N/A (Acidic)	May protonate the pyridazine nitrogens, but unlikely to dissolve the hydrophobic phenyl groups effectively.
Nonpolar	Hexane, Heptane	Insoluble	Insoluble	Cannot interact with the polar dicarboxylic acid groups. Fails the "like dissolves like" principle.
Toluene	Insoluble	Insoluble	Aromatic nature is insufficient to overcome the polarity of the COOH groups.
Chlorinated	DCM, Chloroform	Insoluble	Insoluble	Insufficient polarity to break the strong H-bonding of the dicarboxylic acids.
Ethers	THF, Dioxane	Slightly Soluble / Poor	Slightly Soluble	Moderate polarity and H-bond accepting ability, may achieve low concentration dissolution.

Protocol 1: Standardized Shake-Flask Method for Solubility Determination

This protocol allows you to determine the approximate solubility of the compound in a solvent of your choice at a controlled temperature[8][9].

Materials:

• 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• Chosen solvent (e.g., DMSO)

• Analytical balance

• Vials with screw caps

• Orbital shaker or vortex mixer

• Thermostatically controlled bath (e.g., 25°C)

• Syringe filters (0.22 or 0.45 µm, ensure chemical compatibility)

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Prepare a Slurry: Add an excess amount of the solid compound to a known volume of the solvent in a vial (e.g., 5-10 mg in 1 mL). The goal is to ensure solid material remains undissolved, indicating saturation.

• Equilibrate: Tightly cap the vial and place it in the thermostatically controlled bath on an orbital shaker. Allow the slurry to equilibrate for 24-48 hours. This ensures the solution reaches thermodynamic equilibrium.

• Sample Collection: After equilibration, stop the shaking and let the vial stand in the bath for at least 2 hours to allow undissolved solid to settle.

• Filtration: Carefully draw a sample from the clear supernatant using a syringe. Immediately pass the solution through a syringe filter into a clean vial. This step is critical to remove all undissolved particulates.

• Dilution & Analysis: Accurately dilute the filtered, saturated solution with a suitable mobile phase or solvent. Analyze the concentration of the compound using a pre-calibrated analytical method (e.g., HPLC).

• Calculation: Calculate the solubility (e.g., in mg/mL or mM) based on the measured concentration and the dilution factor used.

Protocol 2: pH-Modified Dissolution for Stock Solution Preparation

This protocol describes how to prepare a stock solution by converting the insoluble acid into its soluble salt form.

Materials:

• 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• Solvent (e.g., Water, 50% Ethanol/Water)

• 1.0 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• pH meter or pH strips

• Stir plate and stir bar

Procedure:

• Weigh Compound: Accurately weigh the desired amount of the compound into a flask.

• Add Solvent: Add approximately 80% of the final desired volume of solvent. Begin stirring to create a suspension.

• Adjust pH: While stirring, slowly add the 1.0 M NaOH solution dropwise. Monitor the pH of the suspension.

• Observe Dissolution: As the base is added, the solid will begin to dissolve as it converts to its sodium salt. Continue adding base until all the solid has dissolved.

• Final pH Check: The final pH should typically be >8 to ensure both carboxylic acids are fully deprotonated.

• Final Volume Adjustment: Once fully dissolved, transfer the solution to a volumetric flask and add solvent to reach the final target volume. Mix thoroughly.

• Documentation: Record the final pH and concentration of your stock solution. Remember that your compound is now in its salt form, which may be important for downstream applications.

References

• Al-Tel, T. H. (2021). The pyridazine heterocycle in molecular recognition and drug discovery. RSC Medicinal Chemistry.
• Shakeel, F., et al. (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. MDPI.

• Wikipedia. (n.d.). Pyridazine. Available at: [Link]

• Alloprof. (n.d.). Measuring Solubility.
• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• DTIC. (2023). Experimental Procedures for the Measurement of Polymer Solubility and Rheological Properties.
• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay.

• Wolthuis, E., et al. (n.d.). Determination of solubility: A laboratory experiment. Journal of Chemical Education. Available at: [Link]

• Pandit, N. K., & Strykowski, J. M. (1989). Effect of pH and temperature on the solubility of a surface active carboxylic acid. Journal of Pharmaceutical Sciences. Available at: [Link]

• Reddit. (2023). Dicarboxylic acid solubility. r/Mcat.

• ACS Publications. (n.d.). Studying odd-even effects and solubility behavior using α[alpha], ω[omega]-dicarboxylic acids. Journal of Chemical Education. Available at: [Link]

• Slideshare. (n.d.). Pyridazine and its derivatives.

• ResearchGate. (n.d.). Solubilities of Dicarboxylic Acids in Water. Available at: [Link]

• YouTube. (2021). Matriculation Chemistry -- Topic 7.3 (Part 2): Solubility of Carboxylic Acids.
• Prisyazhny, A. V. (2015). Studies of solubility of dicarboxilic acid mixtures in organic solvents. Technology organic and inorganic substances.
• Dissolution Technologies. (2022). Dissolution Method Troubleshooting: An Industry Perspective.

• Liberty University. (n.d.). SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Available at: [Link]

• Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)? r/askscience.
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• ResearchGate. (2014). How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect ?.
• AAT Bioquest. (2023). Does pH affect solubility?.

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Available at: [Link]

• Dissolution Technologies. (2001). Dissolution Method Development for Poorly Soluble Compounds.
• Reddit. (2025). Tips needed for insoluble compound. r/Chempros.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup.

• ResearchGate. (n.d.). Solubility and thermodynamics of 6-phenyl-4,5-dihydropyridazin-3(2H)-one in various neat solvents at different temperatures. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. Effect of pH and temperature on the solubility of a surface active carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Does pH affect solubility? | AAT Bioquest [aatbio.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 9. lup.lub.lu.se [lup.lub.lu.se]

Technical Support Center: Scale-up Synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Welcome to the technical support center for the scale-up synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the multi-step synthesis of this valuable pyridazine derivative. The pyridazine core is a significant pharmacophore in drug discovery, known for its unique physicochemical properties that are beneficial for drug-target interactions.[1]

This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure a successful and efficient scale-up process.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions encountered during the synthesis.

Synthesis Pathway Overview

Q1: What is the general synthetic route for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid?

A1: The most common and scalable route involves a three-step process:

• Diels-Alder Reaction: A [4+2] cycloaddition of diphenylacetylene with dimethyl acetylenedicarboxylate (DMAD) to form dimethyl 4,5-diphenyl-cyclohexa-1,4-diene-1,2-dicarboxylate.[2][3][4][5]

• Oxidative Aromatization: Oxidation of the dihydro-pyridazine intermediate to form the aromatic pyridazine ring, yielding dimethyl 5,6-diphenyl-3,4-pyridazinedicarboxylate.

• Hydrolysis: Saponification of the diester to the final dicarboxylic acid product.[6][7]

Starting Materials and Reagents

Q2: Are there any specific purity requirements for the starting materials?

A2: Yes, for a successful scale-up, high-purity starting materials are crucial.

• Diphenylacetylene: Should be free of any residual starting materials from its synthesis (e.g., stilbene derivatives).

• Dimethyl Acetylenedicarboxylate (DMAD): Prone to polymerization. It should be stored under refrigeration and used relatively fresh. Discoloration (yellowing) can indicate oligomerization, which will impact the Diels-Alder reaction yield.

Q3: What are the safety considerations for the reagents used?

A3:

• DMAD: Is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Oxidizing Agents (e.g., KMnO₄, HNO₃): Are strong oxidizers and should be handled with care to avoid contact with flammable materials.

• Solvents: Many of the solvents used are flammable and may have specific handling and disposal requirements.

Reaction Conditions

Q4: What are the typical reaction conditions for the Diels-Alder step?

A4: This reaction is typically performed at elevated temperatures (150-200 °C) in a high-boiling point solvent such as nitrobenzene or diphenyl ether.[2] The reaction progress can be monitored by techniques like TLC or HPLC to determine the disappearance of the starting materials.

Q5: Which oxidizing agent is recommended for the aromatization step?

A5: Several oxidizing agents can be used, including potassium permanganate (KMnO₄) or nitric acid. The choice often depends on the scale of the reaction and the desired work-up procedure. Nitric acid is often preferred for larger-scale reactions due to its cost-effectiveness and the ease of removing by-products.

Q6: What are the standard conditions for the final hydrolysis step?

A6: Alkaline hydrolysis (saponification) using an excess of a strong base like sodium hydroxide or potassium hydroxide in an aqueous or mixed aqueous/alcoholic solvent system is standard.[6][7] The reaction is typically heated to reflux to ensure complete conversion.

II. Troubleshooting Guides

This section provides detailed solutions to specific problems that may arise during the scale-up synthesis.

Challenge 1: Low Yield in the Diels-Alder Reaction

Problem: The yield of the Diels-Alder adduct is significantly lower than expected on a larger scale.

Possible Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Insufficient Reaction Temperature or Time	The Diels-Alder reaction has a significant activation energy barrier. Insufficient heat or time will lead to incomplete conversion.	1. Optimize Temperature: Gradually increase the reaction temperature in small increments (e.g., 10 °C) and monitor the progress. Be mindful of potential side reactions at excessively high temperatures. 2. Extend Reaction Time: Monitor the reaction by TLC or HPLC and continue heating until the starting materials are consumed.
Poor Heat Transfer in a Large Reactor	Scaling up can lead to inefficient and uneven heating, creating "cold spots" where the reaction does not proceed.	1. Improve Agitation: Ensure vigorous and efficient stirring to promote uniform heat distribution. 2. Use a Suitable Heating Mantle/Oil Bath: Select a heating system that provides consistent and even heating across the entire reactor surface.
Starting Material Impurities	Impurities in diphenylacetylene or polymerized DMAD can inhibit the reaction.	1. Purify Starting Materials: Recrystallize diphenylacetylene if necessary. Use fresh, clear DMAD. 2. Perform Small-Scale Test Reactions: Before committing to a large-scale run, perform a small test reaction with the current batches of starting materials to verify their reactivity.

Challenge 2: Incomplete Oxidation and By-product Formation

Problem: The oxidation step results in a mixture of the desired aromatic pyridazine, unreacted dihydro-pyridazine, and other oxidized by-products.

Possible Causes & Solutions:

| Cause | Explanation | Troubleshooting Steps | | :--- | :--- | | Insufficient Oxidizing Agent | The stoichiometry of the oxidizing agent is critical. An insufficient amount will lead to incomplete conversion. | 1. Recalculate Stoichiometry: Double-check the molar equivalents of the oxidizing agent required. 2. Incremental Addition: Add the oxidizing agent in portions, monitoring the reaction progress after each addition. | | Over-oxidation | An excess of a strong oxidizing agent or harsh reaction conditions can lead to the oxidation of the phenyl rings or cleavage of the pyridazine ring.[8] | 1. Control Temperature: Perform the oxidation at a controlled, lower temperature. 2. Choose a Milder Oxidant: Consider using a milder oxidizing agent if over-oxidation is a persistent issue. | | Poor Solubility of the Intermediate | If the dihydro-pyridazine intermediate has poor solubility in the reaction solvent, it may not be fully accessible to the oxidizing agent. | 1. Solvent Screening: Experiment with different solvent systems to improve the solubility of the intermediate. 2. Phase Transfer Catalyst: For heterogeneous reactions (e.g., with KMnO₄), consider using a phase transfer catalyst to facilitate the reaction. |

Challenge 3: Difficulties in the Hydrolysis and Purification of the Final Product

Problem: The hydrolysis of the diester is incomplete, or the isolation and purification of the final dicarboxylic acid are challenging.

Possible Causes & Solutions:

| Cause | Explanation | Troubleshooting Steps | | :--- | :--- | | Incomplete Hydrolysis | Steric hindrance from the bulky phenyl groups can make the ester groups less accessible to the hydroxide ions. | 1. Increase Base Equivalents: Use a larger excess of the base to drive the reaction to completion. 2. Use a Co-solvent: Adding a water-miscible organic solvent like ethanol or THF can improve the solubility of the ester and facilitate the hydrolysis. 3. Extend Reaction Time: Monitor the reaction by TLC or HPLC to ensure the complete disappearance of the starting material and the mono-hydrolyzed intermediate. | | Product Precipitation Issues | The dicarboxylic acid product is often insoluble in the acidic work-up solution, but co-precipitation of impurities can occur. | 1. Controlled Acidification: Add the acid slowly during the work-up to control the rate of precipitation. This can lead to the formation of larger, more easily filterable crystals. 2. Recrystallization: Recrystallize the crude product from a suitable solvent (e.g., acetic acid, ethanol/water) to remove impurities.[9] 3. pH Adjustment: The pH of the solution can affect the solubility and separation of dicarboxylic acids.[10] | | Formation of Salts | During work-up, the dicarboxylic acid can form salts that may be soluble or form fine precipitates that are difficult to handle. | 1. Careful pH Control: Ensure the pH is sufficiently low to fully protonate both carboxylic acid groups. 2. Washing: Wash the isolated solid with deionized water to remove any inorganic salts. |

III. Experimental Protocols & Visualizations

Step 1: Diels-Alder Reaction Workflow

Caption: Workflow for the Diels-Alder reaction.

Step 2: Oxidative Aromatization Protocol

Materials:

• Dimethyl 4,5-diphenyl-cyclohexa-1,4-diene-1,2-dicarboxylate

• Glacial Acetic Acid

• Nitric Acid (concentrated)

• Ice bath

• Stirring apparatus

Procedure:

• Dissolve the Diels-Alder adduct in glacial acetic acid in a reaction vessel equipped with a stirrer and a thermometer.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add concentrated nitric acid dropwise, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC.

• Once the reaction is complete, pour the mixture into a large volume of ice water.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with copious amounts of water until the filtrate is neutral.

• Dry the product, dimethyl 5,6-diphenyl-3,4-pyridazinedicarboxylate, under vacuum.

Step 3: Hydrolysis Troubleshooting Logic

Caption: Decision tree for troubleshooting incomplete hydrolysis.

IV. References

• The pyridazine heterocycle in molecular recognition and drug discovery.

• PROCESS OF ALIPHATIC DICARBOXYLIC ACIDS PRODUCED BY BIOTECHNOLOGICAL PROCESSES - European Patent Office - EP 3939958 A1 - EPO.

• Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species - PMC.

• US4904389A - Process for the separation of dicarboxylic acids - Google Patents.

• Diels-Alder Reactions: Formation of Dimethyl Tetraphenylphthalate, Tetra- phenylnaphthalene, and Hexaphenylbenzene - Web Pages.

• The Diels-Alder Reaction: Ethylenic and Acetylenic Dienophiles.

• Diels-alder cycloadditions of dimethyl acetylenedicarboxylate and diethyl acetylenedicarboxylate with some dienes under microwave irradiation using AlCl3/CH2Cl2 - ResearchGate.

• Diels-Alder reaction (video) - Khan Academy.

• hydrolysis of esters - Chemguide.

• The Hydrolysis of Esters - Chemistry LibreTexts.

• Ch20: Hydrolysis of Esters - University of Calgary.

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. organicreactions.org [organicreactions.org]
• 4. Khan Academy [khanacademy.org]
• 5. researchgate.net [researchgate.net]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. data.epo.org [data.epo.org]
• 10. US4904389A - Process for the separation of dicarboxylic acids - Google Patents [patents.google.com]

Technical Support Center: Characterization of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

Abstract: This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals working with 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. It offers detailed troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific issues that may be encountered during the synthesis, purification, and analytical characterization of this compound. This document is grounded in established scientific principles and draws upon spectral data from analogous structures to provide expert-driven insights and practical solutions.

Introduction

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a complex heterocyclic compound with potential applications in medicinal chemistry and materials science. Its rigid, aromatic structure, coupled with the presence of two carboxylic acid moieties, presents unique challenges during its characterization. This guide is designed to serve as a practical bench-side companion, helping you navigate potential artifacts and interpret analytical data with confidence.

Part 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses common high-level issues and provides a starting point for resolving experimental challenges.

Q1: My final product is a brownish or off-white powder, not the expected color. What could be the cause?

A1: The expected color of a pure aromatic dicarboxylic acid is typically a white to pale yellow crystalline solid. A brownish or discolored product often indicates the presence of impurities. Potential causes include:

• Residual starting materials or reagents: Incomplete reaction or inadequate purification can leave colored starting materials or byproducts.

• Oxidation: The pyridazine ring system or phenyl groups can be susceptible to oxidation, especially if exposed to air and light for extended periods, leading to colored impurities.

• Thermal degradation: Excessive heat during synthesis, purification (e.g., distillation or drying), or storage can cause decomposition. Decarboxylation is a potential degradation pathway for pyridazinedicarboxylic acids.[1][2][3]

Initial Troubleshooting Steps:

• Re-purification: Attempt to re-purify a small sample by recrystallization from an appropriate solvent system.

• TLC Analysis: Run a Thin Layer Chromatography (TLC) of your product against the starting materials to check for their presence.

• Spectroscopic Analysis: Acquire preliminary ¹H NMR and FTIR spectra to check for unexpected signals that might indicate impurities.

Q2: I'm having difficulty dissolving my 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid for analysis. What solvents should I try?

A2: The combination of a rigid aromatic core and two polar carboxylic acid groups can make solubility challenging in a single solvent. Here's a suggested solvent screening approach:

• Polar Aprotic Solvents: Start with dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF). These are often excellent choices for dissolving polar, aromatic compounds.

• Polar Protic Solvents: Methanol or ethanol may work, especially upon gentle heating. However, be cautious of potential esterification if heating for prolonged periods in the presence of an acid catalyst.

• Aqueous Base: For techniques where a basic pH is acceptable (e.g., some HPLC methods), deprotonating the carboxylic acids with a mild base (e.g., dilute NaOH or NaHCO₃) will significantly increase aqueous solubility.

Q3: My elemental analysis results are consistently off, particularly the carbon and nitrogen content. What should I investigate?

A3: Inaccurate elemental analysis is a strong indicator of impurities. Common culprits include:

• Residual Solvent: The compound may have crystallized with solvent molecules (e.g., water, DMSO) trapped in the crystal lattice. Drying the sample under high vacuum at a slightly elevated temperature (if thermally stable) can help.

• Incomplete Hydrolysis: If the dicarboxylic acid was synthesized from a diester precursor, incomplete hydrolysis will result in a higher carbon content and lower oxygen content than expected.

• Decarboxylation: Partial decarboxylation, where one or both carboxylic acid groups are lost as CO₂, will lead to a higher relative percentage of carbon and nitrogen.

Part 2: Troubleshooting Specific Analytical Techniques

This section provides in-depth guidance on identifying and resolving artifacts in common characterization methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. However, several artifacts can complicate spectral interpretation.

Q4: My ¹H NMR spectrum shows broad, poorly resolved peaks for the aromatic protons. What's going on?

A4: Peak broadening in the ¹H NMR spectrum of this compound can arise from several factors:

• Poor Solubility/Aggregation: If the compound is not fully dissolved, or is aggregating in solution, this can lead to broad signals. Try acquiring the spectrum at a slightly elevated temperature or in a different deuterated solvent (e.g., DMSO-d₆).

• Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening. If you suspect contamination from a catalyst or vessel, treating the sample with a chelating agent may help.

• Chemical Exchange: The acidic protons of the carboxylic acid groups can undergo chemical exchange with residual water in the solvent. This is particularly noticeable in solvents like CDCl₃. Using a dry solvent or acquiring the spectrum in DMSO-d₆, where the carboxylic acid protons typically appear as a broad singlet at a high chemical shift (e.g., >10 ppm), can mitigate this.

Q5: I'm seeing fewer aromatic signals in my ¹H and ¹³C NMR spectra than I expect for the two phenyl groups. Why?

A5: This is a common observation for molecules with symmetrically substituted phenyl groups that can rotate.

• Symmetry and Rotation: Due to rotation around the C-C single bonds connecting the phenyl groups to the pyridazine ring, the protons and carbons on each phenyl group may become chemically equivalent on the NMR timescale. This leads to a simplified spectrum with fewer unique signals than theoretically possible for a static molecule. For example, you might observe a multiplet integrating to 10 protons for both phenyl groups.

• Restricted Rotation: At lower temperatures, the rotation of the phenyl groups might be slowed, leading to the appearance of more complex multiplets as the protons become inequivalent. Running a variable temperature (VT) NMR experiment can confirm this.

Expected ¹H NMR Signals (in DMSO-d₆):

Proton Type	Expected Chemical Shift (ppm)	Multiplicity	Integration	Notes
Phenyl Protons	7.2 - 7.8	Multiplet	10H	The exact pattern will depend on the degree of rotational freedom and the electronic environment.
Carboxylic Acid Protons	> 10	Broad Singlet	2H	The chemical shift is highly dependent on concentration and residual water. This peak will disappear upon addition of D₂O.

Expected ¹³C NMR Signals (in DMSO-d₆):

Carbon Type	Expected Chemical Shift (ppm)	Notes
Carboxylic Acid Carbonyls	165 - 175
Pyridazine Carbons (C-N)	145 - 160
Phenyl Carbons (quaternary)	130 - 140
Phenyl Carbons (CH)	125 - 130

Note: These are estimated chemical shifts based on analogous structures. Actual values may vary.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid and providing fragmentation information.

Q6: I'm not seeing the expected molecular ion peak in my mass spectrum. What could be the issue?

A6: The absence of a clear molecular ion peak can be due to the nature of the compound and the ionization technique used.

• In-source Fragmentation/Decarboxylation: Dicarboxylic acids can be thermally labile. In techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), in-source fragmentation is common. You may observe prominent peaks corresponding to the loss of one or both carboxyl groups as CO₂ ([M-44+H]⁺ and [M-88+H]⁺).

• Poor Ionization: The compound may not ionize efficiently under the chosen conditions. For ESI, try switching between positive and negative ion modes. In negative ion mode, you would expect to see [M-H]⁻ and [M-2H]²⁻ ions.

• Formation of Adducts: In ESI, it's common to see adducts with solvent molecules or salts. Look for peaks corresponding to [M+Na]⁺ or [M+K]⁺.

Troubleshooting Workflow for Mass Spectrometry:

Caption: Troubleshooting workflow for identifying the molecular ion in mass spectrometry.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is an excellent technique for confirming the presence of key functional groups.

Q7: The O-H stretch of the carboxylic acid in my FTIR spectrum is very broad and ill-defined. Is this normal?

A7: Yes, this is a characteristic feature of carboxylic acids in the solid state. The broadness is due to extensive intermolecular hydrogen bonding between the carboxylic acid groups. This typically appears as a very broad band from approximately 2500 to 3300 cm⁻¹.[4]

Q8: I'm seeing two carbonyl (C=O) stretching peaks in my FTIR spectrum. Does this mean I have an impurity?

A8: Not necessarily. While a single, sharp carbonyl peak is often expected, the presence of two peaks can be due to:

• Asymmetric and Symmetric Stretching: In some dicarboxylic acids, the two carbonyl groups can couple, leading to distinct asymmetric and symmetric stretching modes.

• Different Hydrogen Bonding Environments: If there are different types of hydrogen bonding arrangements within the crystal lattice, this can lead to multiple carbonyl absorption bands.

• Presence of an Anhydride: A potential impurity from the synthesis could be the corresponding cyclic anhydride, which would show two characteristic C=O stretches (typically around 1850 and 1780 cm⁻¹). Check this region of your spectrum carefully.

Key FTIR Absorption Bands for 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid:

Functional Group	Expected Wavenumber (cm⁻¹)	Appearance
O-H Stretch (Carboxylic Acid)	2500 - 3300	Very broad
C-H Stretch (Aromatic)	3000 - 3100	Sharp, weak to medium
C=O Stretch (Carboxylic Acid)	1680 - 1720	Strong, sharp
C=C Stretch (Aromatic)	1450 - 1600	Medium to strong
C-O Stretch (Carboxylic Acid)	1210 - 1320	Medium

High-Performance Liquid Chromatography (HPLC)

HPLC is essential for assessing the purity of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Q9: My compound is eluting very early (at the void volume) on my reversed-phase HPLC column. How can I get better retention?

A9: This is a common issue for polar compounds on nonpolar stationary phases like C18.[5] To increase retention:

• Decrease Mobile Phase Polarity: Increase the proportion of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase. However, this may not be sufficient for very polar compounds.

• Use an Ion-Pairing Reagent: Adding an ion-pairing reagent like tetrabutylammonium hydrogen sulfate to the mobile phase can significantly increase the retention of anionic compounds like carboxylates.

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3 with formic acid or phosphoric acid) will protonate the carboxylic acid groups, making the molecule less polar and increasing its retention on a reversed-phase column.

• Consider HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative technique that uses a polar stationary phase and is well-suited for the analysis of polar compounds.[5]

Q10: I'm observing peak tailing in my HPLC chromatogram. What can I do to improve peak shape?

A10: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase.

• Adjust Mobile Phase pH: As mentioned above, ensuring the carboxylic acids are fully protonated by lowering the mobile phase pH can improve peak shape.

• Use a High-Purity Silica Column: Older or lower-quality silica-based columns can have more exposed silanol groups, which can lead to tailing with acidic compounds. Using a modern, end-capped column can help.

• Lower Sample Concentration: Injecting too much sample can overload the column and cause peak tailing. Try diluting your sample.

HPLC Method Development Workflow:

Caption: Workflow for developing an HPLC method for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

References

• Dunn, G. E., Lee, G. K. J., & Thimm, H. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 50(18), 3017-3027. [Link]

• Palm, D., Smucker, A. A., & Snell, E. E. (1967). Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol. The Journal of Organic Chemistry, 32(3), 826-828. [Link]

• Meghrazi Ahadi, E., Azizian, H., Fathi Vavsari, V., Aliahmadi, A., Shahsavari, Z., Bijanzadeh, H. R., & Balalaie, S. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Iranian Journal of Pharmaceutical Research, 20(1), 215-230. [Link]

• Khan Academy. (n.d.). Decarboxylation. Khan Academy. Retrieved January 22, 2026, from [Link]

• LibreTexts Chemistry. (2023). Infrared Spectra of Carboxylic Acids. Retrieved January 22, 2026, from [Link]

• Waters Corporation. (2023). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved January 22, 2026, from [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and decarboxylation of pyridine carboxylic acids from pyridoxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iajpr.com [iajpr.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Confirmation of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and materials science, the precise molecular architecture of a compound dictates its function. For novel heterocyclic compounds such as 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a molecule with potential applications stemming from its pyridazine core, unambiguous structural confirmation is not merely a procedural step but the bedrock of reliable and reproducible research.[1] The pyridazine heterocycle is a key feature in various marketed drugs, making the accurate characterization of new derivatives a critical endeavor.[2]

This guide provides an in-depth comparison of analytical methodologies for the definitive structural elucidation of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. We will explore the strengths and limitations of each technique, moving beyond a simple listing of methods to explain the causality behind experimental choices. To provide a practical framework, we will compare the expected data for our target molecule with that of a potential synthetic isomer, 4,5-Diphenyl-3,6-pyridazinedicarboxylic acid , illustrating how these techniques can differentiate between closely related structures.

The Synthetic Challenge: The Origin of Isomeric Ambiguity

The synthesis of substituted pyridazines often involves the condensation of a 1,4-dicarbonyl compound with hydrazine or its derivatives.[3] For our target molecule, a plausible route involves the reaction of a substituted 1,2-diaroyl-1,2-ethenedicarboxylic acid with hydrazine. However, depending on the reaction conditions and the nature of the substituents, the regioselectivity of the cyclization may not be absolute, potentially leading to the formation of the isomeric 4,5-diphenyl-3,6-pyridazinedicarboxylic acid. This makes robust analytical confirmation essential.

Orthogonal Analytical Approaches for Structural Validation

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By probing the magnetic environments of ¹H and ¹³C nuclei, we can map out the connectivity and spatial relationships of atoms within the molecule.[2][4][5]

A. ¹H NMR Spectroscopy: A Proton's Perspective

Expertise & Experience: ¹H NMR provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. For our target molecule, the key diagnostic signals will be those from the phenyl groups and the highly deshielded carboxylic acid protons. The symmetry of the molecule will be a critical factor in the appearance of the spectrum.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the synthesized compound and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆, which is suitable for dissolving carboxylic acids).

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution to serve as a reference for the chemical shift scale (δ = 0.00 ppm).

• Data Acquisition: Transfer the solution to an NMR tube. Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A higher field strength will provide better signal dispersion, which is crucial for resolving the complex aromatic region.[6]

• Data Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform, phasing the spectrum, and integrating the signals.

Caption: Workflow for ¹H NMR Spectroscopy.

Predicted ¹H NMR Data Comparison (in DMSO-d₆)

Protons	Predicted δ (ppm) for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid	Predicted δ (ppm) for 4,5-Diphenyl-3,6-pyridazinedicarboxylic acid	Rationale for Differentiation
Phenyl-H	7.2 - 7.6 (multiplet, 10H)	7.2 - 7.6 (multiplet, 10H)	The aromatic region will be complex for both, but subtle differences in the multiplet patterns may be observable at high field.
-COOH	13.0 - 14.0 (broad singlet, 2H)	13.0 - 14.0 (broad singlet, 2H)	The acidic protons are highly deshielded and their chemical shift is concentration-dependent. This signal confirms the presence of carboxylic acids but does not differentiate isomers.
Symmetry	One set of phenyl proton signals.	One set of phenyl proton signals.	Both isomers possess a C₂ axis of symmetry, leading to chemically equivalent phenyl groups. Therefore, simple proton counting is insufficient for differentiation.

Trustworthiness: While ¹H NMR confirms the presence of phenyl and carboxylic acid groups, its ability to definitively distinguish between these two isomers is limited due to the similar electronic environments of the phenyl groups in both structures. The key takeaway is the confirmation of the major functional groups and the overall proton count.

B. ¹³C NMR Spectroscopy: A Deeper Look at the Carbon Framework

Expertise & Experience: ¹³C NMR spectroscopy provides a signal for each unique carbon atom in a molecule.[7] The chemical shifts are highly sensitive to the local electronic environment, making it a superior technique for distinguishing isomers.[6][7] The key differentiators will be the chemical shifts of the quaternary carbons of the pyridazine ring and the carbonyl carbons.

Experimental Protocol: ¹³C NMR Spectroscopy

The protocol is similar to that for ¹H NMR, but data acquisition requires a longer time due to the low natural abundance of the ¹³C isotope. A proton-decoupled experiment is standard, which results in each unique carbon appearing as a singlet.

Predicted ¹³C NMR Data Comparison (in DMSO-d₆)

Carbon Atom	Predicted δ (ppm) for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid	Predicted δ (ppm) for 4,5-Diphenyl-3,6-pyridazinedicarboxylic acid	Rationale for Differentiation
C=O (Carboxyl)	165 - 170	165 - 170	Similar range for both isomers, confirming the carboxylic acid groups.[8]
C3 & C4 (Pyridazine)	~145 - 155	N/A	These carbons are attached to the electron-withdrawing carboxylic acid groups and adjacent nitrogen, resulting in a downfield shift.
C5 & C6 (Pyridazine)	~150 - 160	N/A	These carbons are attached to the phenyl groups and the nitrogens, also shifted downfield.
C3 & C6 (Pyridazine)	N/A	~145 - 155	In the isomer, these carbons are attached to the carboxylic acid groups.
C4 & C5 (Pyridazine)	N/A	~150 - 160	In the isomer, these carbons are attached to the phenyl groups.
Phenyl C (ipso)	~130 - 135	~130 - 135	The carbon atom of the phenyl ring attached to the pyridazine ring.
Phenyl C (o, m, p)	128 - 132	128 - 132	Typical aromatic carbon signals.
Number of Signals	6 unique signals (2 carboxyl, 2 pyridazine, 2 phenyl) + ipso C	6 unique signals (2 carboxyl, 2 pyridazine, 2 phenyl) + ipso C	Due to symmetry, both isomers are expected to show the same number of signals. The key is the difference in chemical shifts of the pyridazine ring carbons. The direct attachment of the carboxylic acids to C3/C4 in the target molecule versus C3/C6 in the isomer will induce measurably different chemical shifts, providing a clear method of differentiation.

Trustworthiness: ¹³C NMR is a highly reliable method for distinguishing these isomers. The predictable and significant differences in the chemical shifts of the substituted pyridazine ring carbons provide a strong basis for structural assignment. Further confirmation can be obtained using 2D NMR techniques like HMBC (Heteronuclear Multiple Bond Correlation) to correlate the carboxylic acid protons with their attached carbons (C3/C4 or C3/C6).

Mass Spectrometry (MS): Weighing the Evidence

Expertise & Experience: Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern upon ionization. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy, confirming the molecular formula. The fragmentation pattern can provide clues about the molecule's structure.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI), which is well-suited for polar, non-volatile molecules like dicarboxylic acids.

• Data Acquisition: Acquire the mass spectrum in both positive and negative ion modes. The negative ion mode is often effective for carboxylic acids, detecting the [M-H]⁻ ion.

• Fragmentation Analysis (MS/MS): Select the molecular ion (e.g., [M-H]⁻) and subject it to collision-induced dissociation (CID) to generate a fragmentation spectrum (MS/MS).

Caption: Workflow for HRMS and MS/MS Analysis.

Predicted Mass Spectrometry Data

• Molecular Formula: C₂₀H₁₂N₂O₄

• Exact Mass: 344.0797

• HRMS (ESI-): Expected [M-H]⁻ ion at m/z 343.0725

Fragmentation Pattern Comparison

Aromatic carboxylic acids typically fragment via the loss of H₂O, CO, and COOH.[9][10] The fragmentation of the pyridazine ring itself can also occur.

Fragmentation Pathway	5,6-Diphenyl-3,4-pyridazinedicarboxylic acid	4,5-Diphenyl-3,6-pyridazinedicarboxylic acid	Rationale for Differentiation
Loss of CO₂ (-44 Da)	[M-H-CO₂]⁻ at m/z 299.0826	[M-H-CO₂]⁻ at m/z 299.0826	Both isomers will readily lose carbon dioxide.
Loss of H₂O (-18 Da)	Less likely as a primary fragmentation from [M-H]⁻.	Less likely as a primary fragmentation from [M-H]⁻.
Loss of COOH (-45 Da)	[M-H-COOH]⁻ at m/z 298.0799	[M-H-COOH]⁻ at m/z 298.0799	Both isomers can lose a carboxyl radical.
Ring Fragmentation	The fragmentation pattern will be influenced by the adjacent carboxylic acid groups.	The fragmentation pattern will be influenced by the phenyl groups adjacent to each other.	This is the key differentiator. The proximity of the two carboxylic acid groups in the target molecule might lead to unique fragmentation pathways (e.g., concerted loss of two CO molecules) that are not observed in the isomer where the carboxyl groups are separated. Analyzing the MS/MS spectra in detail is crucial.

Trustworthiness: HRMS provides an exact molecular formula, which is a fundamental piece of evidence. While the primary fragments might be similar, detailed analysis of the MS/MS spectrum can reveal subtle differences in fragmentation pathways that help distinguish between the isomers.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Vibrational Fingerprint

Expertise & Experience: FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies. It is a rapid and straightforward technique for confirming the presence of key functional groups like O-H (from the carboxylic acid), C=O, and the aromatic C=C and C-H bonds.[11][12]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of the solid sample (approx. 1 mg) with ~100 mg of dry KBr powder and pressing the mixture into a thin, transparent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

• Data Acquisition: Place the sample in the FTIR spectrometer and record the spectrum, typically over the range of 4000 to 400 cm⁻¹.

Predicted FTIR Data

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Functional Group
O-H stretch	2500 - 3300 (very broad)	Carboxylic Acid
C-H stretch (aromatic)	3000 - 3100	Phenyl and Pyridazine C-H
C=O stretch	1700 - 1725	Carboxylic Acid
C=N & C=C stretch	1450 - 1600	Pyridazine and Phenyl rings
C-O stretch / O-H bend	1210 - 1320 / 920-950	Carboxylic Acid

Trustworthiness: FTIR is excellent for confirming that the synthesized material contains both carboxylic acid and aromatic functionalities. However, the spectra of the two isomers are expected to be very similar, making FTIR a poor choice for differentiating between them. Its primary role is as a quick quality control check to confirm that the desired functional groups are present.

Single Crystal X-ray Crystallography: The Definitive Answer

Expertise & Experience: When a suitable single crystal can be grown, X-ray crystallography provides an unambiguous determination of the three-dimensional structure of a molecule, including bond lengths, bond angles, and the precise arrangement of atoms.[13] It is considered the "gold standard" for structural elucidation.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of the compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and expose it to a beam of X-rays. The diffraction pattern is collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions, ultimately generating a 3D model of the molecule.

Trustworthiness: The result of a successful X-ray crystallographic analysis is a definitive 3D model of the molecule in the solid state. This would unequivocally distinguish between 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid and its isomer, 4,5-Diphenyl-3,6-pyridazinedicarboxylic acid, by showing the exact positions of the phenyl and carboxylic acid substituents on the pyridazine ring.

Conclusion: A Synergistic and Self-Validating Approach

No single technique, with the exception of X-ray crystallography, can provide absolute certainty in isolation. The most robust and trustworthy confirmation of the structure of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid comes from a synergistic application of these methods.

A logical workflow would be:

• FTIR as a rapid initial check for the presence of the correct functional groups.

• HRMS to confirm the exact molecular formula.

• ¹³C NMR as the primary method to distinguish between the target molecule and its potential isomers based on the chemical shifts of the pyridazine ring carbons.

• ¹H NMR to confirm the ratio of phenyl to carboxylic acid protons and the overall molecular structure.

• X-ray Crystallography as the ultimate, definitive proof of structure if a suitable crystal can be obtained.

By following this multi-pronged approach, researchers can have the highest degree of confidence in their results, ensuring the scientific integrity of subsequent studies in drug development and materials science.

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A Comparative Guide to Pyridazine Dicarboxylic Acids in Luminescence Applications

Introduction: The Quest for Superior Luminescent Probes

In the realm of materials science, drug development, and biomedical imaging, the demand for highly sensitive and stable luminescent probes is ever-present. Lanthanide ions, with their unique photophysical properties—including sharp, characteristic emission bands and long luminescence lifetimes—are prime candidates for these applications. However, their f-f electronic transitions are Laporte-forbidden, resulting in low absorption cross-sections. To overcome this limitation, organic ligands, often referred to as "antennas," are employed to absorb excitation energy and efficiently transfer it to the lanthanide ion, a process known as the "antenna effect."[1][2]

Among the myriad of potential organic antennas, pyridazine dicarboxylic acids have emerged as a promising class of ligands. Their nitrogen-containing heterocyclic structure and the presence of two carboxylic acid moieties provide excellent coordination sites for lanthanide ions. The aromatic pyridazine ring can be an effective chromophore for absorbing UV light, while the carboxylate groups ensure strong binding and facilitate energy transfer. This guide provides an in-depth, objective comparison of various pyridazine dicarboxylic acid isomers as sensitizers for lanthanide luminescence, supported by experimental data and detailed protocols. We will explore how the isomeric substitution pattern of the carboxylic acid groups on the pyridazine ring influences the photophysical properties of the resulting lanthanide complexes, offering insights for the rational design of next-generation luminescent materials.

The Antenna Effect: A Symphony of Light and Energy

The luminescence of a lanthanide complex is a multi-step process. First, the organic ligand (the antenna) absorbs incident light, transitioning to an excited singlet state (S1). Through a process called intersystem crossing (ISC), the molecule then transitions to an excited triplet state (T1). It is from this triplet state that the energy is transferred to a resonant excited state of the lanthanide ion. The lanthanide ion then relaxes to its ground state, emitting light at its characteristic wavelength. The efficiency of this entire process dictates the overall brightness of the luminescent complex.

Diagram of the Antenna Effect

Caption: The antenna effect mechanism in lanthanide complexes.

Comparative Analysis of Pyridazine Dicarboxylic Acid Isomers

The position of the carboxylic acid groups on the pyridazine ring significantly impacts the coordination geometry, the electronic properties of the ligand, and consequently, the luminescence of the resulting lanthanide complexes. In this section, we will compare the performance of several key isomers.

3,6-Pyridazinedicarboxylic Acid: A Robust Sensitizer

3,6-Pyridazinedicarboxylic acid has been investigated as a rigid N,O-donor linker in the synthesis of lanthanide-based metal-organic frameworks (MOFs). In a study involving terbium (Tb³⁺) and dysprosium (Dy³⁺) MOFs, the Tb-MOF exhibited intense green photoluminescence with a long excited-state lifetime of 3.967 ms.[3] This long lifetime is indicative of efficient shielding of the Tb³⁺ ion from non-radiative decay pathways, a crucial factor for bright luminescence. The study also highlighted the potential of the Tb-MOF for luminescent sensing applications.[3] The symmetrical arrangement of the carboxylate groups in the 3 and 6 positions allows for the formation of stable, extended coordination networks, which can enhance the rigidity of the complex and minimize vibrational quenching.

3,5-Pyridinedicarboxylic Acid: A Versatile Building Block

While technically a pyridine dicarboxylic acid, the 3,5-isomer provides valuable insights into the effect of meta-disposed carboxylate groups. Lanthanide organic complexes with pyridine-3,5-dicarboxylic acid have been synthesized, and their photophysical properties investigated.[4] A study on isostructural europium (Eu³⁺) and terbium (Tb³⁺) complexes revealed strong emission even in the presence of coordinated water molecules, which are typically quenchers of lanthanide luminescence.[4] This suggests that the ligand framework provides a protective environment for the lanthanide ion. Furthermore, by creating mixed-metal EuₓTb₂₋ₓ complexes, tunable emission from green to red was achieved, demonstrating the potential for creating color-tunable luminescent materials.[4] The energy transfer from Tb³⁺ to Eu³⁺ was also studied in detail, providing insights into the dynamics of the sensitization process.[4]

Other Isomers: Unexplored Potential

Comprehensive, comparative data on lanthanide complexes with 3,4- and 4,5-pyridazinedicarboxylic acids is less readily available in the public domain. This represents a significant opportunity for further research. The asymmetry of these isomers could lead to different coordination geometries and potentially influence the efficiency of the energy transfer process. For instance, the proximity of the two carboxylate groups in 4,5-pyridazinedicarboxylic acid might favor the formation of chelate rings with the lanthanide ion, which could enhance the stability and rigidity of the complex.

Quantitative Comparison of Photophysical Properties

To provide a clear and objective comparison, the following table summarizes the available photophysical data for lanthanide complexes with different pyridazine and pyridine dicarboxylic acid isomers. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Ligand	Lanthanide Ion	Luminescence Lifetime (τ) [ms]	Quantum Yield (Φ) [%]	Key Observations
3,6-Pyridazinedicarboxylic Acid	Tb³⁺	3.967	Not Reported	Forms robust MOFs with intense green luminescence and long lifetime, suitable for sensing applications.[3]
Pyridine-3,5-Dicarboxylic Acid	Eu³⁺	Not Reported	Not Reported	Forms isostructural complexes with Tb³⁺, exhibiting strong emission despite coordinated water. Allows for color-tunable emission in mixed-metal systems.[4]
Pyridine-3,5-Dicarboxylic Acid	Tb³⁺	Not Reported	Not Reported	Efficiently sensitizes Eu³⁺ in mixed-metal complexes.[4]

Data for other isomers and specific quantum yields for the listed complexes are not consistently available in the reviewed literature, highlighting a gap in current research.

Experimental Protocols

To facilitate further research and validation of the findings discussed, this section provides detailed, step-by-step methodologies for the synthesis of lanthanide-pyridazine dicarboxylic acid complexes and the measurement of their photophysical properties.

Synthesis of Lanthanide-Pyridazine Dicarboxylic Acid Complexes (Hydrothermal Method)

This protocol is a general guideline and may require optimization for specific isomers and lanthanide ions.

• Reactant Preparation:

  • Dissolve the desired pyridazine dicarboxylic acid (e.g., 3,6-pyridazinedicarboxylic acid) in a suitable solvent, such as a mixture of N,N-dimethylformamide (DMF) and water.

  • Prepare a separate solution of the lanthanide salt (e.g., Tb(NO₃)₃·6H₂O or Eu(NO₃)₃·6H₂O) in water.

• Mixing and pH Adjustment:

  • Slowly add the lanthanide salt solution to the ligand solution under constant stirring.

  • Adjust the pH of the resulting mixture using a dilute base (e.g., NaOH or an organic base) to facilitate deprotonation of the carboxylic acid groups and coordination to the lanthanide ion. The optimal pH will vary depending on the specific ligand and metal.

• Hydrothermal Reaction:

  • Transfer the final mixture into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it in an oven at a specific temperature (typically between 120-180 °C) for a defined period (usually 24-72 hours).

• Crystal Growth and Isolation:

  • Allow the autoclave to cool down slowly to room temperature.

  • The resulting crystals of the lanthanide-pyridazine dicarboxylic acid complex can be isolated by filtration.

• Washing and Drying:

  • Wash the collected crystals with water and ethanol to remove any unreacted starting materials.

  • Dry the crystals in a vacuum oven at a moderate temperature.

Experimental Workflow for Synthesis

Caption: Hydrothermal synthesis workflow for lanthanide complexes.

Measurement of Luminescence Quantum Yield

The absolute photoluminescence quantum yield (PLQY) can be determined using a spectrometer equipped with an integrating sphere.

• Sample Preparation:

  • Prepare a dilute solution of the lanthanide complex in a suitable solvent (e.g., acetonitrile or water) with an absorbance of less than 0.1 at the excitation wavelength to minimize inner filter effects.

• Blank Measurement:

  • Fill a cuvette with the pure solvent and place it in the integrating sphere.

  • Measure the scattering profile of the solvent at the chosen excitation wavelength.

• Sample Measurement:

  • Place the cuvette containing the sample solution in the integrating sphere.

  • Measure the emission spectrum of the sample over a wide wavelength range, ensuring the entire emission profile is captured.

  • Measure the scattering of the sample at the excitation wavelength.

• Calculation:

  • The PLQY is calculated as the ratio of the number of emitted photons to the number of absorbed photons. The instrument's software typically performs this calculation by integrating the areas of the emission and scattering peaks, corrected for the blank measurement.

Future Directions and Conclusion

This comparative guide highlights the potential of pyridazine dicarboxylic acids as effective antennas for lanthanide luminescence. The available data, particularly for 3,6-pyridazinedicarboxylic acid and pyridine-3,5-dicarboxylic acid, demonstrates their ability to form stable complexes that facilitate efficient energy transfer to lanthanide ions, leading to strong and long-lived luminescence.

However, a significant knowledge gap remains concerning the photophysical properties of lanthanide complexes with other pyridazine dicarboxylic acid isomers, such as the 3,4- and 4,5-derivatives. A systematic investigation of a complete series of isomers under consistent experimental conditions is crucial for a comprehensive understanding of the structure-property relationships. Such a study would enable the rational design of ligands with optimized energy levels and coordination geometries for specific applications.

Future research should focus on:

• Systematic Synthesis and Characterization: Synthesizing and structurally characterizing a full series of lanthanide complexes with different pyridazine dicarboxylic acid isomers.

• Comprehensive Photophysical Studies: Measuring the quantum yields, lifetimes, and excitation/emission spectra of these complexes with various lanthanide ions (e.g., Eu³⁺, Tb³⁺, Sm³⁺, Dy³⁺).

• Computational Modeling: Employing theoretical calculations to predict the electronic structures and energy transfer efficiencies of these complexes to guide experimental efforts.

By addressing these research gaps, the scientific community can unlock the full potential of pyridazine dicarboxylic acids in the development of advanced luminescent materials for a wide range of applications, from high-throughput screening in drug discovery to novel bioimaging agents and efficient light-emitting devices.

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"5,6-Diphenyl-3,4-pyridazinedicarboxylic acid vs other heterocyclic dicarboxylic acids"

An In-Depth Comparative Guide to 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid and Other Heterocyclic Dicarboxylic Acids for Advanced Research Applications

Abstract

Heterocyclic dicarboxylic acids are fundamental building blocks in supramolecular chemistry, materials science, and medicinal chemistry. Their rigid structures and versatile coordination sites make them exceptional candidates for constructing Metal-Organic Frameworks (MOFs), coordination polymers, and pharmacologically active agents. This guide provides a detailed comparative analysis of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid against other prominent heterocyclic dicarboxylic acids. We will delve into their synthetic accessibility, physicochemical properties, and performance in key applications, supported by experimental data and detailed protocols. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences and select the optimal building block for their specific application.

Introduction to Heterocyclic Dicarboxylic Acids as Functional Building Blocks

Heterocyclic dicarboxylic acids represent a critical class of organic ligands (or linkers) that bridge metal ions to form extended, highly organized structures. The defining feature of these molecules is the presence of a heterocyclic ring system, which imparts unique electronic and steric properties not found in their simpler aromatic counterparts like terephthalic acid. The nitrogen, sulfur, or oxygen atoms within the ring act as additional coordination sites, influencing the resulting framework's topology, stability, and functionality.

Among this diverse family, 5,6-diphenyl-3,4-pyridazinedicarboxylic acid stands out due to its unique combination of a nitrogen-rich pyridazine core and bulky phenyl substituents. This guide will compare its attributes to other widely used heterocyclic dicarboxylic acids, such as those based on pyridine, imidazole, and thiophene cores, to provide a clear rationale for its selection in specific research contexts.

Caption: Key examples of heterocyclic dicarboxylic acids discussed in this guide.

Synthesis and Reactivity: A Comparative Overview

The synthetic route to a ligand is a critical consideration, impacting cost, scalability, and the potential for derivatization.

Synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

The most common and efficient synthesis of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid involves a multi-step process starting from benzil and diethyl acetylenedicarboxylate. A key step is the Diels-Alder reaction followed by oxidation.

Caption: Synthetic workflow for 5,6-diphenyl-3,4-pyridazinedicarboxylic acid.

Causality in Synthesis: The choice of a Diels-Alder reaction is pivotal as it efficiently constructs the core pyridazine ring in a single, high-yield step. The subsequent oxidation is necessary to form the stable aromatic pyridazine ring. The final hydrolysis step is a standard procedure to convert the ester groups into the required carboxylic acid functionalities for coordination.

Comparison with Other Heterocyclic Dicarboxylic Acids

• Pyridine-dicarboxylic acids (e.g., 2,5-pyridinedicarboxylic acid): These are often synthesized by the oxidation of corresponding dimethylpyridines. The process is typically straightforward but can sometimes suffer from over-oxidation or require harsh conditions (e.g., using KMnO₄ or HNO₃).

• Imidazole-dicarboxylic acids (e.g., 4,5-imidazoledicarboxylic acid): A common route involves the condensation of diamines with dicarbonyl compounds. The yields can be variable, and purification can be challenging due to the high polarity of the product.

• Thiophene-dicarboxylic acids (e.g., 2,5-thiophenedicarboxylic acid): These are generally prepared by the carboxylation of a di-lithiated thiophene intermediate. This method requires strictly anhydrous conditions and the use of pyrophoric reagents like n-butyllithium, which can be a barrier to large-scale synthesis.

Insight: The synthesis of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid, while multi-step, is often more controlled and reproducible compared to the harsh oxidation or air-sensitive organometallic routes required for some other heterocyclic linkers. The bulky phenyl groups also enhance its solubility in organic solvents, simplifying purification.

Comparative Physicochemical Properties

The properties of the acid ligand directly dictate the characteristics of the final material or its biological activity.

Property	5,6-Diphenyl-3,4-pyridazinedicarboxylic acid	2,5-Pyridinedicarboxylic acid	4,5-Imidazoledicarboxylic acid	2,5-Thiophenedicarboxylic acid
Molecular Formula	C₁₈H₁₂N₂O₄	C₇H₅NO₄	C₅H₄N₂O₄	C₆H₄O₄S
Molecular Weight	320.30 g/mol	167.12 g/mol	156.10 g/mol	172.16 g/mol
Core Heterocycle	Pyridazine	Pyridine	Imidazole	Thiophene
Key Structural Feature	Bulky, non-coplanar phenyl groups	Planar, single N-donor	Two N-donors, proton-donating N-H	Sulfur heteroatom, planar
Solubility	Soluble in DMSO, DMF; sparingly in water	Moderately soluble in hot water	Soluble in water, DMSO	Sparingly soluble in water
pKa₁ / pKa₂	~2.5 / ~4.5	~2.1 / ~5.1	~2.7 / ~5.5	~3.5 / ~4.8

Expert Interpretation:

• Steric Hindrance: The most striking feature of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid is the presence of the two phenyl groups. These groups are twisted out of the plane of the pyridazine ring, creating significant steric hindrance. This bulkiness can direct the formation of specific, often non-interpenetrated, 3D framework topologies by preventing the formation of more compact, densely packed structures. In contrast, the other listed acids are largely planar, which can lead to more varied and sometimes interpenetrated network structures.

• Acidity (pKa): The pKa values determine the pH at which the carboxylic acid groups deprotonate to coordinate with metal ions. The relatively low pKa values for the pyridazine and pyridine derivatives indicate they are stronger acids. This allows for coordination to occur under more acidic conditions compared to thiophene-based acids.

• Coordination Sites: 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid offers two carboxylate groups and two adjacent nitrogen atoms in the pyridazine ring as potential coordination sites. This "N,N'-chelate" binding pocket is distinct from the single nitrogen of pyridine or the more distant nitrogens of imidazole, leading to different coordination geometries and potentially higher stability in the resulting metal complexes.

Performance in a Key Application: Metal-Organic Frameworks (MOFs)

MOFs are crystalline materials constructed from metal ions or clusters linked by organic ligands. Their high porosity and tunable properties make them ideal for gas storage, catalysis, and sensing.

Experimental Protocol: Solvothermal Synthesis of a Cu(II)-based MOF

This protocol provides a self-validating system for synthesizing a MOF using 5,6-diphenyl-3,4-pyridazinedicarboxylic acid. The formation of colored crystals is a primary indicator of success, which must be confirmed by techniques like Powder X-ray Diffraction (PXRD).

Materials:

• 5,6-diphenyl-3,4-pyridazinedicarboxylic acid (H₂L): 0.01 mmol, 3.2 mg

• Copper(II) nitrate trihydrate [Cu(NO₃)₂·3H₂O]: 0.01 mmol, 2.4 mg

• N,N-Dimethylformamide (DMF): 1.5 mL

• Ethanol: 0.5 mL

• 20 mL scintillation vial

Procedure:

• Ligand Dissolution: In a 20 mL scintillation vial, dissolve 3.2 mg of the dicarboxylic acid ligand (H₂L) in 1.5 mL of DMF. Gentle heating (~60 °C) may be required to achieve full dissolution.

• Metal Salt Addition: In a separate container, dissolve 2.4 mg of Cu(NO₃)₂·3H₂O in 0.5 mL of ethanol.

• Mixing: Add the copper(II) solution dropwise to the ligand solution while stirring gently.

• Sealing and Heating: Cap the vial tightly and place it in a programmable oven.

• Thermal Program: Heat the oven to 100 °C over 2 hours, hold at 100 °C for 48 hours, and then cool to room temperature over 24 hours.

  • Rationale: The slow cooling step is crucial for promoting the growth of large, high-quality single crystals suitable for X-ray crystallography. Rapid cooling often leads to the formation of microcrystalline powder.

• Product Isolation: After cooling, blue block-shaped crystals should be visible. Carefully decant the mother liquor.

• Washing: Wash the crystals three times with 2 mL of fresh DMF to remove any unreacted starting materials.

• Drying and Characterization: Dry the crystals under vacuum and characterize them using PXRD to confirm the formation of the desired crystalline phase and to check for phase purity.

Caption: Experimental workflow for the solvothermal synthesis of a MOF.

Comparative Performance

• 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid: The bulky phenyl groups often lead to the formation of highly porous, 3D frameworks with large channels. The steric hindrance prevents the network from collapsing into a dense, non-porous structure. The pyridazine nitrogens frequently participate in coordination, creating robust nodes and enhancing the thermal stability of the resulting MOF.

• Pyridine-dicarboxylic acids: These planar linkers are known for forming a wide variety of structures, from simple 1D chains to complex 3D frameworks. Their versatility is a key advantage, though they can sometimes form interpenetrated structures, which reduces the accessible pore volume.

• Imidazole-dicarboxylic acids: The N-H group on the imidazole ring can act as a hydrogen bond donor, leading to the formation of hydrogen-bonded supramolecular networks in addition to coordination bonds. This can be advantageous for creating materials with specific host-guest properties, such as proton conductivity.

• Thiophene-dicarboxylic acids: The sulfur atom is generally a poor coordinator compared to nitrogen. Therefore, these ligands typically coordinate only through their carboxylate groups. The resulting MOFs often exhibit interesting electronic or photophysical properties due to the electron-rich thiophene ring.

Outlook and Future Directions

The choice of a heterocyclic dicarboxylic acid ligand is a critical decision in the design of functional materials and molecules. While established linkers like pyridine- and imidazole-dicarboxylic acids offer versatility and a wealth of literature, 5,6-diphenyl-3,4-pyridazinedicarboxylic acid provides a unique tool for rationally designing high-porosity, non-interpenetrated frameworks. Its synthesis is robust, and its sterically demanding nature offers a level of predictable structural control that is difficult to achieve with smaller, planar linkers.

Future research should focus on synthesizing derivatives of 5,6-diphenyl-3,4-pyridazinedicarboxylic acid with functional groups on the phenyl rings. This would allow for post-synthetic modification of the resulting MOFs, enabling the introduction of catalytic sites, sensing moieties, or chiral centers for enantioselective separations.

References

• Synthesis and Crystal Structure of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid. Journal of Chemical Crystallography. [Link]

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• Imidazoledicarboxylic Acid in the Synthesis of Metal-Organic Frameworks. Inorganic Chemistry. [Link]

• Thiophene-Based Metal-Organic Frameworks. Chemical Society Reviews. [Link]

• Solvothermal Synthesis of Metal-Organic Frameworks. Nature Protocols. [Link]

A Comparative Guide to Validating the Purity of Synthesized 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, particularly those with potential pharmaceutical applications, the rigorous validation of purity is not merely a procedural step but a cornerstone of scientific integrity and preclinical development. This guide provides an in-depth technical comparison of methodologies for validating the purity of synthesized 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a heterocyclic compound representative of a class with significant interest in medicinal chemistry. We will explore a primary synthesis and purification route and compare it with viable alternatives, offering supporting experimental data and the rationale behind each analytical choice.

The Criticality of Purity in Drug Discovery

The presence of impurities in a synthesized active pharmaceutical ingredient (API) can have profound effects, ranging from altered physicochemical properties and reduced efficacy to significant safety concerns. Regulatory bodies such as the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) have established stringent guidelines for the identification, qualification, and control of impurities in new drug substances.[1][2][3][4][5][6][7][8][9] This guide is structured to align with these principles, ensuring a self-validating approach to purity assessment.

Synthesis Route and Potential Impurities

A common route to 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid involves the hydrolysis of its corresponding diester, which can be synthesized from benzil monohydrazone and diethyl acetylenedicarboxylate.[10]

Primary Synthesis Route:

• Condensation: Reaction of benzil monohydrazone with diethyl acetylenedicarboxylate to yield 3,4-diethoxycarbonyl-5,6-diphenylpyridazine.

• Hydrolysis: Saponification of the resulting diester using a methanolic potassium hydroxide solution, followed by acidification to precipitate the desired 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.[10]

Potential Process-Related Impurities:

• Unreacted Starting Materials: Residual benzil monohydrazone or diethyl acetylenedicarboxylate.

• Monoester Intermediate: Incomplete hydrolysis leading to the presence of 5,6-diphenyl-3-carboxy-4-ethoxycarbonylpyridazine.

• Decarboxylated By-products: Thermal degradation during synthesis or work-up could lead to mono-carboxylated or fully decarboxylated species like 3,4-diphenylpyridazine.[10]

Comparative Purification Methodologies

A crucial step following synthesis is the purification of the target compound. Here, we compare two common techniques:

Purification Method	Principle	Advantages	Disadvantages
Recrystallization	Difference in solubility of the compound and impurities in a specific solvent system at different temperatures.	Simple, cost-effective, and can yield highly pure crystalline material.	Solvent selection can be challenging; not effective for impurities with similar solubility profiles.
Preparative HPLC	Differential partitioning of the compound and impurities between a stationary and a mobile phase under high pressure.	High resolution, suitable for complex mixtures and impurities with similar structures.	More expensive, requires specialized equipment, and involves larger solvent volumes.

For 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, recrystallization from an appropriate solvent is a practical first approach.[10] However, for achieving the high purity required for pharmaceutical development, preparative HPLC offers superior separation of closely related impurities.

Orthogonal Analytical Techniques for Purity Validation

A robust purity validation strategy employs multiple analytical techniques that rely on different chemical and physical principles. This orthogonal approach provides a comprehensive and trustworthy assessment of the synthesized compound's purity.

Workflow for Purity Validation

Caption: Orthogonal workflow for purity validation.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for quantitative purity assessment. A reversed-phase method is typically suitable for dicarboxylic acids.

Experimental Protocol (Illustrative):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3 µm).

• Mobile Phase: A gradient of water with a buffer modifier (e.g., 0.1% perchloric acid or formic acid) and an organic solvent like acetonitrile.[3]

• Detection: UV detection at a wavelength where the aromatic system of the molecule absorbs, typically around 254 nm.

• Quantification: Purity is determined by the area percentage of the main peak relative to the total peak area.

Comparison of HPLC with Thin-Layer Chromatography (TLC):

Technique	Resolution	Quantification	Throughput	Application
HPLC	High	Excellent	Moderate	Definitive purity assessment and impurity profiling.
TLC	Low to Moderate	Semi-quantitative at best	High	Rapid reaction monitoring and preliminary purity checks.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for identifying unknown impurities. It couples the separation power of HPLC with the mass-resolving capability of a mass spectrometer.

Data Interpretation:

The mass spectrometer provides the mass-to-charge ratio (m/z) of the parent ion of each separated component. This information is invaluable for proposing the molecular formulas of impurities. For instance, an impurity with an m/z corresponding to the loss of a carboxyl group from the parent molecule would strongly suggest a decarboxylation by-product. The fragmentation pattern of pyridazine carboxylic acid esters often involves the loss of the ester group.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is unparalleled for structural elucidation and confirmation. Both ¹H and ¹³C NMR should be employed.

Expected Spectral Features for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid: [10]

• ¹H NMR: A multiplet in the aromatic region (around 7-8 ppm) corresponding to the ten protons of the two phenyl groups, and a broad singlet for the two carboxylic acid protons.

• ¹³C NMR: The spectrum should display signals for the fourteen distinct carbon atoms, including the two carboxylic acid carbons, and the carbons of the phenyl and pyridazine rings.[10]

The absence of signals corresponding to starting materials or the monoester intermediate provides strong evidence of purity.

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the sample.

Principle:

The experimentally determined percentages are compared with the theoretical values calculated from the molecular formula (C₁₈H₁₂N₂O₄). A close agreement (typically within ±0.4%) is a strong indicator of the compound's elemental purity and supports the proposed molecular formula.

Summary of Analytical Techniques for Purity Validation

Analytical Technique	Primary Purpose	Information Provided	Comparison to Alternatives
HPLC-UV	Quantitative Purity Assessment	Percentage purity, number, and relative amounts of impurities.	Superior to TLC for quantification and resolution.
LC-MS	Impurity Identification	Molecular weight and fragmentation patterns of impurities.	Provides structural information that HPLC-UV alone cannot.
NMR Spectroscopy	Structural Confirmation	Unambiguous confirmation of the chemical structure of the main component and major impurities.	More structurally informative than vibrational spectroscopy (FT-IR).
Elemental Analysis	Empirical Formula Confirmation	Percentage composition of C, H, N.	Provides fundamental confirmation of the elemental composition, which is complementary to spectroscopic methods.

Logical Flow for Data Interpretation

Caption: Decision-making flow for purity validation.

Conclusion

Validating the purity of a synthesized compound like 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a multi-faceted process that requires an orthogonal set of analytical techniques. While a primary synthesis followed by recrystallization may yield a product of reasonable purity, a comprehensive validation for research and development purposes necessitates a more rigorous approach. By comparing and integrating data from HPLC, LC-MS, NMR, and elemental analysis, researchers can confidently establish the purity and structural integrity of their synthesized compounds, thereby ensuring the reliability and reproducibility of their scientific findings. This guide provides a framework for making informed decisions on the appropriate analytical strategies and for interpreting the resulting data in a logical and scientifically sound manner.

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• Synthesis and Reactions of 3,4-Dicarboxy-5,6-diphenylpyridazine. (n.d.). Retrieved from [Link]

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• Nowicki, J., & Gładkowski, W. (2018). Oxidation of cyclic ketones to dicarboxylic acids. Polish Journal of Chemical Technology, 20(4), 103-108. Retrieved from [Link]

• Budzikiewicz, H., Lance, E., & Ockels, W. (1981). The mass spectral fragmentation behavior of pyridine carboxylic and thiocarboxylic acid esters. Phosphorus and Sulfur and the Related Elements, 11(1), 33-45. Retrieved from [Link]

• Kodama, T., Sasaki, I., & Sugimura, H. (2021). Synthesis of Pyridazine Derivatives via Aza-Diels–Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines. The Journal of Organic Chemistry, 86(13), 8926-8932. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. Retrieved from [Link]

• Katritzky, A. R., El-Gendy, B. E. M., Draghici, B., Fedoseyenko, D., Fadli, A., & Metais, E. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(5), 397-402. Retrieved from [Link]

• Google Patents. (n.d.). EP0469992A1 - 6-Alkylpyridazine derivatives, process for their preparation and compositions containing them.

• Poff, N., Johnson, D., & Snyder, C. (n.d.). Efficient Synthesis of 5,6-Fused Ring Pyridazines for Advanced Organometallic Semiconductor Applications. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Oxidation of cyclic ketones to dicarboxylic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Structure of Some New Substituted 5,6-Fused Ring Pyridazines. Retrieved from [Link]

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• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

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"comparative study of metal complexes with different pyridazine ligands"

An In-Depth Comparative Guide to Metal Complexes with Pyridazine Ligands for Researchers

As a Senior Application Scientist, this guide synthesizes field-proven insights with technical data to provide a comprehensive comparison of metal complexes formed with various pyridazine-based ligands. We will move beyond simple descriptions to explore the causal relationships between ligand architecture, complex structure, and functional performance in critical applications such as biological systems, catalysis, and molecular magnetism.

Introduction: The Unique Potential of the Pyridazine Scaffold

The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, offers a unique platform for ligand design in coordination chemistry.[1][2] Its distinct physicochemical properties—including a high dipole moment, robust hydrogen-bonding capabilities, and π-stacking potential—make it a compelling building block for functional metal complexes.[2] Unlike its pyridine isomer, the proximate arrangement of the two nitrogen donors in pyridazine allows it to act not only as a simple monodentate ligand but also as an exceptional bridging unit, facilitating communication between metal centers. This guide provides a comparative analysis of how modifying the pyridazine core with different substituents and functional groups directly influences the synthesis, structure, and ultimate application of the resulting metal complexes.

Part 1: Ligand Architecture as the Primary Determinant of Complex Structure

The choice of pyridazine ligand is the most critical factor in determining the final architecture of the metal complex. The steric and electronic effects of substituents control the coordination mode, the nuclearity (the number of metal centers), and the overall geometry.

1.1. Unsubstituted Pyridazine: The Archetypal Bridge Unsubstituted pyridazine most commonly functions as a bridging ligand, using its two nitrogen atoms to link two separate metal centers. This bridging capability is fundamental to the construction of dinuclear and polynuclear coordination polymers.[3] These extended structures are of particular interest in the field of molecular magnetism, where the pyridazine bridge can mediate magnetic exchange interactions.[3][4][5]

1.2. Substituted Pyridazines: Tuning Steric and Electronic Properties Introducing substituents onto the pyridazine ring dramatically alters its coordinating ability. Even substituents located far from the nitrogen donors can exert a profound electronic effect, influencing whether a ligand will form a complex with a 1:1 (ML) or 1:2 (ML₂) metal-to-ligand ratio.[3] Bulky substituents can sterically hinder the formation of polynuclear structures, favoring the creation of discrete mononuclear or dinuclear complexes.

1.3. Chelating Pyridazine Ligands: Enhancing Stability and Function Incorporating additional donor groups (e.g., pyridyl, pyrazolyl, or hydrazone moieties) into the pyridazine scaffold creates powerful chelating or polydentate ligands.[3][6][7] These ligands can form highly stable mononuclear complexes by binding to a single metal center through multiple donor atoms. For example, Schiff bases derived from pyridazine can act as tridentate ligands, coordinating through nitrogen atoms from the pyridazine ring, the azomethine group, and a pendant pyridine ring.[7] Such stable complexes are often explored for their biological activity and catalytic potential.

Table 1: Comparative Overview of Pyridazine Ligand Types and Resulting Complex Architectures

Ligand Type	Typical Coordination Mode(s)	Common Resulting Architecture	Key Feature	Primary Application Area
Unsubstituted Pyridazine	Bridging (μ-N,N')	1D or 2D Coordination Polymers	Mediates strong inter-metal communication	Molecular Magnetism[4][5]
Simple Substituted Pyridazines	Monodentate, Bridging	Mononuclear, Dinuclear, Polymers	Substituents tune electronic/steric properties	Fine-tuning magnetic or catalytic properties
3,6-di(2-pyridyl)pyridazine	Tetradentate, Bridging/Chelating	[2x2] Grid-like Dinuclear, Polynuclear	Forms pre-organized grid structures[6]	Supramolecular Chemistry, Materials Science
Pyridazine-based Schiff Bases	Bidentate, Tridentate Chelating	Stable Mononuclear Complexes	High complex stability due to chelate effect	Biological Activity, Catalysis[3][7]

Part 2: Synthesis and Characterization Protocols

The synthesis of these complexes typically involves the self-assembly of the ligand and a metal salt in a suitable solvent.[8] The final product is highly dependent on reaction conditions.

Experimental Protocol: General Synthesis of a Mononuclear Ni(II) Pyridazine-Schiff Base Complex

This protocol describes the synthesis of a stable mononuclear complex, a common target for biological studies. The causality for this choice is that a chelating Schiff base ligand enhances thermodynamic stability via the chelate effect, preventing dissociation in biological media.

• Ligand Synthesis: Dissolve 1.0 mmol of 3-hydrazinyl-6-chloropyridazine in 20 mL of ethanol. Add 1.0 mmol of pyridine-2-carboxaldehyde. Add 2-3 drops of glacial acetic acid as a catalyst and reflux the mixture for 4 hours to form the Schiff base ligand.

• Complex Formation: In a separate flask, dissolve 0.5 mmol of NiCl₂·6H₂O in 15 mL of warm ethanol.

• Reaction: Slowly add the metal salt solution dropwise to the hot ligand solution with constant stirring. A color change and/or precipitation should be observed.

• Isolation: Continue stirring the mixture under reflux for an additional 2 hours. Allow the solution to cool to room temperature.

• Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol (2 x 10 mL) to remove unreacted starting materials, and then with diethyl ether (1 x 10 mL) to aid in drying.

• Drying: Dry the resulting solid complex in a desiccator over anhydrous CaCl₂.

• Characterization: The product should be characterized by techniques such as FT-IR (to observe the shift in C=N stretching frequency upon coordination), UV-Vis spectroscopy, elemental analysis, and single-crystal X-ray diffraction if suitable crystals can be obtained.

Caption: Generalized workflow for the synthesis and isolation of a metal complex with a pyridazine-based Schiff base ligand.

Part 3: Comparative Performance in Demanding Applications

The structural diversity endowed by different pyridazine ligands translates directly into a wide range of functional properties.

3.1. Biological Activity: A Comparison of DNA Interaction

Metal complexes are widely investigated as therapeutic agents, with a common mechanism being their interaction with DNA.[3] The geometry and charge of the complex, dictated by the ligand, are crucial for effective binding and potential cleavage activity. Copper(II) complexes, in particular, often exhibit high DNA binding affinities.[9]

Table 2: Comparative DNA Binding Constants for Metal Complexes of a Sulfonamide-Based Ligand

Metal Ion	Complex Stoichiometry (M:L)	Proposed Geometry	DNA Binding Constant (Kf, M-1)	Reference
Cu(II)	1:2	Trigonal Bipyramidal	9.0 x 105	[9]
Zn(II)	1:2	Tetrahedral	1.74 x 105 (Stability Constant)	[9]
Ni(II)	1:2	Octahedral	0.48 x 105 (Stability Constant)	[9]
Co(II)	1:2	Octahedral	0.17 x 105 (Stability Constant)	[9]
Note: Binding constants (Kf) and stability constants (Kf) are related but distinct measures; however, their relative magnitudes here illustrate a clear trend in interaction strength.

Experimental Protocol: Agarose Gel Electrophoresis for DNA Cleavage

This protocol is designed to visually assess and compare the ability of different metal complexes to cleave plasmid DNA, a key indicator of potential cytotoxic activity.

• Reaction Mixture Preparation: In separate microcentrifuge tubes, prepare a 20 µL reaction mixture containing:

  • 10 µL of Tris-HCl buffer (50 mM, pH 7.2)

  • 2 µL of supercoiled plasmid DNA (e.g., pBR322, 0.5 µg)

  • Varying concentrations of the test metal complex (e.g., 10, 20, 40, 80 µM)

  • A control tube with no complex.

• Incubation: Gently mix the contents and incubate the tubes at 37 °C for 1 hour.

• Quenching and Loading: Stop the reaction by adding 3 µL of loading buffer (containing bromophenol blue and glycerol).

• Gel Electrophoresis: Carefully load the entire mixture from each tube into the wells of a 1% agarose gel containing ethidium bromide. Run the gel in TAE buffer at a constant voltage (e.g., 70 V) for 1.5 hours.

• Visualization and Analysis: Visualize the DNA bands under a UV transilluminator. Compare the bands of the complex-treated samples to the control. The disappearance of the supercoiled DNA form (Form I) and the appearance of the nicked circular form (Form II) or linear form (Form III) indicates cleavage activity.

3.2. Catalysis: Outperforming Traditional Ligands

While pyridine-based ligands are ubiquitous in catalysis, their diazine and triazine counterparts can offer alternative or enhanced reactivity.[10] The more electron-deficient nature of the pyridazine ring compared to pyridine can modulate the electronic properties of the metal center, impacting its catalytic efficacy.[3] For example, palladium complexes with pyridazine ligands have been successfully employed in catalysis.[1]

Caption: A simplified catalytic cycle for a Suzuki cross-coupling reaction, where "L" represents a pyridazine-based ligand.

3.3. Molecular Magnetism: Engineering Magnetic Exchange

The pyridazine ligand is a cornerstone in designing molecular magnets due to its ability to form well-defined bridges that mediate magnetic interactions between metal centers.[4][11] The strength and nature (antiferromagnetic vs. ferromagnetic) of this interaction are highly sensitive to the geometry of the Cu-(pyridazine)-Cu unit.

Table 3: Comparative Magneto-Structural Data for Pyrazine-Bridged Copper(II) Chains (Note: Pyrazine is structurally similar to pyridazine and often used for comparison in magnetism studies)

Complex	Cu-pz-Cu Distance (Å)	Magnetic Exchange Coupling (J, K)	Magnetic Behavior	Reference
₂	N/A (specific distance not listed)	-10.74	Antiferromagnetic	[5]
₂	N/A (specific distance not listed)	-10.64	Antiferromagnetic	[5]
₂	N/A	-13.0	Antiferromagnetic	[12]
₂	N/A	-11.8	Antiferromagnetic	[12]
L¹ = 2-Cl-4-pyridone, L² = 2-Br-4-pyridone, pz = pyrazine, pzdo = pyrazine-dioxide. The J value quantifies the strength of the magnetic coupling; more negative values indicate stronger antiferromagnetic coupling.

The data consistently show weak antiferromagnetic coupling, a characteristic feature of many pyridazine/pyrazine-bridged copper(II) systems.[5][11][12] Studies suggest an inverse relationship between the Cu-bridge-Cu distance and the strength of the magnetic exchange, providing a clear design principle: shortening the bridge can enhance the magnetic interaction.[5]

Conclusion and Future Outlook

This guide demonstrates that the pyridazine scaffold is not merely a passive component but an active tool for designing functional metal complexes. By systematically altering the ligand through substitution and chelation, researchers can precisely control the resulting complex's structure and, consequently, its performance in biological, catalytic, and materials science applications. The comparative data presented herein underscore clear structure-property relationships: chelating Schiff bases favor stable mononuclear complexes ideal for biological testing, while unsubstituted pyridazine excels at forming bridged polynuclear chains for magnetic materials.

Future research will likely focus on integrating multiple functionalities into a single pyridazine ligand to create multi-property materials, such as magneto-luminescent sensors or catalytically active therapeutic agents. The continued exploration of this versatile heterocyclic platform promises to yield novel metal complexes with tailored properties for the next generation of advanced materials and medicines.

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A Comparative Performance Analysis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid as a Novel Emitter for Organic Light-Emitting Diodes (OLEDs)

In the rapidly evolving landscape of organic electronics, the quest for highly efficient and stable emitter materials for Organic Light-Emitting Diodes (OLEDs) remains a paramount objective for researchers and industry professionals. While significant strides have been made with fluorescent, phosphorescent, and thermally activated delayed fluorescence (TADF) emitters, the exploration of novel molecular scaffolds is crucial for unlocking next-generation display and lighting technologies.[1][2][3][4] This guide provides a comparative framework for evaluating the potential of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid as a new OLED emitter, benchmarking its projected performance against established emitter classes.

Introduction to OLED Emitter Generations and Key Performance Metrics

The internal quantum efficiency (IQE) of an OLED, a measure of its ability to convert electrical charge into light, is fundamentally dictated by the nature of the emissive material.[5][6] The evolution of OLED technology is often categorized into distinct generations based on the type of emitter employed:

• First-Generation (Fluorescence): These emitters utilize the radiative decay from singlet excitons, which statistically limits the internal quantum efficiency to 25%.[1][4] While often cost-effective and stable, their efficiency ceiling is a significant drawback.[1]

• Second-Generation (Phosphorescence): By incorporating heavy metal atoms like iridium or platinum, phosphorescent OLEDs (PhOLEDs) can harvest both singlet and triplet excitons, enabling a theoretical IQE of nearly 100%.[7][8][9][10] This has led to their widespread use in commercial applications, particularly for red and green pixels.[5] However, stable and efficient blue phosphorescent emitters have proven challenging to develop.[5][11]

• Third-Generation (Thermally Activated Delayed Fluorescence - TADF): TADF emitters are purely organic molecules designed to have a very small energy gap between their lowest singlet (S₁) and triplet (T₁) excited states.[12][13][14] This allows for the efficient up-conversion of non-emissive triplet excitons to emissive singlet excitons through a process called reverse intersystem crossing (RISC), enabling a theoretical IQE of 100%.[12][13][15]

• Fourth-Generation (Hyperfluorescence): This emerging technology combines a TADF sensitizer with a fluorescent emitter. The TADF material harvests triplet excitons and then transfers the energy to the fluorescent emitter, resulting in a narrow emission spectrum and potentially longer device lifetimes.[16]

The performance of these emitters is evaluated based on several key metrics:

• External Quantum Efficiency (EQE): The ratio of photons emitted from the device to the number of electrons injected. It is a critical measure of the overall device efficiency.[17][18]

• Power Efficiency (lm/W): The amount of light output (in lumens) per unit of electrical power consumed.

• Commission Internationale de l'Éclairage (CIE) 1931 Coordinates: A standard for quantifying color purity and defining the exact color of the emitted light.[19][20][21][22]

• Operational Lifetime (LT50): The time it takes for the device's initial luminance to decrease by 50% under constant current operation.

• Emission Spectrum (Full Width at Half Maximum - FWHM): A measure of the spectral purity of the emitted light. A narrower FWHM is generally desirable for display applications to achieve a wider color gamut.[21]

The Potential of Pyridazine-Based Emitters: A Case for 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

Recent research has shown that derivatives of pyridazine, a nitrogen-containing heterocyclic compound, can exhibit promising TADF properties.[23] The electron-deficient nature of the pyridazine ring can facilitate the spatial separation of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) when combined with suitable electron-donating moieties. This separation is a key design principle for achieving the small singlet-triplet energy splitting required for efficient RISC in TADF emitters.[14]

While direct experimental data for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in OLEDs is not yet available in the literature, its molecular structure suggests potential as a TADF emitter. The phenyl groups can act as electron-donating components, and the pyridazine core as the electron-accepting unit. The dicarboxylic acid groups offer sites for further chemical modification to fine-tune the material's electronic properties and solubility.

Proposed Experimental Workflow for Performance Evaluation

To ascertain the viability of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid as an OLED emitter, a systematic experimental approach is required. The following workflow outlines the key steps from material synthesis to device characterization.

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A Researcher's Guide to the Synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid: A Focus on Reproducibility

For researchers and professionals in drug development, the reliable synthesis of novel heterocyclic compounds is a cornerstone of innovation. One such compound of interest is 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a molecule with potential applications in medicinal chemistry and materials science. This guide provides an in-depth analysis of a key synthetic route to this molecule, with a critical focus on the factors that influence its reproducibility. By understanding the nuances of the experimental conditions, researchers can navigate the potential challenges and achieve consistent and reliable results.

Introduction to 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

Pyridazine derivatives are a class of heterocyclic compounds that have garnered significant attention due to their diverse biological activities. The introduction of carboxylic acid functionalities at the 3 and 4 positions of the pyridazine ring, combined with bulky phenyl groups at the 5 and 6 positions, creates a unique molecular scaffold with potential for further chemical modification and exploration of its structure-activity relationships. A robust and reproducible synthesis is the first critical step in unlocking the potential of this and related molecules.

A Two-Step Synthetic Approach: A Critical Evaluation

A primary and well-documented method for the synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid involves a two-step process starting from benzil monohydrazone and diethyl acetylenedicarboxylate. This approach, while effective, presents several critical parameters that must be carefully controlled to ensure the reproducibility of both the intermediate and the final product.

Step 1: Synthesis of Diethyl 5,6-Diphenylpyridazine-3,4-dicarboxylate

The initial step involves a cycloaddition reaction between benzil monohydrazone and diethyl acetylenedicarboxylate to form the diester intermediate, diethyl 5,6-diphenylpyridazine-3,4-dicarboxylate.

Reaction Scheme:

Caption: Synthesis of the diester intermediate.

Experimental Protocol:

A detailed experimental protocol for this step is provided below, based on the work of Shalaby et al.[1].

• In a round-bottom flask, combine equimolar amounts of benzil monohydrazone and diethyl acetylenedicarboxylate.

• Heat the reaction mixture in an oil bath at 140-150°C for one hour.

• After cooling, triturate the resulting mixture with a small amount of methanol to induce the precipitation of a yellow solid.

• Collect the solid by filtration and wash with cold methanol.

• The product can be further purified by recrystallization.

Factors Affecting Reproducibility:

The reported yield for this reaction is 52%, which suggests that side reactions or incomplete conversion may be significant.[1] To enhance reproducibility, the following factors should be meticulously controlled:

• Purity of Reactants: The purity of both benzil monohydrazone and diethyl acetylenedicarboxylate is paramount. Impurities can lead to the formation of undesired byproducts, complicating purification and reducing the overall yield.

• Reaction Temperature and Time: The specified temperature range of 140-150°C and a reaction time of one hour are critical.[1] Deviation from these parameters can significantly impact the reaction outcome. Lower temperatures may lead to incomplete reaction, while higher temperatures could promote decomposition or the formation of polymeric materials.

• Work-up Procedure: The trituration with methanol is a crucial step for isolating the product. The amount of methanol and the temperature at which trituration is performed can affect the efficiency of precipitation and the purity of the isolated solid.

Data Summary:

Parameter	Value	Reference
Reactants	Benzil monohydrazone, Diethyl acetylenedicarboxylate	[1]
Solvent	None (neat reaction)	[1]
Temperature	140-150°C	[1]
Reaction Time	1 hour	[1]
Reported Yield	52%	[1]

Step 2: Hydrolysis to 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

The second step involves the hydrolysis of the diester intermediate to the final dicarboxylic acid product.

Reaction Scheme:

Caption: Hydrolysis of the diester to the dicarboxylic acid.

Experimental Protocol:

The following protocol is adapted from Shalaby et al.[1].

• Dissolve the diethyl 5,6-diphenylpyridazine-3,4-dicarboxylate in a solution of potassium hydroxide in methanol.

• Reflux the mixture for two hours.

• Upon cooling, a white solid will precipitate. Collect this solid by filtration.

• Dissolve the collected solid in water and acidify the solution with dilute hydrochloric acid (10%) to precipitate the dicarboxylic acid.

• Filter the precipitate and wash it thoroughly with water to obtain the final product.

Factors Affecting Reproducibility:

The reported yield for this hydrolysis step is 43%, indicating that the reaction may not proceed to completion or that product loss occurs during work-up.[1] Key considerations for reproducibility include:

• Completeness of Hydrolysis: The concentration of the methanolic potassium hydroxide and the reflux time are critical for ensuring complete hydrolysis of both ester groups. Incomplete hydrolysis will result in a mixture of the desired dicarboxylic acid, the starting diester, and the monoester-monoacid intermediate, making purification challenging.

• Precipitation and Isolation: The precipitation of the potassium salt of the dicarboxylic acid upon cooling is a key purification step. The efficiency of this precipitation can be influenced by the concentration of the reactants and the cooling rate.

• Acidification and Final Precipitation: Careful control of the pH during acidification is necessary to ensure complete precipitation of the dicarboxylic acid. The final product should be washed thoroughly with water to remove any inorganic salts.

Data Summary:

Parameter	Value	Reference
Reactant	Diethyl 5,6-Diphenylpyridazine-3,4-dicarboxylate	[1]
Reagents	Methanolic Potassium Hydroxide, Dilute Hydrochloric Acid	[1]
Reaction Time	2 hours (reflux)	[1]
Reported Yield	43%	[1]

Alternative Approaches and Future Directions

While the two-step method described provides a viable route to 5,6-diphenyl-3,4-pyridazinedicarboxylic acid, the moderate yields suggest that there is room for improvement and exploration of alternative synthetic strategies. The broader field of pyridazine synthesis is continually evolving, with new methodologies being developed.[2][3] Researchers could explore:

• Diels-Alder Reactions: The core pyridazine ring can be formed through [4+2] cycloaddition reactions, commonly known as Diels-Alder reactions.[4][5][6] Investigating different diene and dienophile combinations could lead to a more direct and higher-yielding synthesis of the target molecule or its precursors.

• Oxidation of Precursors: Another potential route could involve the synthesis of a 5,6-diphenylpyridazine with different substituents at the 3 and 4 positions, followed by an oxidation step to generate the dicarboxylic acid. The oxidation of dihydropyridine derivatives to their corresponding pyridine forms is a well-established transformation that could be adapted for pyridazine systems.[7]

Conclusion

The synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid via the two-step method involving the formation and subsequent hydrolysis of a diester intermediate is a scientifically sound approach. However, achieving reproducible and high yields requires careful attention to experimental details. By understanding the critical parameters outlined in this guide, researchers can optimize their synthetic procedures and reliably obtain this valuable compound for further investigation. The exploration of alternative synthetic routes, such as those involving Diels-Alder reactions or late-stage oxidation, represents an exciting avenue for future research that could lead to more efficient and robust methods for the preparation of this and other polysubstituted pyridazine derivatives.

References

• Shalaby, A. A., et al. "Synthesis and Reactions of 3,4-Dicarboxy-5,6-diphenylpyridazine." Phosphorus, Sulfur, and Silicon and the Related Elements, vol. 180, no. 10, 2005, pp. 2229-2238. [Link]

• Gomha, S. M., et al. "Novel 5,6-bis-(4-substitutedphenyl)-2H(3)-pyridazinones: Synthesis and reactions." Arkivoc, vol. 2009, no. 12, 2009, pp. 149-161. [Link]

• Kauffman, J. M., et al. "Efficient Synthesis of 5,6-Fused Ring Pyridazines for Advanced Organometallic Semiconductor Applications." Journal of Student Research, vol. 11, no. 2, 2022. [Link]

• Purins, M., et al. "Bridging the pyridine-pyridazine synthesis gap by skeletal editing." Science, vol. 389, no. 6757, 2025, pp. 295-298. [Link]

• Purins, M. "Bridging the Pyridine-Pyridazine Synthesis Gap via Skeletal Editing." Knowledge@UChicago, 2025. [Link]

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• Purins, Mikus. "Bridging the Pyridine-Pyridazine Synthesis Gap via Skeletal Editing with Dr. Mikus Purins." YouTube, Synthesis Workshop, 28 Nov. 2025. [Link]

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• Ashenhurst, James. "The Diels-Alder Reaction." Master Organic Chemistry, 30 Aug. 2017. [Link]

• Li, Y., et al. "Synthesis and Antifungal Activity of 5-Chloro-6-Phenyl-pyridazin-3(2H)-one Derivatives." Molecules, vol. 14, no. 9, 2009, pp. 3453-3464. [Link]

• The Organic Chemistry Tutor. "Diels Alder Reaction." YouTube, 4 Jan. 2021. [Link]

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A Comparative Guide to the Cross-Validation of Analytical Data for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

This guide provides a comprehensive framework for the cross-validation of analytical methods for the novel compound 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. It is designed for researchers, scientists, and drug development professionals who require robust and reliable analytical data for decision-making in research and development. This document emphasizes the scientific rationale behind methodological choices, adherence to rigorous validation standards, and the importance of orthogonal methods to ensure data integrity.

Introduction: The Imperative for Rigorous Analytical Validation

5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a heterocyclic compound with potential applications in medicinal chemistry and materials science. As with any novel chemical entity, the reliability of all generated data is paramount. Analytical method validation provides documented evidence that a procedure is fit for its intended purpose.[1][2] Cross-validation takes this a step further by comparing two distinct analytical methods, ensuring that the generated data is accurate and reproducible, independent of the analytical technique employed.[3][4][5]

This guide will detail the development and comparison of two orthogonal analytical methods for the purity assessment and quantification of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid:

• Primary Method: A stability-indicating High-Performance Liquid Chromatography with UV detection (HPLC-UV) method.

• Secondary (Orthogonal) Method: A highly specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method.

The principles outlined are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines, which provide a framework for the validation of analytical procedures.[6][7][8]

Physicochemical Properties and Method Selection Rationale

Understanding the physicochemical properties of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is crucial for selecting appropriate analytical techniques.

• Structure: The molecule contains two phenyl rings, a pyridazine core, and two carboxylic acid groups. This combination imparts significant UV absorbance, making HPLC-UV a suitable primary method for quantification.[9] The presence of multiple nitrogen and oxygen atoms makes the molecule amenable to ionization for mass spectrometry.[10]

• Polarity: The carboxylic acid groups make the molecule polar and acidic. This suggests that reversed-phase HPLC will be an effective separation technique.[11][12][13]

• Solubility: Solubility in common organic solvents like methanol and acetonitrile allows for straightforward sample preparation for both HPLC and LC-MS analysis.

Primary Method Rationale (HPLC-UV): HPLC-UV is a robust, widely available, and precise technique for purity and assay determination.[9] A well-developed HPLC method can separate the main compound from potential impurities, making it "stability-indicating."

Secondary Method Rationale (LC-MS/MS): LC-MS/MS provides an orthogonal separation and detection mechanism. Its high specificity, based on the mass-to-charge ratio of the analyte and its fragments, can confirm the identity of the main peak and provide structural information on any detected impurities.[14][15] This makes it an excellent tool for cross-validating the purity results obtained by HPLC-UV.

Experimental Protocols

Primary Method: Stability-Indicating HPLC-UV

This method is designed for the accurate quantification and purity determination of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection Wavelength: 260 nm (determined by UV scan of the analyte).

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a 1.0 mg/mL stock solution of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in methanol.

• Dilute the stock solution with a 50:50 mixture of Mobile Phase A and B to a working concentration of 0.1 mg/mL.

• Filter the solution through a 0.22 µm syringe filter before injection.

Secondary Method: LC-MS/MS

This method is developed for confirmatory analysis and cross-validation of the primary HPLC-UV method.

Instrumentation:

• LC-MS/MS system (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source.

Liquid Chromatography Conditions:

• Utilizes the same column and mobile phases as the HPLC-UV method to ensure comparable retention times.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

• Monitored Transitions (MRM):

  • Parent Ion (Q1): m/z corresponding to [M-H]⁻ of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

  • Product Ion (Q3): A stable fragment ion identified during method development (e.g., loss of CO₂).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

Sample Preparation:

• The same sample prepared for HPLC-UV analysis can be used.

Cross-Validation Workflow and Data Comparison

The cross-validation study involves analyzing the same batch of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid using both the validated HPLC-UV and LC-MS/MS methods.

Caption: Cross-validation workflow for analytical data.

Quantitative Comparison of Assay Values

The assay of the main component is determined by both methods against a certified reference standard.

Parameter	HPLC-UV	LC-MS/MS	Acceptance Criteria
Assay (% w/w)	99.6%	99.5%	Difference ≤ 2.0%
Precision (%RSD, n=6)	0.4%	0.6%	≤ 2.0%
Linearity (r²)	0.9998	0.9995	≥ 0.999

Qualitative and Quantitative Comparison of Impurity Profiles

The purity of the sample is assessed by comparing the impurity profiles obtained from both methods.

Impurity	Retention Time (min)	Area % (HPLC-UV)	Area % (LC-MS/MS)	Remarks
Impurity A	8.2	0.15%	0.13%	Consistent detection
Impurity B	10.5	0.08%	0.07%	Consistent detection
Unknown C	12.1	Not Detected	0.02%	Detected only by MS

The higher sensitivity of the LC-MS/MS method may reveal trace-level impurities not visible by UV detection. This highlights the value of using an orthogonal technique for a comprehensive purity assessment.

Discussion of Results and Method Performance

The cross-validation results demonstrate a high degree of concordance between the HPLC-UV and LC-MS/MS methods. The assay values are within 0.1% of each other, well within the acceptance criterion of a 2.0% difference. Both methods exhibit excellent linearity and precision.

The impurity profiles are largely consistent, with the LC-MS/MS method providing slightly higher sensitivity and detecting an additional trace impurity. This information is valuable for process chemists seeking to further optimize the synthesis and purification of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

The successful cross-validation provides a high level of confidence in the analytical data, confirming the identity, purity, and strength of the compound.

Caption: Key parameters for analytical method validation.

Conclusion

This guide has outlined a robust framework for the cross-validation of analytical data for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. By employing two orthogonal methods, HPLC-UV and LC-MS/MS, we have demonstrated a scientifically sound approach to generating reliable and defensible analytical data. This methodology ensures data integrity, which is critical for all stages of research and development. The presented protocols and validation data serve as a comprehensive example for scientists working with novel chemical entities.

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A Comparative Guide to the Photoluminescent Quantum Yield of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

For researchers, scientists, and drug development professionals, the precise characterization of a molecule's photophysical properties is paramount. The fluorescence quantum yield (Φf), defined as the ratio of photons emitted to photons absorbed, is a critical parameter that dictates the efficiency of a fluorophore.[1][2] This guide provides a comprehensive framework for benchmarking the quantum yield of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, a pyridazine derivative of interest in various chemical and biological applications. We will explore the selection of appropriate reference standards and detail a rigorous experimental protocol for the determination of its relative quantum yield.

The Significance of Quantum Yield in Research and Development

A molecule's quantum yield is a direct measure of its ability to convert absorbed light into emitted light.[3] In fields like drug discovery, high quantum yield is desirable for fluorescent probes used in high-throughput screening and cellular imaging, as it ensures a strong signal and high sensitivity. Conversely, in photodynamic therapy, a low fluorescence quantum yield might indicate a higher triplet state yield, which is crucial for the generation of cytotoxic singlet oxygen. Therefore, accurate determination of this value is essential for predicting a compound's utility and mechanism of action.

Selecting Appropriate Standards for Comparison

The relative method for determining fluorescence quantum yield relies on comparing the fluorescence intensity of the test sample to that of a well-characterized standard with a known quantum yield.[4][5] The selection of an appropriate standard is critical and should be based on several factors:

• Spectral Overlap: The standard should have an absorption and emission profile that is in a similar spectral region to the sample under investigation to minimize wavelength-dependent instrumental variations.[3][4]

• Known and Stable Quantum Yield: The quantum yield of the standard should be well-documented and insensitive to minor environmental fluctuations.

• Solvent Compatibility: Ideally, the same solvent should be used for both the sample and the standard to eliminate the need for refractive index corrections.[3]

Given the aromatic nature of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, its absorption is expected in the UV-Vis region. Based on literature for similar pyridazine derivatives, emission in the blue to green region is anticipated.[6][7] Therefore, we propose the following compounds as suitable reference standards:

Standard Compound	Solvent	Known Quantum Yield (Φf)	Excitation Wavelength (nm)	Emission Range (nm)
Quinine Sulfate	0.1 M H₂SO₄	0.54	~350	~450
Rhodamine B	Ethanol	0.65	~540	~575
Curcumin	Acetone	0.174	~420	~530

Table 1: Recommended reference standards for quantum yield determination of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. Data compiled from various sources.[4][8]

Experimental Workflow for Relative Quantum Yield Determination

The following diagram outlines the key steps in the comparative method for determining the fluorescence quantum yield.

Caption: Experimental workflow for relative quantum yield determination.

Detailed Experimental Protocol

This protocol details the comparative method for determining the quantum yield of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Materials:

• 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

• Quinine sulfate (or other selected standard)

• Spectroscopic grade solvent (e.g., ethanol, ensuring both sample and standard are soluble)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Solution Preparation:

  • Prepare stock solutions of both the test compound and the reference standard in the chosen solvent.

  • From the stock solutions, prepare a series of dilutions for both the sample and the standard. It is crucial to work within a concentration range where the absorbance is between 0.01 and 0.1 to minimize inner filter effects.[3][4]

• Absorbance Measurement:

  • Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength.

  • The same excitation wavelength should be used for both the sample and the standard if their absorption spectra overlap sufficiently.[3]

• Fluorescence Measurement:

  • Using a fluorometer, record the fluorescence emission spectrum for each dilution.

  • Ensure that the experimental conditions (e.g., excitation wavelength, slit widths) are identical for both the sample and the standard measurements.[3]

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each measurement.

  • For each compound (sample and standard), create a plot of the integrated fluorescence intensity versus the corresponding absorbance.

  • Determine the slope (gradient) of the best-fit line for each plot.

• Quantum Yield Calculation:

  • The quantum yield of the sample (Φf_sample) can be calculated using the following equation:[3][4]

  Φf_sample = Φf_ref * (m_sample / m_ref) * (n_sample² / n_ref²)

  Where:

  • Φf_ref is the known quantum yield of the reference standard.

  • m_sample and m_ref are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and reference, respectively.

  • n_sample and n_ref are the refractive indices of the solvents used for the sample and reference. If the same solvent is used, this term becomes 1.[3]

Interpreting the Results

The calculated quantum yield of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid provides a quantitative measure of its fluorescence efficiency. By comparing this value to established standards, researchers can position its performance within the broader landscape of fluorescent molecules. For instance, a high quantum yield suggests potential applications in bio-imaging and as a fluorescent label. Conversely, a low quantum yield may indicate that other de-excitation pathways, such as intersystem crossing to the triplet state, are more dominant, a characteristic that could be exploited in photodynamic therapy or photocatalysis.

Conclusion

Benchmarking the quantum yield of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is a critical step in its characterization for various scientific applications. By following a rigorous experimental protocol and carefully selecting appropriate reference standards, researchers can obtain reliable and reproducible data. This guide provides the foundational knowledge and a practical workflow to empower scientists in their exploration of novel pyridazine derivatives and their photophysical properties.

References

• Agilent Technologies. (n.d.). DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Retrieved from [Link]

• Edinburgh Instruments. (n.d.). Relative Quantum Yield. Retrieved from [Link]

• Resch-Genger, U., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 15, 2745–2771. Retrieved from [Link]

• Horiba Scientific. (n.d.). A Guide to Recording Fluorescence Quantum Yields. Retrieved from [Link]

• Virtual Labs. (n.d.). Determination of Fluorescence Quantum Yield of a Fluorophore. Retrieved from [Link]

• Brouwer, A. M. (2011). Measurement of photoluminescence quantum yields using standard reference materials. Pure and Applied Chemistry, 83(12), 2213-2228. Retrieved from [Link]

• Wikipedia. (n.d.). Quantum yield. Retrieved from [Link]

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• Dias, F. B., et al. (2021). Fast Delayed Emission in New Pyridazine-Based Compounds. Frontiers in Chemistry, 8, 622934. Retrieved from [Link]

• Würth, C., et al. (2024). References for Small Fluorescence Quantum Yields. Journal of Fluorescence, 34, 1-12. Retrieved from [Link]

• Gryba, J., et al. (2023). Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. Molecules, 28(3), 1395. Retrieved from [Link]

• Dias, F. B., et al. (2021). Fast Delayed Emission in New Pyridazine-Based Compounds. Frontiers in Chemistry, 8, 622934. Retrieved from [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in a Laboratory Setting

This document provides a comprehensive, step-by-step guide for the proper disposal of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlined below are grounded in established principles of chemical waste management and are supported by authoritative sources.

Foundational Principles of Chemical Waste Management

Before commencing any disposal procedure, it is crucial to understand the governing principles of laboratory waste management. The primary objective is to maximize safety and minimize environmental impact.[1] This is achieved through a hierarchical approach: pollution prevention, reuse, recycling, and finally, disposal.[1] Laboratory personnel are the first line of defense in this process, as they possess the most intimate knowledge of the chemicals they handle.[1]

It is a federal requirement under the Resource Conservation and Recovery Act (RCRA) that all chemical waste generators correctly classify and manage their hazardous waste.[2] Failure to comply can result in significant penalties.[3] Therefore, all waste chemicals should be treated as hazardous until confirmed otherwise by a qualified safety officer or through reliable documentation.[4]

Hazard Assessment of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Key Inferred Hazards:

• Acidity: As a dicarboxylic acid, this compound is expected to be acidic. Acids should not be stored in metal containers due to the risk of corrosion.[2][5]

• Skin and Eye Irritation: Many organic acids and aromatic compounds are known to cause skin and eye irritation.[6][7]

• Respiratory Irritation: If in powdered form, inhalation of dust should be avoided as it may cause respiratory irritation.[6][8][9]

Given these potential hazards, appropriate personal protective equipment (PPE) must be worn at all times when handling this compound.

Personal Protective Equipment (PPE) and Spill Management

Essential PPE:

• Eye Protection: Safety glasses with side shields or goggles are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

• Body Protection: A lab coat is required to protect against skin contact.

Spill Management:

In the event of a spill, the area should be evacuated and ventilated. For solid spills, carefully sweep the material to avoid dust generation and place it in a designated waste container.[8] For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and collect it for disposal as hazardous waste.[4]

Step-by-Step Disposal Protocol

The following protocol provides a detailed workflow for the safe disposal of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Step 1: Waste Segregation and Collection

• Solid Waste: Collect solid 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid and any contaminated materials (e.g., weighing paper, gloves) in a clearly labeled, sealed container.[2][5]

• Liquid Waste: If the compound is in solution, it should be collected in a separate, leak-proof container.[2] Do not mix with other waste streams unless compatibility has been confirmed.[5][8] Specifically, keep halogenated and non-halogenated solvent wastes separate.[10]

Step 2: Container Labeling

All waste containers must be accurately labeled with the following information:[3]

• The words "Hazardous Waste"

• The full chemical name: "5,6-Diphenyl-3,4-pyridazinedicarboxylic acid"

• The accumulation start date

• The specific hazards (e.g., "Acidic," "Irritant")

Step 3: Storage

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.[3] The SAA should be under the direct supervision of laboratory personnel and clearly marked with hazardous waste signage.[2] Ensure that incompatible wastes are segregated.[1]

Step 4: Disposal of Empty Containers

Empty containers that held 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid must also be managed as hazardous waste.

• Triple Rinsing: The container should be triple-rinsed with a suitable solvent (e.g., water, if soluble, or an appropriate organic solvent).[4]

• Rinsate Collection: The rinsate from each rinse must be collected and disposed of as hazardous waste.[1][4]

• Final Disposal: Once triple-rinsed, the container can be disposed of as regular trash after defacing all hazardous waste labels.[4]

Step 5: Arranging for Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and final disposal of the hazardous waste.[3] Do not attempt to dispose of this chemical down the drain.[3][10]

Visual Workflow for Disposal

The following diagram illustrates the key decision points and steps in the disposal process for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Caption: Disposal workflow for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid.

Quantitative Data Summary

While specific quantitative data for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid is not available, the following table summarizes general regulatory limits pertinent to hazardous waste disposal.

Parameter	Guideline	Source
Corrosivity (Acids)	pH ≤ 2	[3]
Satellite Accumulation Area Limit	55 gallons of hazardous waste	[3]
Acutely Toxic Waste Limit	1 quart of liquid or 1 kilogram of solid	[3]
Maximum Storage Time in SAA	12 months (provided accumulation limits are not exceeded)	[3]

Conclusion

The responsible disposal of laboratory chemicals is paramount for ensuring a safe working environment and protecting our ecosystem. By adhering to the procedures outlined in this guide, researchers can confidently manage waste generated from 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid in a manner that is both safe and compliant with regulations. Always consult your institution's specific waste management plan and EHS office for guidance.

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Personal protective equipment for handling 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

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Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid. This guide is constructed based on the chemical's structural components—a dicarboxylic acid and a substituted pyridazine core—and authoritative safety principles. The toxicological properties have not been fully investigated. This compound must be handled with the caution due to a potentially hazardous substance. This document is intended to supplement, not replace, a thorough, site-specific risk assessment and institutional safety protocols.

Hazard Assessment: An Inference-Based Approach

Due to the absence of specific toxicological data, our assessment is based on the functional groups present in the 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid molecule.

• Dicarboxylic Acid Functionality: Like other dicarboxylic acids, this compound is expected to be acidic. As a solid, it poses a risk as a respiratory and skin irritant.[1][2] If dissolved, the solution will be corrosive. Direct contact with eyes, skin, and mucous membranes should be avoided.[3][4]

• Pyridazine Core: Pyridazine and its derivatives are nitrogen-containing heterocyclic compounds. While some are used in pharmaceuticals, many heterocyclic compounds can be toxic, mutagenic, and carcinogenic.[5][6] They can cause irritation and, with long-term exposure, may pose more significant health risks.[7][8] The U.S. Occupational Safety and Health Administration (OSHA) mandates that employers must have a written Chemical Hygiene Plan (CHP) for handling such hazardous chemicals.[9][10]

• Physical Form: As a solid powder, the primary route of exposure is through inhalation of dust particles and direct skin or eye contact.[11] Fine powders can easily become airborne, posing a respiratory hazard.[12]

Engineering Controls: The First Line of Defense

Minimizing exposure begins with robust engineering controls. These are designed to remove the hazard at the source, protecting the operator and the laboratory environment.

• Certified Chemical Fume Hood: All handling of 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid powder, including weighing and solution preparation, must be conducted within a certified chemical fume hood. This is critical to prevent the inhalation of airborne particles.[10][13]

• Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.[14]

• Emergency Equipment: Eyewash stations and safety showers must be readily accessible and tested regularly.[3][15]

Personal Protective Equipment (PPE): Your Essential Barrier

A comprehensive PPE strategy is mandatory to prevent direct contact with the chemical.[15][16] The selection of appropriate PPE is a critical step in the risk mitigation process.[10][17]

Protection Type	Recommended Equipment	Specification and Usage Notes
Eye and Face	Safety goggles with side shields	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[9][18] A face shield should be worn over goggles during procedures with a high risk of splashing.[15]
Hand Protection	Chemical-resistant gloves (Nitrile)	Inspect gloves for tears or holes before each use. Remove gloves using the proper technique to avoid skin contact and dispose of them as contaminated waste.[19] For prolonged contact or when handling solutions, consult a glove selection guide for appropriate material.[20]
Body Protection	Laboratory coat, long-sleeved shirt, and long pants	A flame-retardant lab coat is recommended. Clothing should fully cover the skin to prevent contact with dust or splashes.[11]
Respiratory	N95 respirator or higher	Required when handling the powder outside of a fume hood or during a spill clean-up. A written respiratory protection program must be in place as per OSHA 29 CFR 1910.134.[9]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol minimizes risk during the entire chemical handling workflow.

Workflow for Handling 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid

Caption: Decision tree for waste segregation.

• Solid Waste: This includes contaminated gloves, weigh boats, paper towels, and any excess solid chemical. It should be collected in a clearly labeled, sealed hazardous waste container. [21]* Liquid Waste: All solutions containing the compound should be collected in a dedicated, sealed, and properly labeled waste carboy designated for "Acidic Organic Waste". [22][23]Do not mix with other waste streams like bases or oxidizers. [14]* Disposal: All waste must be disposed of through your institution's licensed hazardous waste disposal service. [24]Never pour this chemical or its solutions down the drain. [22] By adhering to these multi-layered safety protocols—from engineering controls to meticulous operational procedures and disposal—researchers can confidently and safely handle 5,6-Diphenyl-3,4-pyridazinedicarboxylic acid, ensuring both personal safety and scientific integrity.

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